2,5-Dibromobiphenyl

• CAS: 57422-77-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2,5-Dibromobiphenyl: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of 2,5-Dibromobiphenyl, a significant halogenated aromatic compound. Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the molecule's fundamental properties, synthesis methodologies, analytical characterization, and key applications, with a focus on the underlying scientific principles and practical considerations.

Core Molecular Attributes of 2,5-Dibromobiphenyl

2,5-Dibromobiphenyl is a polybrominated biphenyl (PBB) congener characterized by a biphenyl scaffold with two bromine atoms substituted at the 2 and 5 positions of one of the phenyl rings. Its chemical formula is C₁₂H₈Br₂. The precise molecular weight of this compound is a critical parameter for a range of analytical and synthetic applications.

Property	Value	Source
Molecular Weight	312.00 g/mol	[1]
CAS Number	57422-77-2	[1]
Chemical Formula	C₁₂H₈Br₂	[1]
Physical State	Solid at room temperature
Solubility	Low in water; soluble in organic solvents

The strategic placement of the bromine atoms significantly influences the molecule's chemical reactivity, physical properties, and toxicological profile, making it a valuable intermediate in organic synthesis and a subject of interest in environmental science.

Synthesis of 2,5-Dibromobiphenyl: A Tale of Two Couplings

The construction of the biaryl framework in 2,5-Dibromobiphenyl is typically achieved through cross-coupling reactions. The choice of synthetic route is often dictated by the availability of starting materials, desired yield, and scalability. Two of the most prominent methods are the Suzuki-Miyaura coupling and the Ullmann coupling.

Suzuki-Miyaura Coupling: A Palladium-Catalyzed Approach

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, renowned for its mild reaction conditions and tolerance of a wide array of functional groups.[2][3] The synthesis of 2,5-Dibromobiphenyl via this method involves the reaction of an arylboronic acid with an aryl halide in the presence of a palladium catalyst and a base.

A plausible synthetic strategy involves the coupling of 2,5-dibromophenylboronic acid with benzene or, more practically, the coupling of phenylboronic acid with 1,2,4-tribromobenzene, where selectivity can be a challenge. A more controlled approach is the reaction of a suitable brominated benzene derivative with a phenylating agent. For instance, N-(2,5-dibromophenyl)acetamide has been successfully used in Suzuki coupling reactions with various arylboronic acids.[4]

Figure 1: Conceptual workflow of the Suzuki-Miyaura coupling for the synthesis of 2,5-Dibromobiphenyl.

Experimental Protocol: Suzuki-Miyaura Coupling (Illustrative)

• Reaction Setup: To a flame-dried Schlenk flask, add the aryl halide (1.0 eq), phenylboronic acid (1.2 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water.

• Reaction Execution: Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) at a temperature typically ranging from 80 to 110 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

The causality behind these steps lies in the catalytic cycle of the Suzuki reaction, which involves oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the aryl group from the boron atom to the palladium center, and reductive elimination to form the C-C bond of the biphenyl and regenerate the Pd(0) catalyst.

Ullmann Coupling: A Classic Copper-Mediated Synthesis

The Ullmann reaction is a classic method for the synthesis of symmetric biaryls, involving the copper-mediated coupling of two molecules of an aryl halide.[5][6] While it often requires harsher reaction conditions (high temperatures) compared to the Suzuki coupling, it remains a valuable tool, particularly for large-scale syntheses where the cost of palladium can be a factor.[5]

Figure 2: Simplified representation of the Ullmann coupling for biaryl synthesis.

Experimental Protocol: Ullmann Coupling (Illustrative)

• Reactant Mixture: In a reaction vessel, thoroughly mix the aryl halide (e.g., a suitably substituted iodobenzene) with activated copper powder or a copper-bronze alloy.[5]

• Heating: Heat the mixture to a high temperature, often exceeding 200 °C, in a high-boiling solvent or, in some cases, neat.

• Reaction Monitoring: The reaction progress can be monitored by observing the consumption of the starting material using GC-MS.

• Work-up and Purification: After cooling, the reaction mixture is typically treated with a suitable solvent to dissolve the organic components, followed by filtration to remove the copper residues. The product is then purified by recrystallization or column chromatography.

The mechanism of the Ullmann reaction is believed to involve the formation of an organocopper intermediate, followed by coupling. The high temperatures are necessary to overcome the activation energy for the C-C bond formation.

Purification and Characterization: Ensuring Compound Integrity

The purity of 2,5-Dibromobiphenyl is paramount for its use in subsequent applications. A combination of purification and analytical techniques is employed to achieve and verify the desired purity.

Purification Techniques

• Recrystallization: This is a powerful technique for purifying solid compounds based on differences in solubility.[7] The crude 2,5-Dibromobiphenyl is dissolved in a hot solvent in which it is sparingly soluble at room temperature. Upon cooling, the purified compound crystallizes out, leaving impurities in the mother liquor. Acetone is a commonly used solvent for the recrystallization of polybrominated biphenyls.[8]

• Column Chromatography: For more challenging separations, column chromatography over silica gel or alumina is employed.[9] A solvent system of appropriate polarity is used to elute the components of the mixture at different rates, allowing for the isolation of the pure product.

Analytical Characterization

A suite of spectroscopic and chromatographic techniques is used to confirm the identity and purity of the synthesized 2,5-Dibromobiphenyl.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a workhorse technique for the analysis of volatile and semi-volatile organic compounds.[10][11]

• Principle: The sample is vaporized and separated based on its boiling point and affinity for the stationary phase in the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint of the molecule, allowing for its identification.

• Protocol:

  • Sample Preparation: Dissolve a small amount of the purified 2,5-Dibromobiphenyl in a suitable solvent (e.g., hexane or dichloromethane).

  • Injection: Inject a small volume of the solution into the GC-MS instrument.

  • GC Separation: Utilize a capillary column (e.g., DB-5MS) with a temperature program that allows for the separation of the target compound from any impurities.

  • MS Detection: Operate the mass spectrometer in electron ionization (EI) mode and scan a relevant mass range to obtain the mass spectrum of the eluting peak corresponding to 2,5-Dibromobiphenyl. The molecular ion peak (M⁺) is expected at m/z 312, with a characteristic isotopic pattern due to the two bromine atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure.

• Principle: Atomic nuclei with a non-zero spin, such as ¹H and ¹³C, absorb and re-emit electromagnetic radiation at a specific frequency when placed in a magnetic field. The chemical environment of each nucleus influences this frequency, providing information about the connectivity of atoms in the molecule.

• Expected Spectra:

  • ¹H NMR: The spectrum of 2,5-Dibromobiphenyl will show a complex pattern of signals in the aromatic region (typically 7-8 ppm) corresponding to the eight protons on the biphenyl core. The coupling patterns will be indicative of the substitution pattern.

  • ¹³C NMR: The spectrum will display signals for the twelve carbon atoms of the biphenyl skeleton. The carbons attached to the bromine atoms will be significantly shifted downfield.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups present in a molecule.

• Principle: Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational frequencies of their bonds.

• Expected Spectrum: The FTIR spectrum of 2,5-Dibromobiphenyl will exhibit characteristic absorption bands for C-H stretching and bending vibrations of the aromatic rings, as well as C-C stretching vibrations within the rings. The C-Br stretching vibration typically appears in the fingerprint region of the spectrum. The presence of characteristic peaks for halogenated groups, such as at 555 cm⁻¹ for C-Br, can indicate the presence of bromine-modified polymers.[12]

Applications and Considerations

2,5-Dibromobiphenyl's unique properties make it relevant in several fields, but its use is also accompanied by important safety and environmental considerations.

Key Applications

• Intermediate in Organic Synthesis: Due to the reactivity of the C-Br bonds, 2,5-Dibromobiphenyl serves as a versatile building block for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and liquid crystals. The bromine atoms can be readily displaced or used in further cross-coupling reactions to introduce new functional groups.

• Flame Retardants: Polybrominated biphenyls have historically been used as flame retardants in various materials, including plastics and textiles, to reduce their flammability.[13] However, due to environmental and health concerns, the use of many PBBs has been restricted.

Toxicology and Environmental Fate

Polybrominated biphenyls are persistent organic pollutants (POPs) that can bioaccumulate in the environment.[14] Exposure to PBBs has been linked to various adverse health effects.[15]

• Toxicity: Toxicological studies on PBBs have indicated potential for a range of health issues.[16] Therefore, handling 2,5-Dibromobiphenyl requires strict adherence to safety protocols, including the use of personal protective equipment (PPE) and working in a well-ventilated area.

• Environmental Persistence: PBBs are resistant to degradation and can persist in the environment for long periods.[14] They can be transported over long distances and accumulate in the food chain.[17] Research into the environmental fate of these compounds is ongoing to understand and mitigate their impact.[18]

Conclusion

2,5-Dibromobiphenyl is a molecule of significant interest due to its utility in synthetic chemistry and its implications for environmental science. A thorough understanding of its molecular weight, synthesis, and analytical characterization is crucial for its responsible handling and application. The methodologies outlined in this guide provide a framework for the preparation and validation of this compound, emphasizing the importance of rigorous scientific practice in both research and industrial settings.

References

• Robertson, L. W., & Aust, S. D. (1982). Purification of polybrominated biphenyl congeners. Journal of Toxicology and Environmental Health, 9(4), 531-547.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2004). Toxicological Profile for Polybrominated Biphenyls (PBBs). U.S. Department of Health and Human Services, Public Health Service.
• FTIR spectra for aliphatic and aromatic bromine-based polyols.
• Al-Masri, A. I., et al. (2019). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 24(18), 3328.
• Curtis, A. M., et al. (2021). Environmental exposure to polybrominated biphenyl (PBB) associates with an increased rate of biological aging. Epigenetics, 16(11), 1269-1282.
• Agilent Technologies. (2018). Rapid analysis of polybrominated biphenyls (PBBs) and polybrominated diphenyl ethers (PBDEs) with Agilent Intuvo 9000 GC/5977B s.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2017).
• Shimadzu. (2005). FTIR flame-retardants News.
• National Toxicology Program. (2018). NTP Technical Report on the Toxicity Studies of Tetrabromobisphenol A-bis(2,3-dibromopropyl ether) (CASRN 21850-44-2)
• Robertson, L. W., et al. (1982). Purification of polybrominated biphenyl congeners. Journal of Toxicology and Environmental Health, 9(4), 531-547.
• Atomics International. (1958). Quarterly Progress Report, January-March 1958.
• General Ullman cross-coupling reaction for the synthesis of biphenyl derivatives.

• National Institute of Standards and Technology. (n.d.). 2,5-Dibromobiphenyl. In NIST Chemistry WebBook. Retrieved from [Link]

• Khan, I., et al. (2017). Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. Journal of the Chemical Society of Pakistan, 39(5), 785-791.
• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boron
• Shimadzu. (n.d.).
• Ramalingam, S., et al. (2010). FTIR and FTRaman spectroscopic investigation of 2-bromo-4-methylaniline using ab initio HF and DFT calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 76(1), 84-92.
• Google Patents. (1992). Purification of 4,4'-biphenyldicarboxylic acid. JPH04202158A.
• Nonfatal and fatal DOB (2,5-dimethoxy-4-bromamphetamine) overdose.
• Wikipedia. (n.d.). Ullmann reaction.
• U.S. Environmental Protection Agency. (2014). Technical Fact Sheet – Polybrominated Diphenyl Ethers (PBDEs)
• Robertson, L. W., et al. (1982). Purification of polybrominated biphenyl congeners. Drug Metabolism and Disposition, 10(4), 317-323.
• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube.
• The Royal Society of Chemistry. (2017). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl.
• Agency for Toxic Substances and Disease Registry. (2004).
• Mohrig, J. R., et al. (1995). The Electrophilic Bromination of Toluene: Determination of the Ortho, Meta, and Para Ratios by Quantitative FTIR Spectrometry.
• Postmortem detection of 25I-NBOMe [2-(4-iodo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)
• FTIR spectrum of bromine-modified epoxy resin.
• Chemistry LibreTexts. (2023, January 29).
• Wania, F., & Dugani, C. B. (2003). Modelling the environmental fate of the polybrominated diphenyl ethers. Environmental Science & Technology, 37(24), 5623-5630.
• de la Torre, A., et al. (2014). Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Analytical and Bioanalytical Chemistry, 406(29), 7545-7557.
• ATP STAR Kota. (2016, September 24). Ullmann Reaction (biphenyl formation )
• ChemicalBook. (n.d.). 2-Bromobiphenyl(2052-07-5) 1H NMR spectrum.
• Khan, I., et al. (2018). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Molecules, 23(11), 2877.
• The environmental fate of polybrominated diphenyl ethers (PBDEs) in western Taiwan and coastal waters: evaluation with a fugacity-based model. PubMed Central.
• IDENTIFICATION AND DETERMINATION OF 2,5-DIMETOXY-4-BROMOPHENETHYLAMINE (2C-B) IN REAL SAMPLE BY GC-MS METHODS AND DERIVATIZATION AFTER SPE PREPARATION.
• SpectraBase. (n.d.). 2,5-Dibromothiophene - Optional[13C NMR] - Spectrum.
• BYJU'S. (n.d.). Ullmann Reaction.
• ChemicalBook. (n.d.). 2,5-Dibromothiophene(3141-27-3) 1H NMR spectrum.

Sources

• 1. 2,5-Dibromobiphenyl [webbook.nist.gov]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Purification of polybrominated biphenyl congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. researchgate.net [researchgate.net]
• 13. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. Environmental exposure to polybrominated biphenyl (PBB) associates with an increased rate of biological aging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. The environmental fate of polybrominated diphenyl ethers (PBDEs) in western Taiwan and coastal waters: evaluation with a fugacity-based model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Toxicological Profile of 2,5-Dibromobiphenyl

Foreword

This technical guide provides a comprehensive toxicological profile of 2,5-Dibromobiphenyl (2,5-DBB), a member of the polybrominated biphenyl (PBB) class of compounds. While specific toxicological data for this particular congener are limited in publicly accessible literature, this document synthesizes available information on closely related dibromobiphenyls and the broader class of PBBs to construct an inferred profile. This approach, rooted in the principles of toxicology and structure-activity relationships, offers a robust framework for researchers, scientists, and drug development professionals to understand the potential hazards and guide future research and risk assessment. All methodologies and mechanistic discussions are grounded in established scientific principles and supported by authoritative sources.

Chemical and Physical Identity

2,5-Dibromobiphenyl is an organic compound with the molecular formula C₁₂H₈Br₂. It consists of a biphenyl backbone with two bromine atoms substituted at the 2 and 5 positions of one of the phenyl rings.[1]

Table 1: Physicochemical Properties of 2,5-Dibromobiphenyl and Related Congeners

Property	2,5-Dibromobiphenyl	2,2'-Dibromobiphenyl	4,4'-Dibromobiphenyl
CAS Number	57422-77-2	13029-09-9[2]	92-86-4
Molecular Weight	312.00 g/mol	312.00 g/mol [2]	312.00 g/mol
Appearance	Solid at room temperature[1]	Powder[2]	White powder
Melting Point	40-42 °C	78-82 °C[2]	163-165 °C
Boiling Point	209 °C at 15 Torr	Not available	355-360 °C
Water Solubility	Low[1]	Not available	Insoluble
Solubility in Organic Solvents	Soluble in ethanol and acetone[1]	Soluble in organic solvents	Soluble in ether, benzene

The substitution pattern of bromine atoms significantly influences the physical and chemical properties of PBBs, which in turn affects their toxicokinetics and toxicodynamics. The ortho-substitution in 2,2'-dibromobiphenyl, for instance, leads to a non-planar conformation, which can impact its interaction with biological receptors compared to the more planar 4,4'-dibromobiphenyl. 2,5-Dibromobiphenyl, with substitution on one ring, will adopt a specific conformation that influences its biological activity.

Toxicokinetics: The Journey Through the Body

The toxicokinetics of PBBs are largely governed by their lipophilicity. While specific data for 2,5-DBB is unavailable, the general principles for lower brominated biphenyls can be applied.

Absorption

PBBs can be absorbed through oral, dermal, and inhalation routes.[3][4] Due to their lipophilic nature, oral absorption is significant, particularly with dietary fats. Dermal absorption is generally lower but can be a relevant route of exposure in occupational settings.

Distribution

Following absorption, PBBs are readily distributed to and accumulate in lipid-rich tissues, such as adipose tissue, liver, skin, and breast milk.[3][4] This bioaccumulation is a key concern for chronic toxicity.

Metabolism

The metabolism of PBBs is congener-dependent and primarily occurs in the liver, catalyzed by cytochrome P450 (CYP) enzymes.[3][4] Lower brominated congeners, such as dibromobiphenyls, are more susceptible to metabolism than their more highly brominated counterparts. The primary metabolic pathway is hydroxylation, leading to the formation of hydroxylated PBBs (OH-PBBs).[3][4] These metabolites are more polar and can be more readily excreted. However, some OH-PBBs have been shown to exhibit their own toxic effects, including endocrine disruption. The position of the hydroxyl group is critical to the subsequent toxicity of the metabolite.

Caption: Generalized metabolic pathway of 2,5-Dibromobiphenyl.

Excretion

Less brominated PBBs and their metabolites are primarily excreted in the urine, while highly brominated congeners that are resistant to metabolism are mainly eliminated unchanged in the feces.[3][4]

Toxicological Profile: An Inferred Assessment

Due to the scarcity of data for 2,5-DBB, this section infers its toxicological profile based on data from closely related congeners (2,2'- and 4,4'-dibromobiphenyl) and the general toxicology of PBBs.

Acute Toxicity

Safety Data Sheets for 2,2'- and 4,4'-dibromobiphenyl indicate that they are harmful if swallowed (Acute Toxicity, Oral, Category 4).[4][5] This suggests that 2,5-DBB is also likely to have moderate acute oral toxicity. Both congeners are also reported to cause skin and eye irritation.[3][4][5]

Table 2: Inferred GHS Hazard Classification for 2,5-Dibromobiphenyl

Hazard Class	Hazard Category	Inferred Classification for 2,5-DBB	Basis of Inference
Acute Toxicity, Oral	Category 4	Likely	Based on 2,2'- and 4,4'-dibromobiphenyl[4][5]
Skin Corrosion/Irritation	Category 2	Likely	Based on 2,2'- and 4,4'-dibromobiphenyl[3][4]
Serious Eye Damage/Eye Irritation	Category 2	Likely	Based on 2,2'- and 4,4'-dibromobiphenyl[3][4]
Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)	Category 3	Possible	Based on 2,2'- and 4,4'-dibromobiphenyl[4][5]
Carcinogenicity	Category 2	Suspected	Based on 4,4'-dibromobiphenyl and general PBB classification[5]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	Likely	Based on 2,2'-dibromobiphenyl[1]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	Likely	Based on 2,2'-dibromobiphenyl[1]

Chronic Toxicity

Chronic exposure to PBBs is associated with a range of adverse health effects, including effects on the liver, skin, nervous and immune systems, and thyroid gland.[3][5] A wasting syndrome characterized by progressive weight loss has also been observed in animal studies.[3]

Carcinogenicity

PBBs as a class are classified as "probably carcinogenic to humans" (Group 2A) by the International Agency for Research on Cancer (IARC).[3][5] 4,4'-Dibromobiphenyl is suspected of causing cancer.[5] Therefore, it is prudent to consider 2,5-DBB as a potential carcinogen.

Genotoxicity

The genotoxicity of PBBs is not fully elucidated and appears to be congener-specific. In vitro studies on some aromatic amines related to biphenyls have shown mutagenic potential in the Ames test.[6] Given the structural similarity, it is plausible that 2,5-DBB or its metabolites could have genotoxic activity.

Reproductive and Developmental Toxicity

PBBs are known reproductive and developmental toxicants.[3][5] Exposure has been linked to adverse effects on fertility, embryonic development, and postnatal development.[3]

Mechanisms of Toxicity

The toxicity of PBBs is complex and can be mediated through both Aryl Hydrocarbon Receptor (AhR)-dependent and -independent pathways.

AhR-Dependent Mechanisms

The "dioxin-like" toxicity of some PBB congeners is initiated by their binding to and activation of the AhR.[3][5] This leads to the transcriptional upregulation of a battery of genes, including those encoding for CYP1A1 and CYP1A2, which can lead to oxidative stress and disruption of cellular processes. The ability of a PBB congener to activate the AhR is highly dependent on its structure, with planar, non-ortho-substituted congeners generally being the most potent activators. 2,5-Dibromobiphenyl, having one ortho-substituent, is likely to be a weak AhR agonist.

Caption: Simplified AhR-mediated toxicity pathway for 2,5-DBB.

AhR-Independent Mechanisms

Many of the toxic effects of PBBs, particularly the non-planar congeners, are thought to be mediated through AhR-independent mechanisms. These may include:

• Neurotoxicity: PBBs can interfere with neurotransmitter systems and disrupt neuronal signaling.

• Endocrine Disruption: PBBs and their hydroxylated metabolites can interact with hormone receptors, such as estrogen and thyroid hormone receptors, leading to endocrine-disrupting effects.

• Oxidative Stress: The metabolism of PBBs can generate reactive oxygen species, leading to cellular damage.

Experimental Protocols for Toxicological Assessment

The following are detailed, step-by-step methodologies for key experiments to assess the toxicological profile of 2,5-Dibromobiphenyl, based on OECD guidelines.

Protocol 1: Acute Oral Toxicity (OECD Test Guideline 423)

Objective: To determine the acute oral toxicity of 2,5-Dibromobiphenyl.

Methodology:

• Animal Model: Use a single sex (usually female) of a standard rodent strain (e.g., Wistar rat), 8-12 weeks old.

• Housing: House animals individually in a controlled environment (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle).

• Dose Administration: Administer 2,5-DBB orally by gavage in a suitable vehicle (e.g., corn oil). Start with a dose of 300 mg/kg body weight.

• Observation: Observe animals for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Stepwise Procedure:

  • If 2 or 3 animals die at the starting dose, re-test at a lower dose (50 mg/kg).

  • If 0 or 1 animal dies, re-test at a higher dose (2000 mg/kg).

  • Continue this stepwise procedure until the criteria for a specific toxicity class are met.

• Necropsy: Perform a gross necropsy on all animals at the end of the study.

Caption: Workflow for OECD Test Guideline 423.

Protocol 2: Repeated Dose 28-Day Oral Toxicity Study (OECD Test Guideline 407)

Objective: To assess the sub-acute oral toxicity of 2,5-Dibromobiphenyl.[7]

Methodology:

• Animal Model: Use both male and female rodents (e.g., Sprague-Dawley rats).

• Dose Groups: Use at least three dose levels and a control group (vehicle only), with 5 animals per sex per group.

• Dose Administration: Administer 2,5-DBB daily by oral gavage for 28 days.

• Observations:

  • Daily: Clinical signs of toxicity.

  • Weekly: Body weight and food consumption.

  • End of study: Hematology, clinical biochemistry, and urinalysis.

• Pathology:

  • Conduct a full gross necropsy on all animals.

  • Weigh major organs (liver, kidneys, spleen, brain, etc.).

  • Perform histopathological examination of major organs and any gross lesions.

Protocol 3: Bacterial Reverse Mutation Test (Ames Test) (OECD Test Guideline 471)

Objective: To evaluate the mutagenic potential of 2,5-Dibromobiphenyl.

Methodology:

• Tester Strains: Use at least five strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 fraction from induced rat liver).

• Procedure:

  • Plate Incorporation Method: Mix the tester strain, test compound, and S9 mix (if used) with molten top agar and pour onto minimal glucose agar plates.

  • Pre-incubation Method: Pre-incubate the mixture before adding the top agar.

• Incubation: Incubate plates at 37 °C for 48-72 hours.

• Scoring: Count the number of revertant colonies. A significant, dose-related increase in revertant colonies indicates a positive result.

Conclusion and Future Directions

The toxicological profile of 2,5-Dibromobiphenyl, inferred from data on related compounds, suggests that it is a substance of moderate toxicological concern. It is likely to exhibit moderate acute toxicity, be a skin and eye irritant, and a potential carcinogen. Its toxicity is expected to be mediated by a combination of AhR-dependent and -independent mechanisms.

Significant data gaps remain for this specific congener. Future research should prioritize conducting standardized toxicological studies on 2,5-Dibromobiphenyl to provide definitive data on its acute and chronic toxicity, carcinogenicity, genotoxicity, and reproductive and developmental effects. Mechanistic studies are also needed to elucidate its specific interactions with biological systems and to determine its relative potency compared to other PBBs.

References

• PubChem. 2,2'-Dibromobiphenyl. National Center for Biotechnology Information. [Link]

• OECD. Guidelines for the Testing of Chemicals. Organisation for Economic Co-operation and Development. [Link]

• Exposome-Explorer. Dibromobiphenyl MSDS# 03885. [Link]

• PubChem. 2,2'-Dibromobiphenyl. National Center for Biotechnology Information. [Link]

• PubChem. 4,4'-Dibromobiphenyl. National Center for Biotechnology Information. [Link]

• PubMed. [Chemical methods for determination of hydroxylated metabolites of polycyclic aromatic hydrocarbons and polychlorinated biphenyls in biological material]. [Link]

• National Toxicology Program. OECD Test Guideline 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. [Link]

• PubMed. The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxicity of benzidine. [Link]

• PubMed Central. Exposure to polybrominated biphenyl (PBB) associates with genome-wide DNA methylation differences in peripheral blood. [Link]

• National Toxicology Program. OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test. [Link]

• PubMed. Structure-based QSAR Models to Predict Repeat Dose Toxicity Points of Departure. [Link]

• PubMed. The metabolism and de-bromination of bromotyrosine in vivo. [Link]

• ResearchGate. Quantitative Structure-Activity Relationship (QSAR) Models, Physiologically Based Pharmacokinetic (PBPK) Models, Biologically Based Dose Response (BBDR) and Toxicity Pathways: Computational Tools for Public Health. [Link]

• PubMed. Metabolic activation of drugs by cytochrome P450 enzymes: Biochemical insights into mechanism-based inactivation by fibroblast growth factor receptor inhibitors and chemical approaches to attenuate reactive metabolite formation. [Link]

• PubMed. Substituent effects on the in vitro and in vivo genotoxicity of 4-aminobiphenyl and 4-aminostilbene derivatives. [Link]

• Woods Hole Oceanographic Institution. Understanding the origins and mechanisms of aryl hydrocarbon receptor promiscuity. [Link]

• ScienceDirect. The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxieity of benzidine. [Link]

• ResearchGate. Subacute oral toxicity study of bisphenol F based on the draft protocol for the "Enhanced OECD Test Guideline no. 407". [Link]

• Northwestern Medicine. Understanding How Metabolism Contributes to Parkinson's Disease. [Link]

• ChemSrc. MSDS of 4,4'-Dibromobiphenyl. [Link]

• MDPI. Determination of Selected Hydroxylated PAHs in Urine Samples of Individuals Consuming Grilled Marshmallows. [Link]

• Royal Society of Chemistry. Development of a nano-QSAR model for predicting the toxicity of nano-metal oxide mixtures to Aliivibrio fischeri. [Link]

• PubMed. Metabolic activation of fluoropyrrolidine dipeptidyl peptidase-IV inhibitors by rat liver microsomes. [Link]

• ScienceDirect. RIFM fragrance ingredient safety assessment, 2,6,10-trimethylundeca-5,9-dienol, CAS Registry Number 24048-14-4. [Link]

• PubMed Central. Machine Learning-Assisted Identification and Quantification of Hydroxylated Metabolites of Polychlorinated Biphenyls in Animal Samples. [Link]

• PubMed Central. Aryl Hydrocarbon Receptor–Independent Toxicity of Weathered Crude Oil during Fish Development. [Link]

• Slideshare. Subacute toxicity testing as per oecd guidelines tulsi 407. [Link]

• PubMed. Multivariate toxicity profiles and QSAR modeling of non-dioxin-like PCBs--an investigation of in vitro screening data from ultra-pure congeners. [Link]

• PubMed. Evaluation of OECD screening tests 421 (reproduction/developmental toxicity screening test) and 422 (combined repeated dose toxicity study with the reproduction/developmental toxicity screening test). [Link]

• PubMed Central. Metabolic activation/deactivation reactions during perinatal development. [Link]

• ECETOC. Repeated Dose Oral Toxicity Rodent: 28-day or 14-day Study. [Link]

• MDPI. Novel QSAR Models for Molecular Initiating Event Modeling in Two Intersecting Adverse Outcome Pathways Based Pulmonary Fibrosis Prediction for Biocidal Mixtures. [Link]

• PubMed Central. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells. [Link]

• IARC Publications. Determination of Hydroxylated Metabolites of Polycyclic Aromatic Hydrocarbons in Urine. [Link]

• PubMed. Dioxin and the AH Receptor: Synergy of Discovery. [Link]

• Wikipedia. Epibatidine. [Link]

• PubMed Central. Heavy Metals, Oxidative Stress, and the Role of AhR Signaling. [Link]

• Agency for Toxic Substances and Disease Registry. Toxicological Profile for Polybrominated Biphenyls. [Link]

• PubMed. Evaluation of the OECD 421 reproductive toxicity screening test protocol using butyl benzyl phthalate. [Link]

• GOV.UK. Brominated flame retardants (decabromodiphenyl ether): toxicological overview. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 2,2 -Dibromobiphenyl 97 13029-09-9 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. 2,2'-Dibromobiphenyl | C12H8Br2 | CID 83060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4,4'-Dibromobiphenyl | C12H8Br2 | CID 7110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxicity of benzidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-Depth Technical Guide to the Applications of 2,5-Dibromobiphenyl

Introduction: The Versatile Role of 2,5-Dibromobiphenyl in Modern Synthesis

2,5-Dibromobiphenyl is an organic compound featuring a biphenyl core substituted with two bromine atoms at the 2 and 5 positions.[1] This structure presents a unique combination of steric and electronic properties, making it a valuable intermediate in various fields of chemical synthesis. Typically a solid at room temperature, it exhibits low solubility in water but dissolves in organic solvents like ethanol and acetone.[1] The presence and positioning of the bromine atoms are critical; they serve as reactive handles for forming new carbon-carbon and carbon-heteroatom bonds, while also influencing the molecule's overall physical properties.[1] This guide delves into the primary applications of 2,5-Dibromobiphenyl, focusing on its utility as a precursor in cross-coupling reactions for the synthesis of complex molecules, its role in the development of novel polymers, and its application in materials science. While some polybrominated biphenyls (PBBs) have been used as flame retardants, their use is often restricted due to environmental and health concerns.[1][2]

Core Synthetic Applications: A Building Block for Complexity

The reactivity of the C-Br bonds in 2,5-Dibromobiphenyl makes it an ideal substrate for a variety of powerful synthetic transformations. Its primary utility lies in transition-metal-catalyzed cross-coupling reactions, which allow for the precise construction of complex molecular architectures.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the cornerstone of modern organic synthesis, and 2,5-Dibromobiphenyl is a frequent participant. The differential reactivity of the two bromine atoms—one being ortho to the second phenyl ring and the other para—can be exploited for selective or sequential functionalization.

Suzuki-Miyaura Coupling: This is arguably the most prominent application of 2,5-Dibromobiphenyl. It involves the reaction of the dibromobiphenyl with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[3] This reaction is highly valued for its tolerance of a wide range of functional groups and its reliability in forming C(sp²)-C(sp²) bonds.[4] For instance, coupling 2,5-Dibromobiphenyl with various arylboronic acids is a standard method to synthesize substituted terphenyls and other multi-aryl structures.[4][5]

• Causality in Experimental Design: The choice of catalyst, base, and solvent system is paramount for achieving high yields. A catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is often used due to its effectiveness.[6] The base (e.g., K₃PO₄, Na₂CO₃, or K₂CO₃) is crucial for activating the boronic acid to facilitate the transmetalation step in the catalytic cycle.[3][6] The solvent system, often a mixture like 1,4-dioxane and water, is selected to ensure the solubility of both the organic and inorganic reaction components, which can significantly impact reaction rates and yields.[5][6]

Precursor for Polycyclic Aromatic Hydrocarbons (PAHs)

Polycyclic aromatic hydrocarbons (PAHs) are compounds with two or more fused benzene rings that are of significant interest in materials science and electronics.[7] 2,5-Dibromobiphenyl can serve as a key starting material for synthesizing larger, more complex PAHs through intramolecular or intermolecular coupling strategies.[8] Reactions like the FeCl₃-mediated Scholl reaction can be used to induce intramolecular cyclization, leading to the formation of rigid, planar aromatic systems from precursors derived from 2,5-dibromobiphenyl.[9]

Monomer in Polymer Chemistry

The difunctional nature of 2,5-Dibromobiphenyl makes it an excellent monomer for producing conjugated polymers via polycondensation reactions. These polymers are central to the field of organic electronics for applications in LEDs, solar cells, and transistors.

Synthesis of Poly(p-phenylene) (PPP) and Derivatives: Nickel-catalyzed coupling of Grignard reagents derived from dibromoarenes is a classic method for synthesizing poly(p-phenylene).[10] By using 2,5-Dibromobiphenyl, a substituted PPP can be prepared where the polymer chain has pending phenyl groups. This approach allows for tuning the polymer's properties, such as solubility and solid-state packing, which are critical for device performance. The polymerization effectively creates a long-chain aromatic polymer, where the π-electrons are extensively delocalized, a key feature for conductive polymers.[11]

Data Presentation: Survey of Suzuki Coupling Reactions

The following table summarizes representative Suzuki-Miyaura coupling reactions involving aryl halides, illustrating typical conditions and outcomes.

Aryl Halide Substrate	Coupling Partner	Catalyst	Base	Solvent	Yield (%)
2,5-Dibromo-3-hexylthiophene	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	Good
N-(2,5-dibromophenyl)acetamide	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	85%
2,5-Dibromo-3-hexylthiophene	Naphthalene-1-boronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	Moderate
N-(2,5-dibromophenyl)acetamide	3-Fluorophenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	78%

Data synthesized from studies on Suzuki coupling of dibromo-aromatic compounds.[4][5][6]

Experimental Protocols

A detailed, self-validating protocol for a representative reaction is crucial for reproducibility.

Protocol: Synthesis of 2,5-Diphenyl-3-hexylthiophene via Double Suzuki Coupling

This protocol describes the synthesis of a biaryl thiophene derivative, analogous to reactions performed with 2,5-Dibromobiphenyl.[5]

Materials:

• 2,5-Dibromo-3-hexylthiophene (1 mmol)

• Phenylboronic acid (2.5 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol)

• Potassium Phosphate (K₃PO₄) (3 mmol)

• 1,4-Dioxane (15 mL)

• Water (5 mL)

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromo-3-hexylthiophene (1 mmol), phenylboronic acid (2.5 mmol), and K₃PO₄ (3 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen gas for 15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Solvent & Catalyst Addition: Under a positive pressure of nitrogen, add 1,4-dioxane (15 mL) and water (5 mL) via syringe. Follow this with the addition of the Pd(PPh₃)₄ catalyst (0.05 mmol).

• Reaction Execution: Heat the reaction mixture to 90°C and maintain vigorous stirring. The causality here is that elevated temperature is required to overcome the activation energy for the oxidative addition and reductive elimination steps of the catalytic cycle.

• Monitoring (Self-Validation): Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane/ethyl acetate eluent system. The disappearance of the starting material spot indicates reaction completion (typically 12-24 hours).

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (1 x 20 mL) to remove inorganic salts and water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the pure 2,5-diphenyl-3-hexylthiophene.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualization of Synthetic Workflow

Suzuki-Miyaura Coupling Workflow

The following diagram illustrates the logical flow of the experimental protocol for a typical Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

Conclusion and Future Outlook

2,5-Dibromobiphenyl remains a highly relevant and versatile building block in synthetic chemistry. Its primary strength lies in its utility in palladium-catalyzed cross-coupling reactions, which provide reliable pathways to complex organic molecules and polymers. Future research will likely focus on developing more sustainable catalytic systems (e.g., using earth-abundant metals) and exploring the applications of materials derived from this precursor in advanced technologies, such as organic electronics and functional materials. The strategic placement of its bromine atoms ensures that 2,5-Dibromobiphenyl will continue to be a molecule of interest for chemists aiming to construct intricate and functional molecular architectures.

References

• ResearchGate. Synthesis, characterization, and DFT study of polycyclic aromatic hydrocarbon precursors, 1,4-diiodo-2,3,5,6-tetraarylbenzene and 1,4-bis(4-bromophenyl). [Link]

• PubMed Central. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. [Link]

• ResearchGate. New Method for the Preparation of Poly(2,5-thienylene), Poly(p-phenylene), and Related Polymers. [Link]

• IntechOpen. Polyaromatic Hydrocarbons (PAHs): Structures, Synthesis and their Biological Profile. [Link]

• ResearchGate. Preparation and properties of poly(p‐phenylene) and polynaphthylene. [Link]

• PubChem. 2,5-Dibromobiphenyl. [Link]

• ResearchGate. Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. [Link]

• Organic Syntheses. 4,4'-dibromobiphenyl - Organic Syntheses Procedure. [Link]

• ResearchGate. Synthesis and Characterization of Poly(p-phenylene benzobisoxazole)/Poly(pyridobisimidazole) Block Copolymers. [Link]

• NIST. 2,5-Dibromobiphenyl. [Link]

• PubMed Central. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. [Link]

• MDPI. Polyaromatic Hydrocarbon (PAH)-Based Aza-POPOPs: Synthesis, Photophysical Studies, and Nitroanalyte Sensing Abilities. [Link]

• PubMed Central. Substituted Two- to Five-Ring Polycyclic Aromatic Compounds Are Potent Agonists of Atlantic Cod (Gadus morhua) Aryl Hydrocarbon Receptors Ahr1a and Ahr2a. [Link]

• Google Patents. CN105061301A - Synthesis method of 2,5-dibromopyridine.

• ResearchGate. Synthesis and Reactions of N-Phenylated Polyamine Derived from ,′-Dibromo-p-xylene and Aniline. [Link]

• ChemistryViews. New Route to Polycyclic Aromatic Hydrocarbons. [Link]

• ResearchGate. (PDF) Solid-State Polymerization of 2,5-Dibromothiophene Derivatives and Properties of Corresponding Conducting Polymers. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Macmillan Group, Princeton University. B-Alkyl Suzuki Couplings. [Link]

• BLOOM TECH. 2,2'-Dibromo-1,1'-biphenyl CAS 13029-09-9. [Link]

• Semantic Scholar. Rigid Backbone Conjugated Phenylene/Bipyridine Polymers: Synthesis of Poly[2,2'-(5,5'-bipyridinediyl)-1,4-phenylene-2,5-bis(octyloxy)-1,4-phenylene] and its Model Compounds. [Link]

Sources

• 1. CAS 57422-77-2: 2,5-dibromobiphenyl | CymitQuimica [cymitquimica.com]
• 2. 2,5-Dibromobiphenyl | C12H8Br2 | CID 180583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polyaromatic Hydrocarbons (PAHs): Structures, Synthesis and their Biological Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemistryviews.org [chemistryviews.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 2,5-Dibromobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Biphenyls and the Suzuki Coupling Reaction

Substituted biphenyl scaffolds are privileged structures in medicinal chemistry, materials science, and agrochemicals. The controlled introduction of substituents onto the biphenyl core allows for the fine-tuning of steric and electronic properties, which are critical for biological activity and material performance. The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for the formation of C-C bonds, particularly for the synthesis of biaryls.[1][2] Its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability and low toxicity of boronic acid reagents have led to its widespread adoption in both academic and industrial laboratories.[1][2]

This application note provides a detailed guide to the Suzuki coupling of 2,5-dibromobiphenyl, a versatile starting material for the synthesis of unsymmetrically and symmetrically substituted biphenyls. We will explore protocols for both selective mono-arylation and double-arylation, discuss the key mechanistic considerations that govern regioselectivity, and provide detailed, step-by-step experimental procedures.

The Challenge and Opportunity of 2,5-Dibromobiphenyl

The presence of two bromine atoms on the biphenyl core of 2,5-dibromobiphenyl presents both a challenge and an opportunity. The key challenge lies in controlling the regioselectivity of the coupling reaction: how to selectively functionalize one bromine atom over the other (mono-arylation) or how to achieve complete double-arylation when desired. The opportunity lies in the ability to use this substrate as a platform for the modular synthesis of a diverse range of complex biphenyl derivatives through sequential or one-pot double coupling reactions.

The reactivity of the two bromine atoms in 2,5-dibromobiphenyl is differentiated by their electronic and steric environments. The bromine at the 2-position is sterically more hindered due to the adjacent phenyl ring, while the bromine at the 5-position is electronically influenced by the substituent at the 2-position. Understanding and controlling these factors is paramount for achieving the desired reaction outcome.

Mechanistic Insights: The Suzuki Coupling Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[3] A simplified representation of this cycle is depicted below:

Figure 1: Simplified catalytic cycle of the Suzuki-Miyaura coupling reaction.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (in this case, 2,5-dibromobiphenyl) to form a Pd(II) intermediate.

• Ligand Exchange/Transmetalation: A base activates the organoboron species (boronic acid or ester) to form a more nucleophilic boronate. This species then transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond of the biaryl product and regenerating the Pd(0) catalyst.

Controlling Regioselectivity: Mono- vs. Di-Arylation

The primary factor controlling whether a mono- or di-arylation occurs is the stoichiometry of the boronic acid reagent.

• For Mono-arylation: Employing a slight deficiency or an equimolar amount (typically 0.9 to 1.1 equivalents) of the boronic acid relative to the 2,5-dibromobiphenyl will favor the formation of the mono-arylated product. The reaction is typically stopped once the limiting reagent is consumed.

• For Di-arylation: Using a stoichiometric excess of the boronic acid (typically 2.2 to 2.5 equivalents) will drive the reaction towards the double coupling product.

While stoichiometry is the main handle, other reaction parameters such as catalyst loading, reaction time, and temperature can also influence the product distribution.

In the case of mono-arylation of 2,5-dibromobiphenyl, the question of which bromine atom reacts first arises. Generally, oxidative addition of palladium is favored at the more sterically accessible and electronically favorable position. For 2,5-dibromobiphenyl, the bromine at the 5-position is less sterically hindered than the bromine at the 2-position, which is ortho to the other phenyl ring. Therefore, mono-arylation is expected to occur preferentially at the 5-position.

Experimental Protocols

The following protocols are adapted from established procedures for the Suzuki coupling of analogous dibrominated aromatic compounds and serve as a robust starting point for the arylation of 2,5-dibromobiphenyl.[4][5][6] Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: Selective Mono-Arylation of 2,5-Dibromobiphenyl

This protocol is designed to favor the formation of 2-bromo-5-aryl-biphenyl.

Materials:

• 2,5-Dibromobiphenyl

• Arylboronic acid (1.0 equivalent)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-4 mol%)

• Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Schlenk flask or similar reaction vessel for inert atmosphere reactions

• Standard laboratory glassware for workup and purification

• Nitrogen or Argon source

Reaction Scheme:

Figure 2: Reaction scheme for the selective mono-arylation of 2,5-dibromobiphenyl.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2,5-dibromobiphenyl (1.0 mmol), the desired arylboronic acid (1.0 mmol), and the base (K₃PO₄ or K₂CO₃, 2.0 mmol).

• Catalyst and Solvent Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.02-0.04 mmol). Then, add anhydrous 1,4-dioxane (e.g., 5 mL) and degassed water (e.g., 1 mL).

• Reaction Execution: Heat the reaction mixture to a temperature between 80-100 °C with vigorous stirring. The optimal temperature may vary depending on the specific arylboronic acid used.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired mono-arylated product.

Protocol 2: Double Arylation of 2,5-Dibromobiphenyl

This protocol is designed to achieve the synthesis of 2,5-diaryl-biphenyl.

Materials:

• 2,5-Dibromobiphenyl

• Arylboronic acid (2.5 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (4-6 mol%)

• Potassium phosphate (K₃PO₄) (4.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Schlenk flask or similar reaction vessel for inert atmosphere reactions

• Standard laboratory glassware for workup and purification

• Nitrogen or Argon source

Reaction Scheme:

Figure 3: Reaction scheme for the double arylation of 2,5-dibromobiphenyl.

Step-by-Step Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine 2,5-dibromobiphenyl (1.0 mmol), the arylboronic acid (2.5 mmol), and potassium phosphate (K₃PO₄, 4.0 mmol).

• Catalyst and Solvent Addition: Add Pd(PPh₃)₄ (0.04-0.06 mmol), followed by anhydrous 1,4-dioxane (e.g., 8 mL) and degassed water (e.g., 2 mL).

• Reaction Execution: Heat the mixture to 90-110 °C with vigorous stirring.

• Monitoring the Reaction: Monitor the reaction for the disappearance of the starting material and the mono-arylated intermediate by TLC or GC-MS. The reaction may require 12-48 hours for completion.

• Workup: After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent like ethyl acetate. Wash the organic phase sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system to yield the pure 2,5-diaryl-biphenyl.

Comparison of Suzuki Coupling Protocols for Dihaloarenes

The choice of reaction parameters is crucial for the success of the Suzuki coupling of 2,5-dibromobiphenyl. Below is a table summarizing key parameters from analogous reactions with dibrominated substrates, which can guide the optimization for 2,5-dibromobiphenyl.

Parameter	Mono-Arylation Protocol	Double-Arylation Protocol	Rationale and Key Considerations
Substrate	2,5-Dibromobiphenyl	2,5-Dibromobiphenyl	The starting material for both transformations.
Boronic Acid (eq.)	1.0 - 1.1	2.2 - 2.5	This is the primary determinant of mono- versus di-arylation.[5]
Catalyst	Pd(PPh₃)₄	Pd(PPh₃)₄	A versatile and commonly used catalyst for Suzuki couplings. Other palladium sources and ligands can be explored for optimization.[4]
Catalyst Loading	2-4 mol%	4-6 mol%	Higher catalyst loading may be required for the more challenging double coupling.
Base	K₃PO₄ or K₂CO₃	K₃PO₄	A strong, non-nucleophilic base is required to facilitate transmetalation. K₃PO₄ is often effective.[5]
Solvent	1,4-Dioxane/Water	1,4-Dioxane/Water	A polar aprotic solvent is typically used to dissolve the reactants and facilitate the reaction. The presence of water is often crucial.
Temperature	80-100 °C	90-110 °C	Higher temperatures may be needed to drive the reaction to completion, especially for the second coupling.
Reaction Time	12-24 hours	12-48 hours	The double arylation will generally require a longer reaction time to ensure complete conversion.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the functionalization of 2,5-dibromobiphenyl, enabling the synthesis of a wide array of mono- and di-arylated biphenyl derivatives. By carefully controlling the stoichiometry of the boronic acid and optimizing the reaction conditions, researchers can achieve high selectivity for the desired product. The protocols and guidelines presented in this application note provide a solid foundation for scientists and drug development professionals to successfully employ these reactions in their synthetic endeavors. As with any chemical transformation, empirical optimization for specific substrates is recommended to achieve the best possible outcomes.

References

• Rizwan, M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 49. Available at: [Link]

• Baran, A., et al. (2020). Suzuki–Miyaura arylation of 2,3‐, 2,4‐, 2,5‐ and 3,4‐dibromothiophenes. Applied Organometallic Chemistry, 34(11), e5933. Available at: [Link]

• Ijaz, S., et al. (2016). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 21(7), 935. Available at: [Link]

• Peng, C., Wang, Y., & Wang, J. (2008). Palladium-Catalyzed Cross-Coupling of α-Diazocarbonyl Compounds with Arylboronic Acids. Journal of the American Chemical Society, 130(5), 1566–1567. Available at: [Link]

• Chemist, T. (n.d.). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. NROChemistry. Retrieved from [Link]

• Tang, W., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers, 1(1), 38-41. Available at: [Link]

• Li, C., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 52(8), 2231-2234. Available at: [Link]

• Habashneh, A. Y., et al. (2009). Efficient One-Pot Suzuki–Miyaura Double Cross-Coupling Reactions Using Very Low Pd(PPh3)4 Catalyst Loading. Synthetic Communications, 39(23), 4221-4229. Available at: [Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020–4028. Available at: [Link]

• Chen, Y., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. Available at: [Link]

• Thompson, A. E., et al. (2011). Studies of one-pot double couplings on dibromoquinolines. Tetrahedron, 67(35), 6493-6499. Available at: [Link]

• Botteselle, G. V., et al. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. Australian Journal of Chemistry, 61(11), 870-873. Available at: [Link]

• CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst. (2012). Google Patents.

• Suzuki, A. (1991). Synthetic studies via the cross-coupling reaction of organoboron derivatives with organic halides. Pure and Applied Chemistry, 63(3), 419-422. Available at: [Link]

• Suzuki, A. (1985). Organoboron compounds in new synthetic reactions. Pure and Applied Chemistry, 57(12), 1749-1758. Available at: [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Palladium-catalyzed direct arylation of simple arenes in synthesis of biaryl molecules - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Selective Formation of a Grignard Reagent from 2,5-Dibromobiphenyl

Introduction: Navigating the Synthesis of Aryl Grignard Reagents for Advanced Chemical Architectures

Grignard reagents, organomagnesium halides (R-MgX), are cornerstone nucleophiles in the edifice of synthetic organic chemistry, enabling the construction of complex carbon-carbon bonds with remarkable efficiency.[1] Their utility in the synthesis of pharmaceuticals, functional materials, and fine chemicals is well-documented.[2] This guide provides a detailed exploration of the formation of a Grignard reagent from 2,5-dibromobiphenyl, a precursor to a variety of polysubstituted aromatic compounds. The primary challenge in this synthesis is the selective formation of the mono-Grignard reagent, avoiding the concomitant formation of the di-Grignard species and other byproducts. This document offers field-proven insights and detailed protocols to empower researchers in drug development and chemical synthesis to reliably generate and utilize this versatile intermediate.

Mechanism and Strategy for Selective Mono-Grignard Formation

The formation of a Grignard reagent involves the oxidative addition of magnesium metal to a carbon-halogen bond.[1] In the case of 2,5-dibromobiphenyl, the presence of two bromine atoms introduces a statistical and electronic challenge to achieving mono-substitution. The key to selectivity lies in controlling the reaction conditions to favor the formation of the mono-Grignard, 2-bromo-5-(bromomagnesio)biphenyl, over the di-Grignard, 2,5-bis(bromomagnesio)biphenyl.

Several factors influence this selectivity:

• Stoichiometry: Utilizing a slight excess of 2,5-dibromobiphenyl relative to magnesium can favor the formation of the mono-Grignard reagent by limiting the available magnesium for a second insertion.

• Temperature: Grignard formation is an exothermic process.[3] Conducting the reaction at low temperatures can help to moderate the reactivity and improve selectivity. The use of highly activated magnesium, such as Rieke Magnesium, allows for the reaction to occur at very low temperatures (e.g., -78 °C), which can significantly enhance the selectivity for mono-addition.[4][5]

• Rate of Addition: A slow, controlled addition of the dibromobiphenyl solution to the magnesium suspension helps to maintain a low concentration of the substrate in the reaction mixture, further disfavoring the formation of the di-Grignard reagent.

• Magnesium Activation: The passivating oxide layer on the surface of magnesium turnings can impede the reaction.[6] Activation is crucial for a smooth and reproducible reaction. Common activation methods include the use of iodine, 1,2-dibromoethane, or mechanical grinding.[7]

A potential side reaction of concern is the Wurtz-Fittig coupling, where the formed Grignard reagent reacts with the starting aryl bromide to form a homocoupled biphenyl byproduct.[2][8] Careful control of reaction temperature and concentration can minimize this side reaction.

Experimental Workflow and Logical Relationships

The overall process for the selective formation of the mono-Grignard reagent from 2,5-dibromobiphenyl and its subsequent use in a cross-coupling reaction is depicted in the following workflow diagram.

Caption: Workflow for the selective mono-Grignard formation and subsequent Kumada coupling.

Detailed Experimental Protocols

Protocol 1: Selective Mono-Grignard Formation from 2,5-Dibromobiphenyl

This protocol details the formation of 2-bromo-5-(bromomagnesio)biphenyl. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques.

Materials:

• 2,5-Dibromobiphenyl

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal) or 1,2-Dibromoethane

• Anhydrous diethyl ether

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Schlenk line

Procedure:

• Glassware and Reagent Preparation: All glassware must be rigorously dried in an oven at >120 °C overnight and cooled under a stream of inert gas. Anhydrous THF is essential for the success of the reaction.

• Magnesium Activation: To the three-necked flask, add magnesium turnings (1.1 equivalents). Place the flask under a high vacuum and gently heat with a heat gun to remove any adsorbed water. Allow the flask to cool to room temperature under an inert atmosphere. Add a single crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium turnings. A color change (disappearance of the iodine color or evolution of gas for dibromoethane) indicates activation.[7]

• Grignard Reagent Formation: Add a small amount of anhydrous THF to the activated magnesium turnings. In the dropping funnel, prepare a solution of 2,5-dibromobiphenyl (1.0 equivalent) in anhydrous THF. Add a small portion of the dibromobiphenyl solution to the magnesium suspension to initiate the reaction. The initiation is indicated by a gentle reflux and a change in the appearance of the solution. Once the reaction has initiated, add the remaining dibromobiphenyl solution dropwise over a period of 1-2 hours to maintain a gentle reflux.

• Reaction Completion and Storage: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours. The resulting dark-colored solution is the mono-Grignard reagent and should be used immediately for subsequent reactions.

Protocol 2: Titration of the Grignard Reagent

To ensure accurate stoichiometry in subsequent reactions, it is crucial to determine the concentration of the prepared Grignard reagent. A common method is titration against a known concentration of an acid or an iodine solution.

Materials:

• Salicylaldehyde phenylhydrazone

• Anhydrous THF

• The prepared Grignard reagent solution

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve a precisely weighed amount of salicylaldehyde phenylhydrazone in anhydrous THF.

• Slowly add the Grignard reagent solution via a syringe to the stirred indicator solution.

• The endpoint is indicated by a distinct and persistent color change from yellow to bright orange.

• Calculate the molarity of the Grignard reagent based on the volume added to reach the endpoint.

Protocol 3: Application in Kumada Cross-Coupling

This protocol demonstrates the utility of the prepared mono-Grignard reagent in a Kumada cross-coupling reaction to form a terphenyl derivative.

Materials:

• The prepared solution of 2-bromo-5-(bromomagnesio)biphenyl

• An aryl bromide (e.g., bromobenzene)

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂) or a similar palladium catalyst

• Anhydrous THF

• Aqueous HCl solution (1 M)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Organic solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, add the catalyst (e.g., Ni(dppp)Cl₂, 1-5 mol%).

• Coupling Reaction: To the catalyst, add a solution of the aryl bromide (1.0 equivalent) in anhydrous THF. Then, slowly add the titrated solution of the 2-bromo-5-(bromomagnesio)biphenyl Grignard reagent (1.1 equivalents) at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of 1 M aqueous HCl. Extract the aqueous layer with diethyl ether. Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired terphenyl product.

Data Presentation: Critical Reaction Parameters

The following table summarizes the key parameters for the successful and selective formation of the mono-Grignard reagent from 2,5-dibromobiphenyl.

Parameter	Recommended Value/Condition	Rationale for Selectivity and Success
Stoichiometry (Mg:Dibromobiphenyl)	1.1 : 1.0	A slight excess of magnesium ensures complete consumption of the limiting reagent, while not being so large as to promote di-Grignard formation.
Reaction Temperature	-78 °C to Room Temperature	Low temperatures, especially with activated magnesium, enhance selectivity for mono-addition by reducing the rate of the second Grignard formation.[4]
Addition Rate	Slow, dropwise addition (1-2 hours)	Maintains a low concentration of the dibromobiphenyl, statistically favoring mono-reaction and minimizing di-Grignard and Wurtz coupling byproducts.
Solvent	Anhydrous Tetrahydrofuran (THF)	Ethereal solvents are essential to solvate and stabilize the Grignard reagent.[1] THF is often preferred over diethyl ether for its higher boiling point and better solvating ability for some Grignard reagents.
Magnesium Activation	Iodine or 1,2-Dibromoethane	Crucial for removing the passivating magnesium oxide layer and exposing a fresh metal surface to initiate the reaction.[6][7]

Conclusion: A Robust Protocol for a Versatile Intermediate

The selective formation of a mono-Grignard reagent from 2,5-dibromobiphenyl is a nuanced yet highly valuable transformation for the synthesis of complex aromatic structures. By carefully controlling stoichiometry, temperature, and addition rates, researchers can reliably generate this key intermediate. The protocols provided herein, grounded in established chemical principles and field-proven experience, offer a self-validating system for the successful synthesis and subsequent application of 2-bromo-5-(bromomagnesio)biphenyl in cross-coupling reactions. This guide empowers scientists in drug development and materials science to confidently employ this powerful synthetic tool in their research endeavors.

References

• Rieke, R. D.; Li, J.; Velarde-Ortiz, R.; Guijarro, A. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. J. Org. Chem.2000 , 65 (17), 5428–5430. [Link]

• Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th ed.; Wiley, 2019. [Link]

• Silverman, G. S.; Rakita, P. E. Handbook of Grignard Reagents; CRC Press, 1996. [Link]

• Deitmann, E.; Dahms, K.; Maskos, M.; Ziegenbalg, D.; Menges-Flanagan, G. Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv, 2023 . [Link]

• Schnyder, A. Grignard-reagent formation in Multi-product facilities ‒ not an easy task! Schnyder Safety Chemistry, 2016 . [Link]

• Organic Syntheses, Coll. Vol. 6, p.478 (1988); Vol. 55, p.48 (1976). [Link]

• Organic Syntheses, Coll. Vol. 1, p.215 (1941); Vol. 8, p.32 (1928). [Link]

• Love, B. E.; Jones, E. G. The Titration of Grignard Reagents and Other Organometallics. J. Org. Chem.1999 , 64 (10), 3755–3756. [Link]

• Jana, R.; Pathak, T. P.; Sigman, M. S. Advances in Transition Metal (Pd,Ni,Fe)−Catalyzed Cross-Coupling Reactions Using Alkyl-organometallics. Chem. Rev.2011 , 111 (3), 1417–1492. [Link]

• Rieke, R. D. The Preparation of Organometallic Compounds from Highly Reactive Metal Powders. Science1989 , 246 (4935), 1260–1264. [Link]

• Knochel, P.; Dohle, W.; Gommermann, N.; Kneisel, F. F.; Kopp, F.; Korn, T.; Sapountzis, I.; Vu, V. A. Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Magnesium Exchange. Angew. Chem. Int. Ed.2003 , 42 (36), 4302-4320. [Link]

• Mondal, S.; Daw, P.; Mandal, S. K. Iron-Catalyzed Cross-Coupling Reactions. ACS Catal.2020 , 10 (15), 8353–8399. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 6. banglajol.info [banglajol.info]
• 7. youtube.com [youtube.com]
• 8. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Ullmann Coupling of 2,5-Dibromobiphenyl

A Comprehensive Guide for Researchers in Polymer Chemistry and Materials Science

Abstract

This document provides a detailed technical guide on the Ullmann coupling of 2,5-dibromobiphenyl, a critical reaction for the synthesis of polyphenylenes. Polyphenylenes are a class of conjugated polymers with significant applications in organic electronics, advanced materials, and pharmaceutical development.[1] This guide delves into the mechanistic underpinnings of the Ullmann reaction, offers a detailed experimental protocol for the polymerization of 2,5-dibromobiphenyl, and provides insights into product characterization, potential challenges, and troubleshooting. The protocols and discussions are grounded in established principles of organometallic chemistry and polymer synthesis, aiming to equip researchers with the knowledge to successfully implement and adapt this methodology.

Introduction: The Ullmann Coupling in Polymer Synthesis

The Ullmann reaction, first reported by Fritz Ullmann in 1901, is a classic copper-catalyzed coupling of two aryl halides to form a biaryl compound.[2] The traditional reaction involves heating an aryl halide with a stoichiometric amount of copper powder at high temperatures, often exceeding 200°C.[2][3] The generally accepted mechanism proceeds through the formation of an organocopper intermediate. This intermediate then undergoes oxidative addition with a second molecule of the aryl halide, followed by reductive elimination to yield the biaryl product and a copper(I) species.[3]

While historically plagued by harsh reaction conditions and inconsistent yields, modern advancements, including the use of ligands and alternative catalytic systems, have broadened the scope and applicability of the Ullmann coupling.[4] One of the most compelling applications of this reaction is in the synthesis of conjugated polymers. The Ullmann coupling of dihaloaromatic monomers, such as 2,5-dibromobiphenyl, provides a direct route to forming carbon-carbon bonds between aromatic rings, leading to the formation of extended π-conjugated polyphenylene chains.[5] These polymers are of significant interest due to their unique electronic and photophysical properties.

Mechanistic Overview of the Ullmann Polymerization

The Ullmann polymerization of 2,5-dibromobiphenyl is a step-growth polycondensation reaction. The reaction is initiated by the activation of the carbon-bromine bond by a copper catalyst. The process can be summarized in the following key steps:

• Formation of an Organocopper Intermediate: An active copper species, typically Cu(I), reacts with the 2,5-dibromobiphenyl monomer to form an organocopper intermediate.

• Chain Propagation: The organocopper intermediate at the end of a growing polymer chain reacts with another monomer molecule or another growing chain through a C-C bond-forming step.

• Reductive Elimination: The coupling step is followed by reductive elimination, which forms the new aryl-aryl bond and regenerates the active copper catalyst.

This process repeats, leading to the formation of higher molecular weight polyphenylenes.

Experimental Protocol: Ullmann Polymerization of 2,5-Dibromobiphenyl

This protocol is based on established procedures for the Ullmann homocoupling of similar dihaloaromatic compounds.[1][5]

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2,5-Dibromobiphenyl	≥98%	Sigma-Aldrich
Copper bronze, activated	-	Strem Chemicals
Cesium Carbonate (Cs₂CO₃)	≥99%	Alfa Aesar
N-Methyl-2-pyrrolidone (NMP)	Anhydrous, ≥99.5%	Acros Organics
n-Hexane	HPLC grade	Fisher Scientific	For chromatography
Dichloromethane	HPLC grade	Fisher Scientific	For extraction
Hydrochloric acid (HCl)	37%	J.T. Baker
Sodium Sulfate (Na₂SO₄)	Anhydrous	EMD Millipore

3.2. Equipment

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Nitrogen inlet and outlet

• Schlenk line (optional, for rigorous inert atmosphere)

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography setup

3.3. Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 2,5-dibromobiphenyl (e.g., 3.12 g, 10 mmol), activated copper bronze (e.g., 1.91 g, 30 mmol), and cesium carbonate (e.g., 6.52 g, 20 mmol).

  • Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Reaction Execution:

  • Add anhydrous N-methyl-2-pyrrolidone (NMP) (e.g., 50 mL) to the flask via a syringe.

  • Heat the reaction mixture to 190°C with vigorous stirring under a continuous nitrogen flow.

  • Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent). The formation of a fluorescent spot at a lower Rf value compared to the starting material indicates product formation.[1] The reaction is typically run for 24-48 hours.

• Work-up and Purification:

  • After the reaction is complete (as indicated by the consumption of the starting material on TLC), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing 200 mL of 1 M HCl to quench the reaction and dissolve the copper salts.

  • Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by column chromatography on silica gel, eluting with a gradient of hexane and dichloromethane.

  • Alternatively, for oligomeric products, precipitation from a concentrated solution in dichloromethane by the addition of methanol can be effective.

3.4. Characterization of the Polyaniline-Substituted Ether-Based Polymer

The resulting polyphenylene product can be characterized by a variety of spectroscopic and analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the polymer repeat unit and provide information about the end groups.

• UV-Visible Spectroscopy: The UV-visible absorption spectrum will show characteristic π-π* transitions of the conjugated polyphenylene backbone.[1]

• Fluorescence Spectroscopy: The emission spectrum can provide insights into the photophysical properties of the polymer. An extended π-conjugated system is often fluorescent.[1]

• Gel Permeation Chromatography (GPC): GPC can be used to determine the molecular weight and molecular weight distribution of the polymer.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic vibrational modes of the aromatic rings in the polymer backbone.

Visualization of the Experimental Workflow

Caption: Experimental workflow for the Ullmann polymerization of 2,5-dibromobiphenyl.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use freshly activated copper bronze. Ensure the copper is finely powdered to maximize surface area.
Insufficient temperature	Ensure the reaction temperature is maintained at 190°C. Higher temperatures may be required, but be mindful of potential side reactions.
Presence of oxygen or moisture	Use anhydrous solvent and ensure the reaction is carried out under a strict inert atmosphere.
Low molecular weight polymer	Non-stoichiometric ratio of reactants	This is less critical in homocoupling but ensure the monomer is of high purity.
Premature termination	Impurities in the monomer or solvent can act as chain terminators.
Sublimation of monomer	Sublimation of the starting material at high temperatures can lead to low yields.[5] Consider using a sealed reaction vessel or a cold finger condenser.
Insoluble product	High molecular weight polymer or cross-linking	Adjust reaction time to control molecular weight. Ensure the monomer is pure to avoid side reactions leading to cross-linking.

Applications of Polyphenylenes from 2,5-Dibromobiphenyl

Polyphenylenes synthesized from 2,5-dibromobiphenyl are expected to exhibit properties that make them suitable for a range of applications, including:

• Organic Light-Emitting Diodes (OLEDs): As emissive or charge-transporting layers.

• Organic Field-Effect Transistors (OFETs): As the active semiconductor layer.

• Sensors: For the detection of various analytes.

• Advanced Coatings: Providing thermal and chemical resistance.

Conclusion

The Ullmann coupling of 2,5-dibromobiphenyl offers a robust and direct method for the synthesis of polyphenylenes. While the reaction requires careful control of experimental conditions, particularly temperature and atmosphere, it provides access to a class of polymers with significant technological potential. By understanding the underlying mechanism and potential pitfalls, researchers can effectively utilize this classic reaction to develop novel and functional materials.

References

• Royal Society of Chemistry. (n.d.). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. Retrieved from [Link]

• Al-Bayati, Z. J., & Al-Amiery, A. A. (2022). Post-Functionalization of Bromo-Substituted Ether-Linked Polymers via Ullman Coupling Reaction: Synthesis, Characterization and Their Role toward Carbon Dioxide Capture. Polymers, 14(5), 893. [Link]

• Mastalir, Á., & Molnár, Á. (2023). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. International Journal of Molecular Sciences, 24(8), 7192. [Link]

• Epps, D. E., et al. (2016). Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. International Journal of Innovative Education and Research, 4(2), 1-8. [Link]

• Van Allen, D. (2007). Methodology and Mechanism: Reinvestigating the Ullmann Reaction (Doctoral dissertation, University of North Texas). [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Cravotto, G., et al. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. Reactions, 3(2), 299-311. [Link]

• Zhang, Z., et al. (2020). Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction. The Journal of Physical Chemistry C, 124(30), 16426–16433. [Link]

• Jayarathna, L. D. C. C., et al. (2023). Synthesis of poly aryl hydrocarbons via ullmann homocoupling of 1,4-dibromobenzene. IRC OUSL 2023. [Link]

• Shibaura Institute of Technology. (n.d.). Synthesis and crystalline structure of poly(p-phenylene alkylene)s and poly(p-phenylene co-alkylenes)s by Kumada coupling reaction of α,ω-dibromoalkane and p-dichlorobenzene. [Link]

• Chen, S., et al. (2022). Solid-State Polymerization of 2,5-Dibromothiophene Derivatives and Properties of Corresponding Conducting Polymers. Advanced Materials Research, 925, 89-92. [Link]

• OperaChem. (n.d.). Ullmann coupling: the first publication. [Link]

• ResearchGate. (n.d.). Synthesis and crystalline structure of poly(p-phenylene alkylene)s and poly(p-phenylene co-alkylenes)s by Kumada coupling reaction of α,ω-dibromoalkane and p-dichlorobenzene. [Link]

• OUSL Research Repository. (n.d.). SYNTHESIS OF POLY ARYL HYDROCARBONS VIA ULLMANN HOMOCOUPLING OF 1,4-DIBROMOBENZENE. [Link]

Sources

• 1. SYNTHESIS OF POLY ARYL HYDROCARBONS VIA ULLMANN HOMOCOUPLING OF 1,4-DIBROMOBENZENE [repository.ou.ac.lk]
• 2. Ullmann coupling: the first publication - operachem [operachem.com]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. people.umass.edu [people.umass.edu]
• 5. ours.ou.ac.lk [ours.ou.ac.lk]

Application & Protocol Guide: Strategic Synthesis of Poly-Substituted Biphenyls from 2,5-Dibromobiphenyl

Introduction: The Architectural Significance of Poly-Substituted Biphenyls

Poly-substituted biphenyls represent a cornerstone structural motif in modern chemistry, with profound implications across pharmaceuticals, materials science, and agrochemicals.[1] Their unique three-dimensional architecture, arising from restricted rotation around the central C-C bond (atropisomerism), allows for the precise spatial arrangement of functional groups, a critical feature for molecular recognition and biological activity.[2][3] The strategic functionalization of the biphenyl scaffold is paramount in drug discovery, where these compounds are integral to numerous therapeutic agents.[4]

This guide provides a detailed exploration of synthetic strategies for creating complex, poly-substituted biphenyls, starting from the readily available precursor, 2,5-Dibromobiphenyl. We will focus on the venerable Suzuki-Miyaura cross-coupling reaction, a powerful and versatile tool for forging carbon-carbon bonds with high efficiency and functional group tolerance.[5][6][7][8] The protocols and insights presented herein are tailored for researchers, scientists, and drug development professionals, aiming to provide both a practical "how-to" and a deeper understanding of the underlying chemical principles.

Core Strategy: Sequential Suzuki-Miyaura Cross-Coupling

The presence of two bromine atoms on the 2,5-Dibromobiphenyl scaffold offers a versatile handle for sequential functionalization. The differential reactivity of the C-Br bonds at the ortho (C2) and para (C5) positions relative to the existing phenyl ring can be exploited to achieve selective mono- and di-substitution. This stepwise approach allows for the controlled and asymmetric construction of complex biphenyl structures.

The palladium-catalyzed Suzuki-Miyaura reaction is the method of choice for this transformation.[5][6][7][8] The catalytic cycle, a well-established paradigm in cross-coupling chemistry, involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with a boronic acid derivative and subsequent reductive elimination to yield the desired biaryl product.[6]

Visualizing the Synthetic Pathway

The overall strategy involves a two-step sequential cross-coupling to introduce two different aryl or heteroaryl groups onto the 2,5-Dibromobiphenyl core.

Caption: Sequential Suzuki-Miyaura cross-coupling workflow.

Part 1: Selective Mono-Arylation of 2,5-Dibromobiphenyl

The first crucial step is the selective reaction at one of the two bromine-bearing positions. Generally, the C5 (para) position is more sterically accessible and electronically favored for the initial coupling, although reaction conditions can influence this selectivity.[9]

Protocol 1: Synthesis of 2-Bromo-5-phenylbiphenyl

This protocol details the mono-arylation of 2,5-Dibromobiphenyl with phenylboronic acid.

Materials:

Reagent/Solvent	Formula	M.W.	Amount	Moles
2,5-Dibromobiphenyl	C₁₂H₈Br₂	312.00	1.00 g	3.21 mmol
Phenylboronic Acid	C₆H₇BO₂	121.93	430 mg	3.53 mmol
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	185 mg	0.16 mmol
Sodium Carbonate (Na₂CO₃)	Na₂CO₃	105.99	1.02 g	9.63 mmol
Toluene	C₇H₈	-	20 mL	-
Ethanol	C₂H₆O	-	5 mL	-
Water	H₂O	-	5 mL	-

Procedure:

• Inert Atmosphere: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-Dibromobiphenyl (1.00 g, 3.21 mmol), phenylboronic acid (430 mg, 3.53 mmol), and Pd(PPh₃)₄ (185 mg, 0.16 mmol).

• Solvent and Base Addition: Add toluene (20 mL), ethanol (5 mL), and a solution of sodium carbonate (1.02 g, 9.63 mmol) in water (5 mL).

• Degassing: Purge the reaction mixture with a gentle stream of nitrogen or argon for 15 minutes to remove dissolved oxygen.

• Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

• Workup: Cool the reaction mixture to room temperature. Add 30 mL of deionized water and transfer the mixture to a separatory funnel. Extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired 2-bromo-5-phenylbiphenyl.

Causality and Trustworthiness:

• Catalyst Choice: Tetrakis(triphenylphosphine)palladium(0) is a robust and commonly used catalyst for Suzuki couplings.[1]

• Base: Sodium carbonate is an effective base for activating the boronic acid for transmetalation.[10] The aqueous-organic solvent mixture is crucial for dissolving both the organic substrates and the inorganic base.

• Degassing: The removal of oxygen is critical as it can oxidize the Pd(0) catalyst, rendering it inactive.[6]

Part 2: Synthesis of a Tri-Substituted Biphenyl

With the mono-arylated intermediate in hand, the remaining bromine atom at the C2 position can be targeted in a second Suzuki-Miyaura coupling. This allows for the introduction of a different substituent, leading to a poly-substituted, unsymmetrical biphenyl.

Protocol 2: Synthesis of 2-(Thiophen-2-yl)-5-phenylbiphenyl

This protocol describes the coupling of 2-bromo-5-phenylbiphenyl with 2-thienylboronic acid.

Materials:

Reagent/Solvent	Formula	M.W.	Amount	Moles
2-Bromo-5-phenylbiphenyl	C₁₈H₁₃Br	309.20	500 mg	1.62 mmol
2-Thienylboronic Acid	C₄H₅BO₂S	127.96	228 mg	1.78 mmol
Pd(OAc)₂	C₄H₆O₄Pd	224.50	18 mg	0.08 mmol
SPhos	C₂₇H₃₃OP	412.52	66 mg	0.16 mmol
K₃PO₄	K₃PO₄	212.27	688 mg	3.24 mmol
1,4-Dioxane	C₄H₈O₂	-	15 mL	-
Water	H₂O	-	1.5 mL	-

Procedure:

• Inert Atmosphere: In a glovebox or under a nitrogen atmosphere, combine 2-bromo-5-phenylbiphenyl (500 mg, 1.62 mmol), 2-thienylboronic acid (228 mg, 1.78 mmol), palladium(II) acetate (18 mg, 0.08 mmol), SPhos (66 mg, 0.16 mmol), and potassium phosphate (688 mg, 3.24 mmol) in a reaction vial.

• Solvent Addition: Add degassed 1,4-dioxane (15 mL) and degassed water (1.5 mL).

• Reaction: Seal the vial and heat the mixture to 100 °C with stirring for 12-18 hours. Monitor the reaction by LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (30 mL) and filter through a pad of celite. Wash the filtrate with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash chromatography on silica gel to afford the target tri-substituted biphenyl.

Causality and Trustworthiness:

• Catalyst System: The use of Pd(OAc)₂ with a bulky, electron-rich phosphine ligand like SPhos is highly effective for coupling at sterically hindered positions like the C2-bromo position.[5]

• Base: Potassium phosphate is a stronger base than sodium carbonate and is often employed in more challenging coupling reactions.

• Anhydrous Conditions: While some water is necessary for the Suzuki mechanism, using a largely non-aqueous solvent like dioxane can be beneficial for sensitive substrates.

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting and optimizing these reactions.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Rotation in biphenyls with a single ortho-substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki Coupling [organic-chemistry.org]

Application Note: 2,5-Dibromobiphenyl as a Versatile Precursor for the Synthesis of High-Performance Liquid Crystals

Introduction

The rational design and synthesis of novel liquid crystalline materials are pivotal for advancing display technologies, optical communications, and smart materials.[1] Biphenyl and terphenyl derivatives form the core of many high-performance liquid crystals, offering a favorable combination of thermal stability, broad mesophase ranges, and tunable electro-optical properties.[2] This application note provides a comprehensive guide for researchers and scientists on the utilization of 2,5-dibromobiphenyl as a strategic precursor for the synthesis of terphenyl-based liquid crystals. The 2,5-substitution pattern introduces a unique molecular geometry that influences the mesomorphic behavior, often favoring the formation of desirable nematic and smectic phases.[3][4]

This guide will detail a robust synthetic protocol based on the Suzuki-Miyaura cross-coupling reaction, a powerful and versatile method for the formation of carbon-carbon bonds in biaryl synthesis.[1] We will elucidate the underlying scientific principles, provide step-by-step experimental procedures, and outline the characterization of the resulting liquid crystalline materials.

Scientific Principles: The Significance of the 2,5-Disubstituted Biphenyl Core

The choice of 2,5-dibromobiphenyl as a precursor is deliberate. The substitution pattern on the central biphenyl core dictates the overall molecular shape, which is a critical determinant of liquid crystallinity. Unlike their 4,4'-disubstituted counterparts which tend to be more linear, 2,5-disubstitution introduces a "bent" or "kinked" geometry to the resulting terphenyl molecule. This increased molecular breadth can disrupt extensive crystal packing, leading to lower melting points and broader liquid crystal ranges.[3][4] Furthermore, this specific substitution pattern can influence the intermolecular interactions, favoring the formation of nematic or tilted smectic phases over more ordered, higher-melting smectic phases.[3]

The synthesis of terphenyl liquid crystals from 2,5-dibromobiphenyl is most effectively achieved through a double Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction involves the coupling of an organoboron compound (e.g., a phenylboronic acid) with an organohalide (in this case, 2,5-dibromobiphenyl).[1] The reaction is known for its high functional group tolerance and excellent yields.

Experimental Protocols

Part 1: Synthesis of a 2,5-Disubstituted Terphenyl Liquid Crystal

This protocol describes the synthesis of a representative 2,5-disubstituted terphenyl liquid crystal, 2,5-bis(4-cyanophenyl)biphenyl, via a double Suzuki-Miyaura cross-coupling reaction.

Reaction Scheme:

Caption: Synthesis of 2,5-bis(4-cyanophenyl)biphenyl.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
2,5-Dibromobiphenyl	311.97	1.0	312 mg
4-Cyanophenylboronic acid	146.94	2.2	323 mg
Tetrakis(triphenylphosphine)palladium(0)	1155.56	0.05	58 mg
Potassium Carbonate (K₂CO₃)	138.21	4.0	553 mg
1,2-Dimethoxyethane (DME)	90.12	-	10 mL
Deionized Water	18.02	-	2 mL

Step-by-Step Protocol:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromobiphenyl (312 mg, 1.0 mmol), 4-cyanophenylboronic acid (323 mg, 2.2 mmol), tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol), and potassium carbonate (553 mg, 4.0 mmol).

• Solvent Addition: Add 1,2-dimethoxyethane (DME) (10 mL) and deionized water (2 mL) to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring under the inert atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Add 20 mL of distilled water and extract the product with dichloromethane (3 x 20 mL).

• Purification (Initial): Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent under reduced pressure to obtain the crude product.

Part 2: Purification by Recrystallization

Purification of the crude terphenyl derivative is crucial to obtain a material with sharp and well-defined phase transitions. Recrystallization is an effective method for this purpose.

Workflow for Recrystallization:

Caption: Recrystallization workflow for purification.

Step-by-Step Protocol:

• Solvent Selection: Toluene or a mixture of toluene and hexane is often a suitable solvent system for the recrystallization of terphenyl derivatives.[5] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot toluene to dissolve the solid completely.

• Hot Filtration: If any insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Crystal formation should be observed. For maximum yield, place the flask in an ice bath for 30 minutes.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent. A typical yield for this synthesis and purification is in the range of 70-85%.

Part 3: Characterization of the Liquid Crystalline Properties

The mesomorphic properties of the synthesized terphenyl are characterized by Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Characterization Workflow:

Caption: Characterization workflow for the synthesized liquid crystal.

Differential Scanning Calorimetry (DSC) Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the purified terphenyl into an aluminum DSC pan and seal it.

• Thermal Program:

  • Heat the sample from room temperature to a temperature above its expected clearing point (e.g., 250 °C) at a rate of 10 °C/min.

  • Hold the sample at this temperature for 2 minutes to ensure complete melting and erase any thermal history.

  • Cool the sample to room temperature at a rate of 10 °C/min.

  • Reheat the sample at 10 °C/min to obtain the final thermogram.

• Data Analysis: The melting temperature (Tm) and the clearing temperature (Tc, the transition from the liquid crystal phase to the isotropic liquid) are determined from the peaks in the heating scan.

Polarized Optical Microscopy (POM) Protocol:

• Sample Preparation: Place a small amount of the purified terphenyl on a clean glass slide and cover it with a coverslip.

• Heating Stage: Place the slide on a hot stage connected to a temperature controller.

• Observation: Heat the sample above its clearing temperature to the isotropic phase and then cool it slowly (e.g., 1-2 °C/min) into the liquid crystal phase.

• Texture Identification: Observe the sample through the polarized microscope. The formation of characteristic textures (e.g., Schlieren or marbled textures for a nematic phase) upon cooling from the isotropic liquid confirms the liquid crystalline nature of the material.[6]

Expected Results and Data

The synthesis of 2,5-bis(4-cyanophenyl)biphenyl from 2,5-dibromobiphenyl is expected to yield a white to off-white crystalline solid. The following table summarizes the expected properties.

Property	Expected Value
Yield	70-85%
Melting Point (Tm)	~150-160 °C (from DSC)
Clearing Point (Tc)	> 200 °C (from DSC)
Mesophase	Nematic (from POM)
Appearance	White to off-white crystalline solid

Conclusion

2,5-Dibromobiphenyl serves as a highly effective and versatile precursor for the synthesis of terphenyl-based liquid crystals. The Suzuki-Miyaura cross-coupling reaction provides a reliable and high-yielding route to these materials. The unique 2,5-substitution pattern influences the molecular architecture, leading to materials with broad and accessible mesophase ranges. The protocols detailed in this application note provide a solid foundation for researchers to synthesize and characterize novel liquid crystalline materials for a wide array of applications.

References

• Solvent-Free Mechanochemical Synthesis of High Transition Biphenyltetracarboxydiimide Liquid Crystals. MDPI. [Link]

• Synthesis and Phase Transition Behaviors of Laterally Di-substituted Liquid Crystals Containing 2,5-Dimethyl-1,4-phenylenediamines. ResearchGate. [Link]

• One-pot synthesis of 4′-alkyl-4-cyanobiaryls on the basis of the terephthalonitrile dianion and neutral aromatic nitrile cross-coupling. PMC. [Link]

• Synthesis and mesomorphism of 2,5-bis(3,4-bis(n-alkoxy)phenyl)thiazolo[5,4-d]thiazole tetracatenar liquid crystals. ResearchGate. [Link]

• Synthesis and properties of terphenyl liquid crystals containing vinyl and multi fluorine. ResearchGate. [Link]

• Crystalliz

• Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. [Link]

• Organoborane coupling reactions (Suzuki coupling). PMC. [Link]

• Crystallization of the Lewis-Wahnström ortho-terphenyl model. PubMed. [Link]

• alkyl-4-cyanobiaryls on the basis of the terephthalonitrile dianion and neutral. Beilstein Journals. [Link]

• Effect of asymmetric substitution on the mesomorphic behaviour of low-melting viologen salts of bis(trifluoromethanesulfonyl)amide. Journal of Materials Chemistry (RSC Publishing). [Link]

• Synthesis, Mesomorphism and the Optical Properties of Alkyl-deuterated Nematogenic 4-[(2,6-Difluorophenyl)ethynyl]biphenyls. PMC. [Link]

• 4,4'-dibromobiphenyl. Organic Syntheses Procedure. [Link]

• What's the best solvent to remove these crystals and recrystallize it? : r/chemistry. Reddit. [Link]

• Discussion Addendum for: Suzuki-Miyaura Cross-Coupling: Preparation of 2'-Vinylacetanilide. Organic Syntheses Procedure. [Link]

• One-pot Synthesis of 4'-alkyl-4-cyanobiaryls on the Basis of the Terephthalonitrile Dianion and Neutral Aromatic Nitrile Cross-Coupling. PubMed. [Link]

• Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System. MDPI. [Link]

• Beyond the Multicomponent Debus−Radziszewski Route: Two- Component Cyclocondensation Constructing a 12 + 3‐Connected a. American Chemical Society. [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Semantic Scholar. [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

• Synthesis and Phase Transition Behaviors of Laterally Disubstituted Liquid Crystals Containing 2,5-Dimethyl-1,4-phenylenediamines. Bentham Science Publisher. [Link]

• Graphical presentation of the liquid crystal transition temperatures... ResearchGate. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benthamscience.com [benthamscience.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

side reactions in Suzuki coupling of 2,5-Dibromobiphenyl

Technical Support Center: Troubleshooting Side Reactions in the Suzuki Coupling of 2,5-Dibromobiphenyl

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, chemists, and drug development professionals who are utilizing 2,5-Dibromobiphenyl as a substrate and encountering challenges with side reactions. As a dihaloarene, 2,5-Dibromobiphenyl presents unique challenges in controlling selectivity and minimizing undesired byproducts. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot your experiments and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products I should expect when working with 2,5-Dibromobiphenyl in a Suzuki coupling?

When performing a Suzuki coupling with 2,5-Dibromobiphenyl, you are likely to encounter three primary classes of side products in addition to the challenge of controlling selectivity between mono- and di-arylation. These are:

• Homo-coupling Products: These are dimers formed from the coupling of two molecules of the same starting material. You may observe the formation of quaterphenyls (from the homo-coupling of 2,5-Dibromobiphenyl) or, more commonly, the biaryl product derived from your boronic acid coupling partner (e.g., biphenyl if you are using phenylboronic acid).

• Hydrodehalogenation Products: This involves the replacement of one of the bromine atoms on the biphenyl core with a hydrogen atom, leading to the formation of 2-bromobiphenyl or 3-bromobiphenyl.

• Protodeborylation Products: This is the cleavage of the C-B bond of your boronic acid reagent, where the boronic acid group is replaced by a hydrogen atom. This effectively removes your nucleophilic partner from the reaction mixture, reducing overall conversion to the desired product.

Q2: Why is achieving selective mono-arylation on 2,5-Dibromobiphenyl so challenging?

The two bromine atoms on 2,5-Dibromobiphenyl have different steric and electronic environments. The bromine at the 2-position is sterically hindered by the adjacent phenyl ring, while the bromine at the 5-position is less hindered. This inherent difference can be exploited to favor mono-substitution. However, once the first coupling occurs (typically at the less hindered 5-position), the resulting mono-arylated product can sometimes be more reactive than the starting material towards the second coupling, leading to the formation of the di-substituted product. Achieving high selectivity requires careful control over stoichiometry, reaction time, temperature, and the choice of catalyst system.

Q3: How does the choice of palladium catalyst and ligand impact side reactions?

The catalyst/ligand system is arguably the most critical factor in controlling a Suzuki coupling.

• Palladium Source: The reaction requires a Pd(0) species to enter the catalytic cycle.[1] Using a Pd(II) precatalyst (like Pd(OAc)₂) without an effective in-situ reduction step can promote the homo-coupling of boronic acids, as this process reduces Pd(II) to Pd(0).[1]

• Ligands: Ligands stabilize the palladium center and modulate its reactivity.

  • Electron-rich ligands (e.g., alkylphosphines, N-heterocyclic carbenes) facilitate the oxidative addition step, which is often rate-limiting. This can help the desired cross-coupling outcompete side reactions.[1][2]

  • Bulky ligands (e.g., those with tert-butyl or adamantyl groups) promote the final reductive elimination step to release the product.[1][2][3] For a substrate like 2,5-Dibromobiphenyl, bulky ligands can also provide steric hindrance that favors mono-arylation at the less-hindered 5-position and disfavors the second coupling at the more hindered 2-position.

Troubleshooting Guide: Specific Issues & Solutions

This section addresses specific experimental observations and provides actionable solutions grounded in mechanistic principles.

Problem 1: High levels of boronic acid homo-coupling are observed.

Question: My TLC and GC-MS data show a significant peak corresponding to the dimer of my boronic acid. What is causing this, and how can I minimize it?

Answer: The homo-coupling of boronic acids is primarily caused by the presence of Pd(II) species and oxygen in the reaction mixture.[1] This side reaction can become dominant if the Pd(0) catalyst is not efficiently generated or is re-oxidized during the reaction.

Causality & Mechanism: The generally accepted mechanism involves the transmetalation of two boronic acid molecules to a Pd(II) center, followed by reductive elimination to form the biaryl side product and Pd(0).[1] This pathway is often initiated by residual Pd(II) from the precatalyst or by the oxidation of Pd(0) by dissolved oxygen.[1]

Solutions:

Solution	Rationale
Rigorous Degassing	Before adding the catalyst, thoroughly degas the solvent and reaction mixture by bubbling with an inert gas (Argon or Nitrogen) for at least 30 minutes. This removes dissolved oxygen that can oxidize the active Pd(0) catalyst.[1]
Use a Pd(0) Precatalyst	Employ a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ directly. This bypasses the need for an in-situ reduction step that can consume the boronic acid.[4][5]
Choice of Base	Use a non-oxidizing base. Strong inorganic bases like K₃PO₄ or K₂CO₃ are generally preferred over some amine bases which can participate in redox processes.
Maintain Inert Atmosphere	Ensure the reaction is run under a positive pressure of an inert gas (e.g., using a balloon or a manifold) for its entire duration to prevent oxygen ingress.

Problem 2: The formation of mono-bromobiphenyl (hydrodehalogenation) is reducing my yield.

Question: I am observing a significant amount of a byproduct where one of the bromines on my starting material has been replaced by a hydrogen atom. What is the source of this hydrogen, and how do I prevent this reaction?

Answer: This side reaction is known as hydrodehalogenation. It occurs when the organopalladium intermediate formed after oxidative addition undergoes reductive elimination with a hydride source instead of transmetalating with the boronic acid.

Causality & Mechanism: After the Pd(0) catalyst inserts into the C-Br bond to form an Ar-Pd(II)-Br intermediate, a competing pathway can occur if a hydride (H⁻) source is available. This hydride can displace the bromide on the palladium, leading to an Ar-Pd(II)-H species, which then quickly undergoes reductive elimination to form the dehalogenated arene (Ar-H) and regenerates the Pd(0) catalyst.[1] The hydride source is often the solvent (e.g., alcohols), water, or certain bases.[1]

Solutions:

Solution	Rationale
Solvent Selection	Avoid using alcohols as the primary solvent if hydrodehalogenation is a major issue. Aprotic solvents like 1,4-dioxane, toluene, or DMF are generally safer choices.[4][5]
Choice of Base	Use anhydrous inorganic bases like K₃PO₄ or Cs₂CO₃. Avoid using bases that can readily provide a hydride, such as sodium borohydride or amine bases in combination with a proton source.
Use a Bulky, Electron-Rich Ligand	A ligand that accelerates reductive elimination of the desired product can help the main catalytic cycle outcompete the hydrodehalogenation pathway.[2][3] Buchwald-type biaryl phosphine ligands are excellent for this purpose.
Water Content	While a small amount of water is often necessary to facilitate the reaction with many bases, excess water can be a proton source. If using a base like K₃PO₄, using the hydrated form or a controlled amount of water is typical, but avoid excessively wet conditions.

Problem 3: My reaction has low conversion, and I suspect my boronic acid is unstable (Protodeborylation).

Question: My starting material is consumed very slowly, and the overall yield is poor. How can I determine if my boronic acid is decomposing and what can I do to prevent it?

Answer: The issue you are describing is likely protodeborylation, the cleavage of the C–B bond of the boronic acid, which is replaced by a C–H bond. This depletes the nucleophilic partner in your reaction.

Causality & Mechanism: Boronic acids are susceptible to hydrolysis, especially under the basic and often heated conditions of the Suzuki coupling.[1] This process replaces the –B(OH)₂ group with a hydrogen atom, destroying the reagent. While some boronic acids are quite stable, others (especially certain heteroaryl or sterically hindered variants) can be particularly prone to this side reaction.[1]

Solutions:

Solution	Rationale
Use Boronic Esters	Convert the boronic acid to a more stable boronate ester, such as a pinacol ester (–B(pin)) or an MIDA ester. These are generally more resistant to protodeborylation and release the boronic acid slowly under the reaction conditions.[6]
Use Potassium Aryltrifluoroborates	Potassium aryltrifluoroborate salts (ArBF₃K) are another class of highly stable organoboron reagents. They are crystalline, easy to handle, and less prone to protodeborylation compared to their boronic acid counterparts.[3][6]
Control Temperature and Time	Avoid unnecessarily high temperatures or prolonged reaction times, as these can accelerate the decomposition of the boronic acid. Monitor the reaction by TLC or GC and stop it once the starting material is consumed.
Choice of Base	Milder bases like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃) can sometimes be effective while being less harsh on sensitive boronic acids. The base must be strong enough to facilitate transmetalation but not so strong that it promotes rapid decomposition.[7]

Visualizing the Reaction Pathways

Understanding the interplay between the desired reaction and potential side reactions is crucial for effective troubleshooting.

Desired Suzuki-Miyaura Catalytic Cycle

Caption: Competing side reaction pathways in Suzuki coupling.

Experimental Protocols

Protocol 1: General Procedure for Selective Mono-Arylation of 2,5-Dibromobiphenyl

This protocol is optimized to favor mono-substitution at the 5-position by carefully controlling stoichiometry and leveraging a bulky phosphine ligand.

Materials:

• 2,5-Dibromobiphenyl (1.0 eq)

• Arylboronic Acid (1.1 eq)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (4 mol%)

• Potassium Phosphate (K₃PO₄) (1.75 eq)

• 1,4-Dioxane (Anhydrous)

• Deionized Water

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2,5-Dibromobiphenyl (1.0 eq) and Pd(PPh₃)₄ (0.04 eq).

• Seal the flask with a septum, and evacuate and backfill with argon three times to establish an inert atmosphere.

• Add anhydrous 1,4-dioxane via syringe. The volume should be sufficient to create a ~0.1 M solution with respect to the dibromobiphenyl.

• Stir the mixture at room temperature for 30 minutes under argon. [4]5. In a separate vial, weigh the arylboronic acid (1.1 eq) and K₃PO₄ (1.75 eq).

• Briefly open the Schlenk flask under a positive flow of argon and add the boronic acid and base solids quickly.

• Add deionized water (approximately 25% of the dioxane volume) via syringe. [4]8. Seal the flask, and place it in a preheated oil bath at 90 °C.

• Stir the reaction vigorously for 12 hours under the inert atmosphere. [4]10. Monitor the reaction progress by TLC or GC-MS. Look for the disappearance of the starting material and the appearance of a new, higher Rf spot (mono-arylated product).

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-arylated product.

This protocol is adapted from methodologies used for similar dibromo-aromatic substrates. [4]

Protocol 2: Procedure for Double (Di-Aryl) Suzuki Coupling

To achieve di-substitution, the key is to provide an excess of the boronic acid and ensure conditions are sufficient to overcome the steric hindrance at the 2-position.

Materials:

• 2,5-Dibromobiphenyl (1.0 eq)

• Arylboronic Acid (2.5 eq)

• Pd(PPh₃)₄ (4 mol%)

• Potassium Phosphate (K₃PO₄) (4.0 eq)

• 1,4-Dioxane (Anhydrous)

• Deionized Water

Procedure:

• Follow steps 1-4 from Protocol 1.

• In a separate vial, weigh the arylboronic acid (2.5 eq) and K₃PO₄ (4.0 eq). [5]3. Add the solids to the Schlenk flask as described in step 6 of Protocol 1.

• Add deionized water (approximately 25% of the dioxane volume). [5]5. Heat the reaction at 90 °C and stir vigorously for 12-24 hours under an inert atmosphere. The second coupling at the sterically hindered position may require a longer reaction time.

• Monitor the reaction by TLC or GC-MS, paying attention to the disappearance of the mono-arylated intermediate.

• Workup and purification are performed as described in steps 11-12 of Protocol 1.

This protocol is adapted from methodologies used for similar dibromo-aromatic substrates. [5]

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (2023). Suzuki reaction. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Ahmad, S., et al. (2020). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Molecules, 25(18), 4243. Retrieved from [Link]

• Master Organic Chemistry. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Retrieved from [Link]

• Jacq, J., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 873. Retrieved from [Link]

• Ahmad, S., et al. (2020). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 25(23), 5757. Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Purification of 2,5-Dibromobiphenyl

Welcome to the technical support center for the purification of 2,5-dibromobiphenyl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the purification of 2,5-dibromobiphenyl from various reaction mixtures. Our goal is to equip you with the scientific rationale and practical steps to achieve high purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter when synthesizing 2,5-dibromobiphenyl?

A1: The impurities in your reaction mixture will largely depend on the synthetic route employed.

• From Suzuki-Miyaura Coupling: Expect unreacted starting materials such as bromobenzene or 1,3-dibromobenzene, phenylboronic acid, and potentially homocoupling byproducts like biphenyl. Residual palladium catalyst and inorganic salts from the base used are also common.[1][2]

• From Sandmeyer Reaction: If you are synthesizing from a corresponding aniline, you may find residual starting amine, deamination byproducts (bromobiphenyl), and potentially poly-brominated biphenyls if the reaction conditions are not well-controlled.[3]

• From Gomberg-Bachmann Reaction: This free-radical reaction can be less selective, leading to a mixture of isomeric biphenyls and other homocoupling products.[4][5]

Q2: What are the key physical properties of 2,5-dibromobiphenyl I should be aware of during purification?

A2: 2,5-Dibromobiphenyl is a solid at room temperature. It has low solubility in water but is soluble in many organic solvents.[6] Its relatively non-polar nature is a key factor in choosing an appropriate solvent system for recrystallization or column chromatography.

Q3: Which purification method is generally most effective for 2,5-dibromobiphenyl?

A3: Both recrystallization and flash column chromatography can be effective. The choice depends on the nature and quantity of the impurities. Recrystallization is often a good first choice for removing small amounts of impurities if a suitable solvent can be found. Flash column chromatography offers better separation for complex mixtures or when impurities have similar solubility profiles to the product.

Q4: How can I assess the purity of my 2,5-dibromobiphenyl sample?

A4: Purity can be assessed using several analytical techniques:

• Thin Layer Chromatography (TLC): A quick and easy way to get a qualitative assessment of purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the presence of volatile impurities and confirms the molecular weight of your product.[7][8]

• High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the percentage purity of your sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your compound and reveal the presence of impurities.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2,5-dibromobiphenyl.

Recrystallization Troubleshooting

Issue 1: Oiling Out - The compound separates as a liquid instead of crystals.

• Cause: The boiling point of the recrystallization solvent is higher than the melting point of the solute, or the solution is supersaturated with impurities, depressing the melting point of the mixture.

• Solution:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation.

  • Change Solvent System: Choose a solvent with a lower boiling point. Alternatively, use a mixed solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is less soluble) until the solution becomes turbid. Then, add a few drops of the "good" solvent to clarify the solution and allow it to cool slowly.[9]

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the liquid. The microscopic scratches on the glass can provide a surface for crystal nucleation.[10]

Issue 2: No Crystal Formation Upon Cooling.

• Cause: The solution is not saturated, or the activation energy for nucleation has not been overcome.

• Solution:

  • Induce Crystallization:

    • Scratching: As mentioned above, scratching the flask can initiate crystal growth.[10]

    • Seeding: Add a tiny crystal of pure 2,5-dibromobiphenyl to the cooled solution to act as a template for crystallization.

  • Reduce Solvent Volume: If the solution is not saturated, carefully evaporate some of the solvent and allow the solution to cool again.

  • Cool to a Lower Temperature: Place the flask in an ice bath or refrigerator to further decrease the solubility of the compound.

Issue 3: Poor Recovery of the Product.

• Cause: Using too much solvent, premature crystallization during hot filtration, or washing the collected crystals with a solvent at room temperature.[11]

• Solution:

  • Use Minimum Solvent: Use the minimum amount of hot solvent necessary to dissolve the crude product completely.

  • Prevent Premature Crystallization: During hot filtration, use a pre-heated funnel and receiving flask to prevent the solution from cooling and depositing crystals on the filter paper.[10]

  • Wash with Cold Solvent: Wash the filtered crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities without dissolving a significant amount of the product.

Experimental Protocol: Recrystallization of 2,5-Dibromobiphenyl

• Solvent Selection: Based on the principle of "like dissolves like," a non-polar or moderately polar solvent is a good starting point. Ethanol or a mixed solvent system like ethanol/water or hexane/ethyl acetate can be effective.[9] Perform small-scale solubility tests to find a solvent that dissolves the compound when hot but not when cold.

• Dissolution: Place the crude 2,5-dibromobiphenyl in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal was used, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature.

Flash Column Chromatography Troubleshooting

Issue 1: Poor Separation of Compound and Impurities.

• Cause: Inappropriate solvent system (eluent), overloading the column, or improper column packing.[12]

• Solution:

  • Optimize the Eluent: Use TLC to find a solvent system that gives good separation between your product and the impurities. Aim for an Rf value of 0.2-0.4 for the desired compound.[13] For 2,5-dibromobiphenyl, a non-polar eluent system like hexanes or a mixture of hexanes and a small amount of a slightly more polar solvent like ethyl acetate or dichloromethane is a good starting point.

  • Reduce Sample Load: Do not overload the column. The amount of crude material should typically be 1-5% of the weight of the silica gel.

  • Proper Packing: Ensure the silica gel is packed uniformly without any air bubbles or cracks. A poorly packed column will lead to channeling and poor separation.[12]

Issue 2: Compound is Not Eluting from the Column.

• Cause: The eluent is not polar enough to move the compound down the column.

• Solution:

  • Increase Eluent Polarity: Gradually increase the polarity of the eluent. For example, if you are using pure hexanes, you can start adding small percentages of ethyl acetate.[14]

Issue 3: Compound Elutes Too Quickly (with the solvent front).

• Cause: The eluent is too polar.

• Solution:

  • Decrease Eluent Polarity: Use a less polar solvent system. If you are using a hexane/ethyl acetate mixture, decrease the percentage of ethyl acetate.

Experimental Protocol: Flash Column Chromatography of 2,5-Dibromobiphenyl

• TLC Analysis: Develop a suitable eluent system using TLC. A good starting point for 2,5-dibromobiphenyl is a mixture of hexanes and ethyl acetate (e.g., 98:2 v/v).

• Column Packing:

  • Select an appropriate size column.

  • Pack the column with silica gel as a slurry in the chosen eluent.

• Sample Loading:

  • Dissolve the crude 2,5-dibromobiphenyl in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to determine which ones contain the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Data Presentation

Table 1: Physical Properties of 2,5-Dibromobiphenyl and Potential Impurities

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2,5-Dibromobiphenyl	312.00	68-71	~330
Biphenyl	154.21	69-72	255
2-Bromobiphenyl	233.10	30-32	296-298
3-Bromobiphenyl	233.10	12-14	300
4-Bromobiphenyl	233.10	89-91	310
2,2'-Dibromobiphenyl	312.00	80-82	~330
4,4'-Dibromobiphenyl	312.00	163-165	355-360

Note: The physical properties of some tribromobiphenyls and other potential impurities may vary. It is important to consult reliable sources for specific data.

Visualization of Workflows

Purification Decision Workflow

Caption: Decision tree for selecting a purification method.

General Recrystallization Workflow

Caption: Step-by-step recrystallization process.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling 2,5-dibromobiphenyl and the solvents used for its purification.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhaling solvent vapors or dust from the solid compound.

• Handling Brominated Compounds: Brominated aromatic compounds can be hazardous. Avoid skin contact and inhalation. Consult the Safety Data Sheet (SDS) for 2,5-dibromobiphenyl and all solvents before starting any work.[15][16][17]

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

References

• Recrystallization. (n.d.). UCLA Chemistry and Biochemistry. Retrieved January 27, 2026, from [Link]

• 2,5-Dibromobiphenyl. (n.d.). PubChem. Retrieved January 27, 2026, from [Link]

• 2,5-Dibromobiphenyl. (n.d.). NIST WebBook. Retrieved January 27, 2026, from [Link]

• Troubleshooting Recrystallization. (2022, April 7). Chemistry LibreTexts. Retrieved January 27, 2026, from [Link]

• Polybrominated Biphenyls (PBBs). (2004). Agency for Toxic Substances and Disease Registry. Retrieved January 27, 2026, from [Link]

• How to Run a Flash Column. (n.d.). University of Rochester Department of Chemistry. Retrieved January 27, 2026, from [Link]

• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester Department of Chemistry. Retrieved January 27, 2026, from [Link]

• Lima, C. F. R. A. C., Rodrigues, A. S. M. C., Silva, V. L. M., Silva, A. M. S., & Santos, L. M. N. B. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.

• Safety Data Sheet: Bromine. (n.d.). Carl ROTH. Retrieved January 27, 2026, from [Link]

• Experiment: Recrystallization – Part II: Purification of Solids. (n.d.). Science Learning Center, University of Michigan-Dearborn. Retrieved January 27, 2026, from [Link] crystallization-2.pdf

• Technical Fact Sheet - Polybrominated Diphenyl Ethers (PBDEs) and Polybrominated Biphenyls (PBBs). (2012, May). U.S. Environmental Protection Agency. Retrieved January 27, 2026, from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved January 27, 2026, from [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012, August 7). ChemistryViews. Retrieved January 27, 2026, from [Link]

• ATOMICS INTERNATIONAL. (n.d.). Office of Scientific and Technical Information. Retrieved January 27, 2026, from [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20). Dolly Corporation. Retrieved January 27, 2026, from [Link]

• 4,4'-dibromobiphenyl. (n.d.). Organic Syntheses. Retrieved January 27, 2026, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses. Retrieved January 27, 2026, from [Link]

• Recrystallization-2.doc.pdf. (n.d.). University of Wisconsin-River Falls. Retrieved January 27, 2026, from [Link]

• Chemical and physical properties of some selected brominated flame retardants. (n.d.). ResearchGate. Retrieved January 27, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 27, 2026, from [Link]

• How to set-up a flash chromatography silica column and actually succeed at separation. (n.d.). Not Voodoo. Retrieved January 27, 2026, from [Link]

• The Gomberg-Bachmann Reaction for the Arylation of Anilines With Aryl Diazotates. (n.d.). Wiley Online Library. Retrieved January 27, 2026, from [Link]

• Fragmentation and Interpretation of Spectra. (n.d.). University of Puerto Rico. Retrieved January 27, 2026, from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry. Retrieved January 27, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved January 27, 2026, from [Link]

• Recrystallization1. (n.d.). University of Northern Iowa. Retrieved January 27, 2026, from [Link]

• Suzuki reaction. (n.d.). Wikipedia. Retrieved January 27, 2026, from [Link]

• Gomberg–Bachmann reaction. (n.d.). Wikipedia. Retrieved January 27, 2026, from [Link]

• Column chromatography. (n.d.). University of Calgary. Retrieved January 27, 2026, from [Link]

• Chromatography Troubleshooting. (2019, March 25). Teledyne ISCO [Video]. YouTube. Retrieved January 27, 2026, from [Link]

• Fragmentation Pattern-Based Screening Strategy Combining Diagnostic Ion and Neutral Loss Uncovered Novel para-Phenylenediamine Quinone Contaminants in the Environment. (n.d.). PubMed Central. Retrieved January 27, 2026, from [Link]

• Technical Fact Sheet – Polybrominated Diphenyl Ethers (PBDEs) and Polybrominated Biphenyls (PBBs). (n.d.). U.S. Environmental Protection Agency. Retrieved January 27, 2026, from [Link]

• BROMINE BROMINE - Safety Handbook. (n.d.). ICL Group. Retrieved January 27, 2026, from [Link]

• Bromination safety. (2024, June 6). Industrial Safety [Video]. YouTube. Retrieved January 27, 2026, from [Link]

• Several Problems of Flash Column Chromatography. (2025, February 11). Hawach. Retrieved January 27, 2026, from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved January 27, 2026, from [Link]

• Recrystallization-1.pdf. (n.d.). University of Northern Iowa. Retrieved January 27, 2026, from [Link]

• CHEMICAL AND PHYSICAL INFORMATION. (n.d.). National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 27, 2026, from [Link]

• Running a flash column. (2025, March 21). Chemistry LibreTexts. Retrieved January 27, 2026, from [Link]

• Ullmann Reaction and Gomberg - Bechmann Reaction. (n.d.). SlideShare. Retrieved January 27, 2026, from [Link]

• Gomberg-Bachmann reaction. (n.d.). chemeurope.com. Retrieved January 27, 2026, from [Link]

• Gomberg Reaction | Explained Simply Pharma Sapience India. (2025, December 21). Pharma Sapience India [Video]. YouTube. Retrieved January 27, 2026, from [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mycollegevcampus.com [mycollegevcampus.com]
• 4. Ullmann Reaction and Gomberg - Bechmann Reaction | PPTX [slideshare.net]
• 5. Gomberg-Bachmann_reaction [chemeurope.com]
• 6. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Polybrominated Biphenyls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 2,5-Dibromobiphenyl | C12H8Br2 | CID 180583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,5-Dibromobiphenyl [webbook.nist.gov]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 13. Purification [chem.rochester.edu]
• 14. Chromatography [chem.rochester.edu]
• 15. dollycorporation.com [dollycorporation.com]
• 16. icl-group-sustainability.com [icl-group-sustainability.com]
• 17. BROMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Navigating the Challenges of 2,5-Dibromobiphenyl

Welcome to the technical support center for 2,5-Dibromobiphenyl. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with this notoriously unreactive substrate in cross-coupling reactions. My goal is to provide you with not only practical troubleshooting steps but also the underlying scientific reasoning to empower you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

Before diving into troubleshooting, let's address the fundamental reasons behind the low reactivity of 2,5-Dibromobiphenyl.

Question 1: Why is 2,5-Dibromobiphenyl so unreactive in standard cross-coupling reactions?

Answer: The low reactivity of 2,5-Dibromobiphenyl stems from a combination of two primary factors:

• Steric Hindrance: The bromine atom at the 2-position is flanked by a phenyl group at the 1-position and a hydrogen atom at the 3-position. This steric bulk around the C-Br bond makes it difficult for the bulky metal catalyst (typically Palladium or Nickel) to approach and insert into the carbon-bromine bond. This crucial first step in most cross-coupling catalytic cycles, known as oxidative addition, is therefore significantly hindered.[1][2][3] The general assumption is that steric hindrance decreases the rate of oxidative addition.[1]

• Electronic Effects: While less pronounced than the steric issue, the electronic nature of the biphenyl system can also play a role. The two phenyl rings are twisted relative to each other, which can influence the electron density at the C-Br bonds and affect their susceptibility to oxidative addition.

Question 2: What is "oxidative addition" and why is it the rate-limiting step for this substrate?

Answer: Oxidative addition is the initial, and often most challenging, step in many cross-coupling catalytic cycles (e.g., Suzuki, Buchwald-Hartwig, Kumada).[4] In this step, a low-valent metal catalyst, such as Palladium(0), inserts into the carbon-halogen (C-Br) bond of the aryl halide.[4][5] This process involves the oxidation of the metal (e.g., Pd(0) to Pd(II)).

For 2,5-Dibromobiphenyl, the significant steric hindrance around the C2-Br bond creates a large energy barrier for the catalyst to overcome, slowing this step down dramatically.[1] If oxidative addition does not occur or is extremely slow, the entire catalytic cycle stalls, resulting in no or very low product yield.

Part 2: Troubleshooting Guide for Common Cross-Coupling Reactions

This section is designed to address specific problems you may be facing in the lab.

Scenario 1: Suzuki-Miyaura Coupling

Problem: My Suzuki-Miyaura reaction with 2,5-Dibromobiphenyl shows low to no conversion, even after extended reaction times.

Probable Cause: This is the classic symptom of failed or slow oxidative addition due to steric hindrance. Your catalyst/ligand system is likely not robust enough to overcome the steric barrier. Another common issue is the deactivation of the catalyst or degradation of reagents like boronic acids.[6]

Recommended Solutions:

• Re-evaluate Your Catalyst and Ligand System: Standard ligands like PPh₃ are often insufficient. You need to employ ligands specifically designed for sterically hindered substrates.[2][7]

  • Switch to Bulky, Electron-Rich Monophosphine Ligands: These are the go-to choice for challenging couplings. Ligands from the Buchwald family (e.g., SPhos, XPhos, RuPhos) or other hindered phosphines (e.g., tBu₃P) are highly effective. Their bulkiness promotes the crucial reductive elimination step, while their electron-donating nature facilitates the initial oxidative addition.

  • Consider Nickel Catalysis: Nickel catalysts can sometimes outperform palladium for aryl bromides, as they can operate through different mechanistic pathways, including radical processes that may be less sensitive to steric bulk.[8][9]

• Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier for oxidative addition. However, be mindful of potential side reactions like debromination or boronic acid decomposition.[10] If using solvents like toluene or dioxane, ensure you are reaching a sufficiently high reflux temperature (e.g., 90-110 °C).[11][12]

• Choice of Base and Solvent: The base is not just a spectator; it plays a critical role in the transmetalation step.

  • Base: Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective than weaker ones like Na₂CO₃.[10][13] The solubility of the base is also key; ensure it is appropriate for your chosen solvent system.

  • Solvent: Aprotic polar solvents like 1,4-dioxane, THF, or toluene (often with some water) are standard.[10][12] The choice of solvent can significantly affect the solubility of reagents and the reaction yield.[11][12]

• Ensure Reagent Quality and Inert Atmosphere:

  • Boronic Acids: These reagents can degrade over time, leading to homocoupling side products.[6] Use fresh or properly stored boronic acid.

  • Oxygen Exclusion: Pd(0) catalysts are highly sensitive to oxygen.[6] Thoroughly degas your solvent and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[6][13]

Caption: Troubleshooting decision tree for low-yield Suzuki-Miyaura couplings.

Scenario 2: Buchwald-Hartwig Amination

Problem: My C-N coupling reaction is sluggish, and I'm observing significant amounts of hydrodehalogenation (debromination) of the starting material.

Probable Cause: This indicates that the catalytic cycle is stalling after oxidative addition. The desired reductive elimination to form the C-N bond is slower than competing side reactions like hydrodehalogenation. This is often an issue of ligand choice and base strength. The bidentate nature of some ligands can create catalysts less prone to displacement by basic heterocycles and primary amines.[14]

Recommended Solutions:

• Optimize the Ligand: The choice of ligand is paramount in Buchwald-Hartwig amination.

  • Use Josiphos or Buchwald-type Ligands: Bidentate ferrocenyl ligands like Josiphos (e.g., CyPF-tBu) are highly effective for coupling with challenging substrates.[14] Alternatively, bulky monodentate ligands like BrettPhos or XPhos are specifically designed to accelerate reductive elimination.

  • Ligand-to-Metal Ratio: Ensure an appropriate ligand-to-metal ratio (typically 1.1:1 to 2:1). Too little ligand can lead to catalyst decomposition, while too much can inhibit catalysis.

• Select the Right Base: A strong, non-nucleophilic base is required.

  • Common Choices: Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are standard choices. LHMDS is often preferred for more sensitive substrates.

  • Avoid Carbonates: Bases like K₂CO₃ are generally not strong enough for Buchwald-Hartwig aminations.

• Palladium Pre-catalyst: Use a well-defined Pd(II) pre-catalyst (e.g., G3 or G4 palladacycles). These are air-stable and efficiently generate the active Pd(0) species in situ, leading to more reproducible results than using sources like Pd(OAc)₂ or Pd₂(dba)₃.[5]

Ligand Family	Type	Key Advantage for 2,5-Dibromobiphenyl
Buchwald Ligands	Monodentate Biarylphosphine	Bulky, electron-rich. Promotes both oxidative addition and reductive elimination.
Josiphos Ligands	Bidentate Ferrocenylphosphine	Forms stable, highly active catalysts. Excellent for challenging substrates and preventing side reactions.[14]
CataCXium Ligands	Monodentate Phosphine	Basic phosphines that can be effective for electron-poor aryl halides.

Scenario 3: Kumada Catalyst-Transfer Polycondensation (KCTP)

Problem: I am attempting to synthesize a conjugated polymer using 2,5-Dibromobiphenyl via KCTP, but the polymerization is uncontrolled, leading to a broad molecular weight distribution.

Probable Cause: Kumada catalyst-transfer polycondensation is a chain-growth mechanism that requires the catalyst to "walk" along the polymer chain.[15] With a sterically hindered monomer like 2,5-Dibromobiphenyl, catalyst dissociation or side reactions can disrupt this process, leading to a loss of control.

Recommended Solutions:

• Initiator Choice: The initiation of KCTP can be achieved using sterically hindered Grignard compounds, which can lead to high initiation efficiencies.[16]

• Catalyst System: The choice of Nickel catalyst and ligand is critical. While Ni(dppp)Cl₂ is a common choice, exploring ligands other than dppp may be necessary to improve the monomer scope and control.[17]

• Monomer Preparation: Ensure the Grignard reagent of 2,5-Dibromobiphenyl is formed cleanly and quantitatively. Any unreacted starting material or impurities will terminate polymer chains.

• Reaction Temperature: KCTP reactions are often run at low temperatures (e.g., 0 °C to room temperature) to maintain catalyst control and prevent premature termination.

Caption: Generalized workflow for Kumada Catalyst-Transfer Polycondensation.

Part 3: Advanced Protocols

Protocol 1: Robust Suzuki-Miyaura Coupling of 2,5-Dibromobiphenyl

This protocol employs a modern catalyst system designed for high efficiency with sterically hindered substrates.

Materials:

• 2,5-Dibromobiphenyl (1.0 mmol)

• Arylboronic Acid (1.1 mmol for mono-coupling, 2.5 mmol for di-coupling)[12]

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• SPhos (0.08 mmol, 8 mol%)

• K₃PO₄ (3.0 mmol)

• 1,4-Dioxane (5 mL), degassed

• Water (0.5 mL), degassed

Procedure:

• To an oven-dried Schlenk flask, add 2,5-Dibromobiphenyl, the arylboronic acid, and K₃PO₄.

• In a separate vial, dissolve Pd₂(dba)₃ and SPhos in degassed 1,4-dioxane.

• Seal the Schlenk flask with a septum, and purge with argon for 15 minutes.

• Add the catalyst solution to the Schlenk flask via syringe, followed by the degassed water.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Gensch, T., et al. (2020). Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition. Journal of the American Chemical Society. Available at: [Link]

• Bano, K., et al. (2020). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Molecules. Available at: [Link]

• Digital-Catalysis. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Catalysis Consulting. Available at: [Link]

• Kiriy, A., et al. (2011). Kumada Catalyst-Transfer Polycondensation: Mechanism, Opportunities, and Challenges. Macromolecular Rapid Communications. Available at: [Link]

• Bano, K., et al. (2020). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules. Available at: [Link]

• Stille, J. K., & Lau, K. S. Y. (1977). Mechanisms of oxidative addition of organic halides to Group 8 transition-metal complexes. Accounts of Chemical Research. Available at: [Link]

• ResearchGate. (2011). Kumada Catalyst-Transfer Polycondensation: Mechanism, Opportunities, and Challenges. Available at: [Link]

• Chem-space. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Available at: [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available at: [Link]

• Ozawa, F., et al. (2011). Tandem Kumada–Tamao catalyst-transfer condensation polymerization and Suzuki–Miyaura coupling for the synthesis of end-functionalized poly(3-hexylthiophene). Chemical Communications. Available at: [Link]

• Hartwig, J. F., et al. (2020). Mapping the mechanisms of oxidative addition in cross-coupling reactions catalysed by phosphine-ligated Ni(0). Nature Chemistry. Available at: [Link]

• Wang, C., et al. (2020). Ni-catalyzed reductive cross-couplings of diaryl disulfides with aryl bromides for biaryl synthesis through C–S bond cleavage. Organic Chemistry Frontiers. Available at: [Link]

• Movsisyan, L. D., & Gevorgyan, V. (2016). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules. Available at: [Link]

• ResearchGate. (2022). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. Available at: [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. Available at: [Link]

• Hartwig, J. F., et al. (2006). Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)2 and Structural Characterization of the Product from Aryl Triflate Addition in the Presence of Amine. Organometallics. Available at: [Link]

• Tang, W., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers. Available at: [Link]

• Kiriy, A., et al. (2011). Convenient Route To Initiate Kumada Catalyst-Transfer Polycondensation Using Ni(dppe)Cl2 or Ni(dppp)Cl2 and Sterically Hindered Grignard Compounds. Macromolecules. Available at: [Link]

• Stradiotto, M., et al. (2016). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society. Available at: [Link]

• de Vries, J. G., & Minnaard, A. J. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. Available at: [Link]

• Johnson, J. (2022). 4.9: Oxidative Addition of Polar Reagents. Chemistry LibreTexts. Available at: [Link]

• Colucci, C., et al. (2022). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. RSC Advances. Available at: [Link]

• Rulíšek, L., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Janssen, D., et al. (2015). The influence of branching on the Kumada catalyst transfer condensative polymerization of 3-alkylthiophenes. Polymer Chemistry. Available at: [Link]

• ResearchGate. (2011). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Available at: [Link]

• The Organic Chemistry Tutor. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Available at: [Link]

• ChemHelp ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Tang, W., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Chemistry. Available at: [Link]

Sources

• 1. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mapping the mechanisms of oxidative addition in cross-coupling reactions catalysed by phosphine-ligated Ni(0) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ni-catalyzed reductive cross-couplings of diaryl disulfides with aryl bromides for biaryl synthesis through C–S bond cleavage - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. reddit.com [reddit.com]
• 14. research.rug.nl [research.rug.nl]
• 15. Kumada Catalyst-Transfer Polycondensation: Mechanism, Opportunities, and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 17. researchgate.net [researchgate.net]

Section 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

An essential component of successful organic synthesis is the precise control of reaction parameters, with temperature being one of the most critical variables. For substrates like 2,5-Dibromobiphenyl, temperature optimization is not merely about accelerating reaction rates; it is a nuanced process that dictates product yield, purity, and even the regiochemical outcome. This technical support guide, designed for researchers and drug development professionals, provides in-depth, field-tested insights into troubleshooting and optimizing temperature for common reactions involving this versatile building block.

Palladium-catalyzed reactions are fundamental for creating C-C bonds with 2,5-Dibromobiphenyl. However, their success is highly sensitive to thermal conditions, which influence catalyst activity, stability, and the prevalence of side reactions.

Frequently Asked Questions (FAQs)

Q1.1: What is a typical starting temperature for a Suzuki coupling with 2,5-Dibromobiphenyl, and how should I approach optimization?

A typical starting point for Suzuki-Miyaura reactions involving aryl bromides is between 70 °C and 90 °C.[1][2] The optimal temperature is a function of the solvent, base, and catalyst system. For instance, reactions in 1,4-dioxane/water are often optimized around 90 °C, while THF/water systems may perform better closer to 75 °C.[3][4][5]

Causality: The catalytic cycle of a Suzuki coupling involves several temperature-dependent steps: oxidative addition, transmetalation, and reductive elimination. The reaction requires sufficient thermal energy to overcome the activation barriers of these steps. However, excessive heat can lead to catalyst decomposition (e.g., formation of palladium black) or promote undesirable side reactions.

Optimization should be systematic. A screening process is recommended, varying the temperature in 5-10 °C increments (e.g., 70 °C, 80 °C, 90 °C) while keeping all other parameters constant.

Q1.2: My Suzuki reaction has stalled with incomplete conversion of the starting material. Should I simply increase the temperature?

While gently increasing the temperature (e.g., by 10 °C) can sometimes drive a sluggish reaction to completion, it is not always the best first step.

Causality: A stalled reaction can have multiple causes. It could be due to an insufficient activation energy, which higher temperatures would help overcome. However, it could also result from catalyst deactivation, which can be exacerbated by heat. Another common issue is the degradation of the boronic acid coupling partner, a process that can also be accelerated at higher temperatures.[6] Before increasing the heat, verify the quality of your reagents, ensure the reaction is under an inert atmosphere, and consider that the choice of ligand, base, or solvent may be suboptimal for the desired transformation.[7]

Q1.3: I'm observing significant debromination and homo-coupling byproducts. How is this related to temperature?

The formation of debrominated starting material (protodeboronation of the boronic acid followed by reaction, or direct hydrodehalogenation) and homo-coupling of the boronic acid are classic side reactions in Suzuki couplings, and their rates are highly temperature-dependent.

Causality: At elevated temperatures, the rate of side reactions can increase faster than the rate of the desired cross-coupling. Homo-coupling is often a sign that the transmetalation step is slow compared to other pathways available to the organopalladium intermediate. If you observe these byproducts, reducing the temperature may be beneficial. It is a trade-off: a lower temperature might slow the desired reaction but could suppress the undesired pathways to a greater extent, ultimately leading to a cleaner reaction profile and a higher yield of the desired product.

Data Presentation: Temperature Guidelines for Suzuki-Miyaura Coupling

Solvent System	Base	Typical Temperature Range (°C)	Notes
1,4-Dioxane / H₂O	K₃PO₄	80 - 100 °C	A robust system; higher temperatures can improve solubility and rates.[4][5]
Toluene / H₂O / EtOH	K₂CO₃ or Cs₂CO₃	75 - 90 °C	The addition of ethanol can improve the solubility of reagents.[3]
THF / H₂O	K₂CO₃	70 - 80 °C	Lower boiling point of THF limits the maximum temperature.[3]
DMF (anhydrous)	K₂CO₃	80 - 110 °C	Useful for substrates with poor solubility, but can promote side reactions.[6]

Experimental Protocol: Temperature Screening for Suzuki Coupling

• Setup: In parallel reaction vials under an inert atmosphere (Argon or Nitrogen), add 2,5-Dibromobiphenyl (1 equiv), the desired boronic acid (1.1 equiv per bromine to be substituted), palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and base (e.g., K₃PO₄, 2 equiv).

• Solvent Addition: Add the chosen degassed solvent system (e.g., 1,4-Dioxane/H₂O 4:1).

• Temperature Control: Place each vial in a separate well of a temperature-controlled heating block set to the desired screening temperatures (e.g., 70 °C, 80 °C, 90 °C).

• Monitoring: After a set time (e.g., 4 hours), take a small aliquot from each reaction, quench with water, extract with ethyl acetate, and analyze by TLC or LC-MS to assess conversion and byproduct formation.

• Analysis: Compare the results to identify the temperature that provides the best balance of reaction rate and clean conversion.

Visualization: Troubleshooting Workflow for a Low-Yielding Suzuki Reaction

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]

handling and safety precautions for 2,5-Dibromobiphenyl

Welcome to the technical support guide for 2,5-Dibromobiphenyl. This document, prepared by our Senior Application Scientists, provides in-depth safety protocols, handling instructions, and troubleshooting advice for researchers, scientists, and drug development professionals. Our goal is to combine established safety data with practical, field-proven insights to ensure both the integrity of your experiments and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs): Core Knowledge

Q: What is 2,5-Dibromobiphenyl and what are its primary applications?

A: 2,5-Dibromobiphenyl (CAS No. 57422-77-2) is a polybrominated biphenyl (PBB), an organic compound where two bromine atoms are attached to a biphenyl core.[1] It typically appears as a solid at room temperature.[1] Due to the reactivity imparted by the bromine atoms, it serves as a valuable intermediate in organic synthesis.[1] Its primary applications are in materials science and pharmaceutical development. Historically, related PBBs were used as flame retardants, but their use is now restricted due to toxicity and environmental persistence.[2] In a research context, it is often used as a building block for creating more complex molecules.

Q: What are the primary health and environmental hazards of 2,5-Dibromobiphenyl?

A: 2,5-Dibromobiphenyl and other PBBs pose significant health and environmental risks that demand careful handling.

• Health Hazards: PBBs as a class are considered probable human carcinogens (Group 2A).[2] Exposure can cause skin disorders, weight loss, and adverse effects on the nervous system, immune system, liver, kidneys, and thyroid gland.[2] Direct contact can cause skin and eye irritation.[3] Inhalation of dust may irritate the respiratory system.[4]

• Environmental Hazards: This compound is classified as very toxic to aquatic life with long-lasting effects.[5] It must be prevented from entering drains or the environment. Proper disposal is critical to avoid ecological damage.

Table 1: Chemical and Physical Properties of 2,5-Dibromobiphenyl

Property	Value	Source
Molecular Formula	C₁₂H₈Br₂	[2][6]
Molecular Weight	312.00 g/mol	[2][6]
Appearance	Crystalline powder / solid	[1]
Solubility	Low solubility in water; soluble in organic solvents like ethanol and acetone.	[1]
Melting Point	79 - 83 °C

Handling and Personal Protective Equipment (PPE)

This section addresses common issues encountered when handling 2,5-Dibromobiphenyl, ensuring both user safety and experimental success.

Q: I am preparing to use 2,5-Dibromobiphenyl for the first time. What engineering controls are mandatory?

A: The primary engineering control is to always handle 2,5-Dibromobiphenyl inside a certified chemical fume hood. This minimizes the risk of inhaling the fine powder, which can cause respiratory irritation.[4] Ensure that the fume hood has adequate airflow. An eyewash station and safety shower must be located nearby and be readily accessible.[3][7]

Diagram 1: Safe Handling Workflow

This diagram outlines the essential steps for safely weighing and using solid 2,5-Dibromobiphenyl in a laboratory setting.

Caption: Workflow for handling solid 2,5-Dibromobiphenyl.

Q: What specific Personal Protective Equipment (PPE) is required for handling 2,5-Dibromobiphenyl?

A: A multi-layered approach to PPE is essential. Do not rely on a single piece of equipment for protection.

• Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are common choices.[8] Always inspect gloves for tears or holes before use.

• Eye Protection: Chemical safety goggles are mandatory to protect against dust particles.[7] A face shield should be used if there is a risk of splashing.[9]

• Body Protection: A standard lab coat is required. For larger quantities or tasks with a higher risk of dust generation, consider a disposable gown for added protection.[10]

• Respiratory Protection: Under normal use within a fume hood, no respiratory protection is typically needed.[7] However, if you are cleaning up a large spill or if ventilation is inadequate, a NIOSH-approved respirator with particulate filters is necessary.

Table 2: PPE Recommendations by Task

Task	Hand Protection	Eye Protection	Body Protection	Respiratory Protection
Weighing small quantities (<1g)	Single pair of nitrile gloves	Safety goggles	Lab coat	Not required in fume hood
Handling solutions	Chemical-resistant gloves	Safety goggles	Lab coat	Not required in fume hood
Large-scale transfer (>10g)	Double-gloving recommended	Goggles & Face Shield	Lab coat or disposable gown	Recommended if dust is likely
Spill cleanup	Heavy-duty chemical gloves	Goggles & Face Shield	Disposable gown over lab coat	NIOSH-approved respirator

Storage and Stability

Q: How should 2,5-Dibromobiphenyl be stored to maintain its integrity? I noticed some discoloration in my old stock.

A: Proper storage is crucial for both safety and experimental reproducibility.

• Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[3][5][7] This prevents degradation from moisture and heat.

• Incompatible Materials: Keep away from strong oxidizing agents.[3]

• Discoloration: 2,5-Dibromobiphenyl should be a white or off-white crystalline powder. Discoloration (e.g., turning yellow or brown) may indicate the presence of impurities or degradation products. While it may still be usable for some applications, its purity should be verified (e.g., by melting point or NMR) before use in sensitive reactions where stoichiometry is critical.

Emergency Response and Troubleshooting

Q: What are the immediate first aid steps for an accidental exposure?

A: Quick and correct action can significantly mitigate harm.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[2][3] Seek medical attention if irritation develops or persists.[5][11]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Inhalation: Move the person to fresh air immediately.[4] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2][12] Seek immediate medical attention.[3]

Q: How should I manage a small spill of 2,5-Dibromobiphenyl powder on a lab bench?

A: Do not create dust clouds.

• Evacuate and Secure: Alert others in the area and restrict access. Ensure you are wearing the appropriate PPE (see Table 2).

• Contain: Gently cover the spill with an absorbent material like vermiculite or dry sand to prevent it from becoming airborne.[11]

• Clean Up: Carefully sweep or vacuum the material into a suitable, labeled container for hazardous waste disposal. Avoid dry sweeping that generates dust.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), followed by soap and water. Place all cleaning materials in the hazardous waste container.

• Dispose: Dispose of the waste according to your institution's hazardous waste guidelines.[5]

Diagram 2: Spill Response Flowchart

Caption: Step-by-step procedure for cleaning a solid chemical spill.

Disposal

Q: How must I dispose of 2,5-Dibromobiphenyl waste and contaminated items?

A: All waste containing 2,5-Dibromobiphenyl is considered hazardous.

• Chemical Waste: Unused product and reaction residues must be placed in a clearly labeled, sealed container for hazardous chemical waste.

• Contaminated Materials: All items that have come into contact with the chemical, including gloves, absorbent materials from spills, and contaminated glassware, must be disposed of as hazardous waste.[7] Do not mix with general lab trash.

• Regulations: Disposal must be handled by a licensed chemical waste disposal company in accordance with all federal, state, and local regulations.[5] Do not pour any waste down the drain.

References

• Exposome-Explorer. (n.d.). Dibromobiphenyl MSDS. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 180583, 2,5-Dibromobiphenyl. [Link]

• Chem Service. (2014). Safety Data Sheet: 2-Bromobiphenyl. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 83060, 2,2'-Dibromobiphenyl. [Link]

• Connor, T. H. (n.d.). Personal Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. [Link]

• Provista. (2022). Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

Sources

• 1. CAS 57422-77-2: 2,5-dibromobiphenyl | CymitQuimica [cymitquimica.com]
• 2. 2,5-Dibromobiphenyl | C12H8Br2 | CID 180583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. accustandard.com [accustandard.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. americanchemistry.com [americanchemistry.com]
• 9. pppmag.com [pppmag.com]
• 10. Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 11. cdn.chemservice.com [cdn.chemservice.com]
• 12. 2,2'-Dibromobiphenyl | C12H8Br2 | CID 83060 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2,5-Dibromobiphenyl and 4,4'-Dibromobiphenyl

Executive Summary

For researchers in materials science and drug development, substituted biphenyls are critical building blocks. The choice between isomers such as 2,5-Dibromobiphenyl and 4,4'-Dibromobiphenyl can profoundly impact reaction outcomes, yield, and the feasibility of synthesizing target molecules. This guide provides an in-depth comparison of their reactivity, grounded in structural differences, steric hindrance, and electronic effects. We find that the symmetric, sterically unhindered nature of 4,4'-Dibromobiphenyl makes it ideal for straightforward, double functionalization to create linear, conjugated systems. Conversely, the asymmetric and sterically hindered 2,5-Dibromobiphenyl offers opportunities for selective, stepwise functionalization, but its two bromine atoms exhibit distinct reactivity profiles that must be carefully managed.

Introduction: More Than Just Atom Arrangement

The biphenyl scaffold is a privileged structure in organic chemistry, forming the backbone of liquid crystals, conjugated polymers, and a multitude of pharmaceutical agents. Introducing bromine atoms onto this scaffold transforms it into a versatile precursor for carbon-carbon and carbon-heteroatom bond formation, primarily through palladium-catalyzed cross-coupling reactions and metal-halogen exchange.

However, not all dibromobiphenyls are created equal. The seemingly subtle shift of a bromine atom from the 4-position to the 2-position fundamentally alters the molecule's symmetry, steric environment, and electronic distribution. This guide dissects these differences between the symmetric 4,4'-isomer and the asymmetric 2,5-isomer, providing a practical framework for experimental design and reagent selection.

Structural and Electronic Properties: The Root of Reactivity Differences

The reactivity of an aryl halide is dictated by the steric accessibility of the carbon-bromine (C-Br) bond and the bond's electronic character. Here, the two isomers present a study in contrasts.

• 4,4'-Dibromobiphenyl: This molecule possesses a high degree of symmetry (D2h point group). Both C-Br bonds are electronically and sterically equivalent. They are located at the para positions, the most accessible points on the phenyl rings, with minimal steric hindrance from the adjacent C-H bonds or the other phenyl ring. This symmetry makes it an excellent monomer for polymerization and reactions where simultaneous, identical transformation at both ends is desired.[1]

• 2,5-Dibromobiphenyl: This isomer is asymmetric (Cs point group). The two C-Br bonds are inequivalent and exist in vastly different chemical environments:

  • C2-Br Bond: This bond is at the ortho position relative to the other phenyl ring. The proximity of the second ring creates significant steric hindrance, which can impede the approach of bulky reagents or catalyst complexes.

  • C5-Br Bond: This bond is at a meta position relative to the other phenyl ring and is significantly less sterically hindered than the C2-Br bond, behaving more like a typical bromobenzene substituent.

This inherent structural difference is the primary driver of the divergent reactivity pathways we will explore.

Caption: Structural comparison highlighting steric environments.

Comparative Reactivity in Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are the most common methods for functionalizing dibromobiphenyls. The choice of isomer dictates both the strategy and the likely outcome.

Suzuki-Miyaura Coupling

The Suzuki reaction is a robust method for forming C-C bonds between an aryl halide and an organoboron compound.

• 4,4'-Dibromobiphenyl: This substrate is ideal for double cross-coupling reactions to synthesize symmetric, extended π-systems. Due to the equivalence of the two C-Br bonds, the reaction typically proceeds in a non-selective manner, with the mono- and di-substituted products being formed concurrently. To favor the double coupling product, an excess of the boronic acid (≥ 2.2 equivalents) and catalyst is typically used.[2]

• 2,5-Dibromobiphenyl: The inequivalence of the C-Br bonds allows for potential regioselective cross-coupling. The less-hindered C5-Br bond is expected to react preferentially over the sterically encumbered C2-Br bond. This allows for a stepwise functionalization strategy: a first Suzuki coupling can be performed under carefully controlled conditions (e.g., lower temperature, shorter reaction time, 1 equivalent of boronic acid) to yield the mono-substituted 2-bromo-5-arylbiphenyl. This intermediate can then be subjected to a second, different coupling reaction at the C2 position, often requiring more forcing conditions (higher temperature, stronger base, or a more active catalyst/ligand system) to overcome the steric barrier.[3][4]

Feature	4,4'-Dibromobiphenyl	2,5-Dibromobiphenyl	Causality
Selectivity	Low (statistical mixture of mono/di-substitution)	High potential for regioselectivity	Symmetry vs. Asymmetry and steric hindrance.
Primary Goal	Double, symmetric functionalization	Stepwise, asymmetric functionalization	Steric accessibility of C-Br bonds.
Conditions for Double Coupling	Standard (e.g., Pd(PPh₃)₄, K₃PO₄, 90 °C)[2]	More forcing conditions required for the second coupling	Overcoming the steric barrier at the C2 position.
Typical Product	Symmetrical tetra-aryl systems, polymers	Asymmetrically substituted biphenyls	Inherent molecular structure.

Comparative Reactivity in Metal-Halogen Exchange

Metal-halogen exchange, typically using an organolithium reagent like n-butyllithium (n-BuLi), is a powerful method for generating a nucleophilic aryl anion that can react with various electrophiles.[5] This reaction is extremely fast and often performed at very low temperatures (-78 °C or below) to prevent side reactions.[6]

• 4,4'-Dibromobiphenyl: The reaction is straightforward. The addition of one equivalent of n-BuLi will generate a statistical mixture of the mono-lithiated species and unreacted starting material. Using two or more equivalents will lead to the di-lithiated species. The lack of steric hindrance ensures the reaction proceeds efficiently at either C-Br bond.

• 2,5-Dibromobiphenyl: The outcome is highly dependent on reaction conditions and the specific organolithium reagent used. The kinetic acidity of the protons and the rate of bromine-lithium exchange are competing factors.

  • Regioselectivity: The bromine at the less-hindered C5 position is generally expected to undergo exchange more rapidly than the sterically shielded C2 bromine.[7] This provides a pathway to selectively form the 5-lithio-2-bromobiphenyl intermediate.

  • Side Reactions: The C-H bond at the C6 position is ortho to one phenyl ring and meta to the C5-Br, making it potentially acidic. While bromine-lithium exchange is typically much faster than deprotonation, prolonged reaction times or elevated temperatures could lead to competing pathways.[8]

Feature	4,4'-Dibromobiphenyl	2,5-Dibromobiphenyl	Causality
Selectivity	Non-selective (statistical)	Potentially regioselective at the C5 position	Steric hindrance at C2 slows the exchange rate.
Ease of Reaction	High	Moderate; requires careful temperature control	Competing reaction pathways are less of a concern for the 4,4'-isomer.
Primary Intermediate	4-Bromo-4'-lithiobiphenyl	2-Bromo-5-lithiobiphenyl	Kinetic preference for the less-hindered position.

Experimental Protocols

The following protocols are representative examples and should be optimized based on the specific substrate and desired outcome. All operations should be conducted under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Protocol 1: Double Suzuki-Miyaura Coupling of 4,4'-Dibromobiphenyl

This protocol aims for the exhaustive, symmetric functionalization of the 4,4'-isomer.

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4,4'-Dibromobiphenyl (1.0 mmol, 312 mg), Phenylboronic acid (2.5 mmol, 305 mg), and potassium phosphate (K₃PO₄, 4.0 mmol, 849 mg).

• Inerting: Evacuate and backfill the flask with Argon three times.

• Solvent & Catalyst: Add 1,4-dioxane (8 mL) and water (2 mL) via syringe. Bubble Argon through the solution for 15 minutes to degas. Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 58 mg).

• Reaction: Heat the mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization to yield the desired 1,1':4',1''-terphenyl, 4,4''-diphenyl-.

Caption: Experimental workflow for double Suzuki coupling.

Protocol 2: Regioselective Mono-Suzuki Coupling of 2,5-Dibromobiphenyl

This protocol aims for selective functionalization at the less-hindered C5 position.

• Setup: To a flame-dried Schlenk flask with a magnetic stir bar, add 2,5-Dibromobiphenyl (1.0 mmol, 312 mg), Phenylboronic acid (1.05 mmol, 128 mg), and potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg).

• Inerting: Evacuate and backfill the flask with Argon three times.

• Solvent & Catalyst: Add anhydrous Toluene (10 mL) via syringe. Degas with Argon for 15 minutes. Add Pd(PPh₃)₄ (0.03 mmol, 35 mg).

• Reaction: Heat the mixture to 80 °C and stir. The reaction must be carefully monitored by GC-MS every 30-60 minutes to maximize the yield of the mono-adduct and minimize the formation of the di-adduct.

• Workup: Once the starting material is consumed or the mono-adduct concentration is maximized, cool the reaction to room temperature. Filter through a pad of Celite, washing with Toluene. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the 2-bromo-5-phenylbiphenyl.

Mechanistic Considerations

The catalytic cycle for the Suzuki-Miyaura reaction underpins the observed reactivity. The oxidative addition of the aryl halide to the Pd(0) center is often the rate-determining step. Steric hindrance around the C-Br bond can significantly slow this step.

Caption: Suzuki-Miyaura catalytic cycle.

For 2,5-dibromobiphenyl, the activation energy for the oxidative addition at the C2 position is significantly higher than at the C5 position. This kinetic difference is the foundation of its regioselective functionalization. In contrast, for 4,4'-dibromobiphenyl, the oxidative addition rates are identical at both ends, leading to a statistical product distribution.

Conclusion

The choice between 2,5-Dibromobiphenyl and 4,4'-Dibromobiphenyl is a critical decision in synthesis design that hinges on the desired final structure.

• Choose 4,4'-Dibromobiphenyl for applications requiring symmetric, linear extension of a biphenyl core, such as in the synthesis of conjugated polymers or symmetric molecular probes. Its predictable, equivalent reactivity makes it a reliable building block for double functionalization.

• Choose 2,5-Dibromobiphenyl when the goal is to create complex, asymmetric, and potentially non-coplanar biphenyl derivatives. Its inequivalent C-Br bonds offer a handle for selective, stepwise synthesis, enabling the introduction of two different functional groups. However, researchers must be prepared to employ carefully controlled or more forcing reaction conditions to achieve full conversion, particularly at the sterically hindered C2 position.

By understanding the fundamental principles of structure-driven reactivity detailed in this guide, researchers can make informed decisions, optimize reaction strategies, and more efficiently achieve their synthetic targets.

References

• Hassan, A., et al. (2018). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Molecules, 23(11), 2947. [Link]

• PubChem. (n.d.). 4,4'-Dibromobiphenyl. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4,4'-dibromobiphenyl. Retrieved from [Link]

• ScienceMadness Discussion Board. (2019). Troubles with Lithium-Halogen exchange reaction. Retrieved from [Link]

• Nechaev, A. A., et al. (2020). “Buttressing Effect” in the Halogen‐Lithium Exchange in ortho‐Bromo‐N,N‐dimethylanilines and Related Naphthalenes. Chemistry – A European Journal, 26(68), 15857-15865. [Link]

• Narasimhan, N. S., & Mali, R. S. (1987). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 98(3), 199-216. [Link]

• Macmillan Group Meeting. (2007). The Mechanism of Lithium-Halogen Exchange. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Synthesis Pathways of 4,4'-Dibromobiphenyl. Retrieved from [Link]

• Wikipedia. (n.d.). Metal–halogen exchange. Retrieved from [Link]

• Hassan, A., et al. (2018). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 23(12), 3182. [Link]

• ResearchGate. (n.d.). Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. Retrieved from [Link]

• Ali, A., et al. (2018). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 23(7), 1754. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. Sciencemadness Discussion Board - Troubles with Lithium-Halogen exchange reaction. - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Toxicological Profiles of Dibromobiphenyl Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity of dibromobiphenyl isomers, offering insights into their structure-activity relationships and the underlying mechanisms of action. As a Senior Application Scientist, this document is designed to equip you with the technical knowledge and experimental details necessary to navigate the complexities of these compounds in your research.

Introduction: The Significance of Isomer-Specific Toxicity

Dibromobiphenyls, a subclass of polybrominated biphenyls (PBBs), are persistent environmental pollutants with known toxicological effects. However, the toxicity of these compounds is not uniform across all isomers. The position of the bromine atoms on the biphenyl rings dramatically influences their biological activity, primarily their ability to interact with the aryl hydrocarbon receptor (AhR). Understanding these isomer-specific differences is crucial for accurate risk assessment and for elucidating the molecular mechanisms of PBB-induced toxicity. This guide will delve into the comparative toxicity of key dibromobiphenyl isomers, focusing on their cytotoxic effects and their potency in activating the AhR signaling pathway.

Comparative Toxicity of Dibromobiphenyl Isomers: A Data-Driven Analysis

The toxicological profiles of dibromobiphenyl isomers are intrinsically linked to their three-dimensional structure. The planarity of the molecule, which is determined by the substitution pattern of the bromine atoms, is a key determinant of its ability to bind to the AhR.

Structure-Toxicity Relationship

Polychlorinated and polybrominated biphenyls are known to exert their toxic effects through the activation of the aryl hydrocarbon receptor (AhR).[1] The binding of a ligand to the AhR initiates a cascade of events, leading to the expression of various genes, including cytochrome P450 enzymes like CYP1A1. The induction of CYP1A1 is a well-established biomarker for AhR activation.[2][3]

The structure of PBB congeners dictates their ability to bind to the AhR. Non-ortho substituted congeners, which can adopt a planar conformation, are generally the most potent AhR agonists. Ortho-substitution hinders the rotation around the biphenyl bond, leading to a non-planar structure and reduced AhR binding affinity.

Quantitative Comparison of Isomer Potency

While specific comparative data for a wide range of dibromobiphenyl isomers is limited in publicly available literature, the principles of structure-activity relationships derived from more studied PBBs and PCBs can be applied. For instance, studies on tetrabromobiphenyls have shown a clear correlation between AhR induction and toxicity.[1] The non-ortho substituted 3,3',4,4'-tetrabromobiphenyl is a potent AhR inducer and exhibits significant toxicity, while the ortho-substituted 2,2',5,5'-tetrabromobiphenyl is a weak inducer and shows no observed toxic effects at the same dose.[1]

Based on these principles, we can predict a hierarchy of toxicity for dibromobiphenyl isomers:

• High Toxicity Potential: Non-ortho substituted isomers (e.g., 3,3'-dibromobiphenyl, 4,4'-dibromobiphenyl) are expected to have a higher affinity for the AhR and thus exhibit greater toxicity.

• Moderate to Low Toxicity Potential: Mono-ortho substituted isomers would have intermediate toxicity.

• Low to Negligible Toxicity Potential: Di-ortho substituted isomers (e.g., 2,2'-dibromobiphenyl) are predicted to be the least toxic due to their non-planar conformation.

To provide a more concrete comparison, the following table summarizes hypothetical relative potencies for AhR activation and cytotoxicity, based on established structure-activity relationships for halogenated biphenyls. It is important to note that these are predicted values and require experimental verification.

Dibromobiphenyl Isomer	Substitution Pattern	Predicted AhR Binding Affinity (Relative to TCDD)	Predicted Cytotoxicity (IC50)
4,4'-Dibromobiphenyl	Non-ortho	High	Low µM range
3,3'-Dibromobiphenyl	Non-ortho	High	Low µM range
3,4-Dibromobiphenyl	Mono-ortho	Moderate	Mid µM range
2,4'-Dibromobiphenyl	Mono-ortho	Moderate	Mid µM range
2,2'-Dibromobiphenyl	Di-ortho	Low to Negligible	High µM to mM range

Mechanistic Insights: The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The primary mechanism by which planar dibromobiphenyl isomers exert their toxicity is through the activation of the AhR signaling pathway.

Caption: The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Upon entering the cell, a planar dibromobiphenyl isomer binds to the AhR, which is located in the cytoplasm in a complex with heat shock protein 90 (Hsp90) and other co-chaperones.[4] This binding event causes a conformational change, leading to the dissociation of the chaperone proteins and the translocation of the AhR-ligand complex into the nucleus. In the nucleus, the activated AhR forms a heterodimer with the AhR nuclear translocator (ARNT). This heterodimer then binds to specific DNA sequences known as dioxin-responsive elements (DREs) in the promoter regions of target genes.[3] This binding initiates the transcription of genes such as CYP1A1, leading to the production of cytochrome P4501A1 enzyme. The induction of this enzyme and other gene products ultimately results in the observed toxic effects.[5]

Experimental Protocols for Assessing Dibromobiphenyl Toxicity

To experimentally validate the predicted toxicological profiles of dibromobiphenyl isomers, standardized in vitro assays are essential. The following protocols provide a framework for assessing cytotoxicity and AhR activation.

Cell Viability Assay for Cytotoxicity Assessment

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the half-maximal inhibitory concentration (IC50) of dibromobiphenyl isomers. The IC50 is the concentration of a substance that causes a 50% reduction in cell viability.[6]

Experimental Workflow:

Caption: Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Methodology:

• Cell Culture: Maintain a suitable cell line, such as the human hepatoma cell line HepG2, in appropriate culture conditions.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare a series of dilutions for each dibromobiphenyl isomer in the culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the isomers. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add a sterile MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the isomer concentration and determine the IC50 value from the dose-response curve.

EROD Assay for AhR Activation Assessment

The Ethoxyresorufin-O-deethylase (EROD) assay is a sensitive and widely used method to measure the induction of CYP1A1 activity, a hallmark of AhR activation.[7][8]

Experimental Workflow:

Caption: Workflow for the EROD Assay.

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture and treat cells with the dibromobiphenyl isomers as described in the cytotoxicity assay protocol. A potent AhR agonist like 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) should be used as a positive control.

• Preparation of Cell Lysate or Microsomes: After the treatment period, wash the cells and either prepare a total cell lysate or isolate the microsomal fraction, which is enriched in CYP enzymes.

• EROD Reaction: Prepare a reaction mixture containing a suitable buffer, the substrate 7-ethoxyresorufin, and an NADPH-generating system.

• Initiation and Incubation: Add the cell lysate or microsomal preparation to the reaction mixture to initiate the enzymatic reaction. Incubate at 37°C for a specific time, during which CYP1A1 will convert 7-ethoxyresorufin to the fluorescent product resorufin.

• Reaction Termination: Stop the reaction by adding a solvent such as acetonitrile.

• Fluorescence Measurement: Measure the fluorescence of the resorufin produced using a fluorometric plate reader with excitation and emission wavelengths of approximately 530 nm and 590 nm, respectively.

• Data Analysis: Quantify the amount of resorufin produced by comparing the fluorescence to a standard curve of known resorufin concentrations. Normalize the EROD activity to the protein concentration of the lysate or microsomes. Calculate the relative potency of each isomer compared to the positive control (TCDD).

Conclusion and Future Directions

The toxicity of dibromobiphenyl isomers is highly dependent on their specific structure, with non-ortho substituted, planar congeners exhibiting the highest potential for AhR-mediated toxicity. This guide provides a framework for understanding these structure-activity relationships and for experimentally assessing the comparative toxicity of different isomers.

Further research is needed to generate comprehensive, quantitative data on the full range of dibromobiphenyl isomers. Such data will be invaluable for refining risk assessments and for developing a more complete understanding of the molecular toxicology of this important class of environmental contaminants. The experimental protocols outlined herein provide a robust starting point for researchers to contribute to this critical area of study.

References

• Chiang, T. C., et al. (2022). Structural insight into the ligand binding mechanism of aryl hydrocarbon receptor. Nature Communications, 13(1), 6219. [Link]

• Denison, M. S., & Nagy, S. R. (2003). Activation of the aryl hydrocarbon receptor by structurally diverse exogenous and endogenous chemicals. Annual Review of Pharmacology and Toxicology, 43, 309-334.
• Henry, E. C., et al. (2006). Relative potencies of polychlorinated dibenzo-p-dioxin, dibenzofuran, and biphenyl congeners to induce cytochrome P4501A mRNA in a zebrafish liver cell line. Toxicological Sciences, 90(1), 135-145.
• Robertson, L. W., et al. (1984). Toxicity of 3,3',4,4'- and 2,2',5,5'-tetrabromobiphenyl: correlation of activity with aryl hydrocarbon hydroxylase induction and lack of protection by antioxidants. Toxicology and Applied Pharmacology, 75(1), 1-12.
• Safe, S. H. (1994). Polychlorinated biphenyls (PCBs): environmental impact, biochemical and toxic responses, and implications for risk assessment. Critical Reviews in Toxicology, 24(2), 87-149.

• Schiering, C., et al. (2017). Ethoxyresorufin-O-Deethylase (EROD) Assay. Bio-protocol, 7(4), e2142. [Link]

• Schwarz, M., & Appel, K. E. (2005). Ah receptor: dioxin-mediated toxic responses as hints to deregulated physiologic functions. Archives of Toxicology, 79(7), 391-400.
• van der Burght, A. S., et al. (1999). Application of the ethoxyresorufin-O-deethylase (EROD) assay to mixtures of halogenated aromatic compounds. Environmental Toxicology and Pharmacology, 7(1), 55-65.

• Visti, T., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences, 24(13), 10837. [Link]

• Wang, S., et al. (2018). Comparative analysis of interactions between aryl hydrocarbon receptor ligand binding domain with its ligands: a computational study. Journal of Biomedical Science, 25(1), 89. [Link]

• Whitlock, J. P., Jr. (1999). Induction of CYP1A1. The AhR/DRE paradigm: transcription, receptor regulation, and expanding biological roles. Drug Metabolism Reviews, 31(2), 349-368.
• Zordoky, B. N., & El-Kadi, A. O. (2007). Induction of cyp1a1 is a nonspecific biomarker of aryl hydrocarbon receptor activation: results of large scale screening of pharmaceuticals and toxicants in vivo and in vitro. The Journal of Pharmacology and Experimental Therapeutics, 320(2), 572-580.

Sources

• 1. Toxicity of 3,3',4,4'- and 2,2',5,5'-tetrabromobiphenyl: correlation of activity with aryl hydrocarbon hydroxylase induction and lack of protection by antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of cyp1a1 is a nonspecific biomarker of aryl hydrocarbon receptor activation: results of large scale screening of pharmaceuticals and toxicants in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Induction of CYP1A1. The AhR/DRE paradigm: transcription, receptor regulation, and expanding biological roles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of the Ah-Receptor Structural Determinants for Ligand Preferences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Method for Quantifying AhR-Ligand Binding Affinities Using Microscale Thermophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mouselivercells.com [mouselivercells.com]
• 8. researchgate.net [researchgate.net]

The Unseen Workhorse: Evaluating 2,5-Dibromobiphenyl as a Precursor for High-Performance OLED Materials

A Senior Application Scientist's Guide to Material Performance in Organic Light-Emitting Diodes

In the relentless pursuit of more efficient and durable Organic Light-Emitting Diodes (OLEDs), the focus often falls on the final, complex molecules that constitute the active layers of a device. However, the performance of these sophisticated structures is intrinsically linked to the quality and versatility of their chemical precursors. 2,5-Dibromobiphenyl is one such foundational molecule, a versatile building block that, while not typically used as a functional material itself, serves as a critical starting point for the synthesis of advanced host, charge transport, and emissive materials. This guide provides a comparative analysis of the potential performance of materials derived from 2,5-Dibromobiphenyl against established, high-performance materials in OLEDs, supported by experimental data for benchmark compounds.

The Foundational Role of Biphenyl Scaffolds in OLEDs

The biphenyl unit, a simple structure of two connected benzene rings, offers a rigid and electronically conjugated core. This inherent stability and potential for efficient charge transport makes it a favored scaffold in the design of OLED materials. The strategic placement of bromine atoms, as in 2,5-Dibromobiphenyl, provides reactive sites for further chemical modifications, allowing for the tailored synthesis of materials with specific electronic and photophysical properties.[1] The bromine atoms can be readily substituted through cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the attachment of various functional groups to tune the final molecule's characteristics.[2]

The Potential of 2,5-Dibromobiphenyl Derivatives in OLEDs

While direct experimental data on 2,5-Dibromobiphenyl as a functional layer in OLEDs is scarce, we can infer its potential by examining its derivatives and the impact of its structural motifs. The introduction of specific functional groups onto the 2,5-dibromobiphenyl core can yield materials suitable for various roles within an OLED device.

Hypothetical Performance of 2,5-Dibromobiphenyl Derivatives:

• As a Host Material: By attaching carbazole or other high-triplet-energy moieties, 2,5-Dibromobiphenyl can be transformed into a host material for phosphorescent or Thermally Activated Delayed Fluorescence (TADF) emitters. The biphenyl core would provide good thermal stability, while the attached groups would ensure a high triplet energy to prevent quenching of the emitter's excited state.

• As a Hole Transport Material (HTM): Functionalization with electron-donating groups like triarylamines could produce efficient HTMs. The biphenyl unit would facilitate hole transport, and the amine groups would lower the ionization potential for efficient hole injection from the anode.

• As an Electron Transport Material (ETM): Conversely, attaching electron-withdrawing groups, such as oxadiazole or triazine moieties, could lead to the development of effective ETMs.[3] The bromine atoms themselves have an electron-withdrawing effect, which can contribute to lowering the LUMO energy level, facilitating electron injection.[4]

Comparative Analysis with Benchmark OLED Materials

To contextualize the potential of 2,5-Dibromobiphenyl derivatives, it is essential to compare their projected properties with those of well-established, high-performing materials. The following tables summarize key performance metrics for standard Hole Transport Layer (HTL), Electron Transport Layer (ETL), and Host materials.

Table 1: Comparison of Hole Transport Layer (HTL) Properties

Material	HOMO Level (eV)	Hole Mobility (cm²/Vs)	Triplet Energy (eV)	Key Advantages
TAPC	-5.5	~10⁻²	2.87	High hole mobility, good thermal stability.[5][6]
NPB	-5.4	~10⁻⁴	2.3	Widely used, good film-forming properties.
Hypothetical 2,5-Dibromobiphenyl Derivative (Amine Functionalized)	-5.3 to -5.6	~10⁻³ to 10⁻⁴	>2.7	Tunable properties through synthesis, potentially high thermal stability.

Note: Values for the hypothetical derivative are estimated based on typical ranges for similar molecular structures.

Table 2: Comparison of Electron Transport Layer (ETL) Properties

Material	LUMO Level (eV)	Electron Mobility (cm²/Vs)	Triplet Energy (eV)	Key Advantages
Alq₃	-3.0	~10⁻⁶	2.0	Excellent thermal stability, good electron injection.[7][8]
TPBi	-2.7	~10⁻⁵	2.6	High electron mobility, good hole-blocking properties.
Hypothetical 2,5-Dibromobiphenyl Derivative (Oxadiazole Functionalized)	-2.8 to -3.1	~10⁻⁵ to 10⁻⁶	>2.5	Potential for high electron affinity and good thermal stability.

Note: Values for the hypothetical derivative are estimated based on typical ranges for similar molecular structures.

Table 3: Comparison of Host Material Properties

Material	HOMO/LUMO (eV)	Triplet Energy (eV)	Key Advantages
CBP	-6.0 / -2.9	2.56	Widely used for phosphorescent emitters, good charge transport.[9]
mCP	-5.9 / -2.4	2.9	High triplet energy, suitable for blue phosphorescent emitters.
Hypothetical 2,5-Dibromobiphenyl Derivative (Carbazole Functionalized)	-5.8 to -6.1 / -2.5 to -2.8	>2.8	High triplet energy potential, good thermal stability from the biphenyl core.

Note: Values for the hypothetical derivative are estimated based on typical ranges for similar molecular structures.

Experimental Workflows and Characterization

The successful development and evaluation of novel OLED materials derived from 2,5-Dibromobiphenyl require rigorous experimental protocols for both synthesis and device characterization.

Synthesis of Functional Materials from 2,5-Dibromobiphenyl

A common synthetic route to functionalize 2,5-Dibromobiphenyl is the Suzuki-Miyaura cross-coupling reaction. This versatile method allows for the formation of carbon-carbon bonds between the brominated biphenyl and a wide range of boronic acids or esters functionalized with desired chemical moieties (e.g., carbazoles, triarylamines, oxadiazoles).

Caption: Synthetic workflow for functionalizing 2,5-Dibromobiphenyl via Suzuki-Miyaura coupling.

OLED Device Fabrication and Characterization

The performance of newly synthesized materials must be evaluated in a standardized OLED device architecture. A typical fabrication process involves the sequential deposition of organic layers and electrodes onto a pre-cleaned substrate.

Step-by-Step OLED Fabrication Protocol:

• Substrate Cleaning: Indium Tin Oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment to improve the work function of the ITO.

• Hole Injection Layer (HIL) Deposition: A thin layer of a HIL material, such as PEDOT:PSS, is spin-coated onto the ITO to facilitate hole injection.

• Hole Transport Layer (HTL) Deposition: The HTL material is deposited via thermal evaporation in a high-vacuum chamber.

• Emissive Layer (EML) Deposition: The host and dopant (emitter) materials are co-evaporated to form the EML.

• Electron Transport Layer (ETL) Deposition: The ETL material is then deposited via thermal evaporation.

• Electron Injection Layer (EIL) and Cathode Deposition: A thin layer of an EIL material (e.g., LiF) followed by a thicker layer of a low work function metal (e.g., Al) are deposited through a shadow mask to define the active area of the device.

• Encapsulation: The completed device is encapsulated to protect the organic layers from atmospheric moisture and oxygen.

Caption: A typical workflow for the fabrication of a multi-layer OLED device.

Device Performance Characterization:

The fabricated OLEDs are then characterized to determine their key performance metrics:

• Current-Voltage-Luminance (I-V-L) Characteristics: Measured using a source meter and a photodetector to determine the turn-on voltage, current density, and luminance.

• External Quantum Efficiency (EQE): Calculated from the I-V-L data and the electroluminescence spectrum.

• Electroluminescence (EL) Spectrum: Measured with a spectrometer to determine the emission color and purity.

• Device Lifetime: Assessed by monitoring the decrease in luminance over time at a constant current density.

Conclusion and Future Outlook

While 2,5-Dibromobiphenyl is not a standalone solution for high-performance OLEDs, its value as a versatile and cost-effective precursor is undeniable. The ability to readily functionalize the biphenyl core allows for the systematic design and synthesis of a vast library of novel materials with tailored properties. Future research should focus on the development of efficient synthetic routes to create derivatives of 2,5-Dibromobiphenyl that exhibit ambipolar charge transport for simplified device architectures and high triplet energies for efficient blue emitters. By leveraging the inherent stability of the biphenyl scaffold and the synthetic flexibility offered by its dibromo-functionality, 2,5-Dibromobiphenyl will continue to be a silent but crucial contributor to the advancement of OLED technology.

References

• Shi, J., Forsythe, E., & Morton, D. (2008). Novel hole transport materials for organic light emitting devices. Proc. SPIE 7051, Organic Light Emitting Materials and Devices XII, 70511O. [Link]

• Hong, G. T., Meng, L., & Geng, Y. (2007). Electron mobility in tris(8-hydroxyquinoline)aluminum (Alq3) films by transient electroluminescence from single layer organic light emitting diodes. Applied Physics Letters, 90(20), 203511. [Link]

• The Role of Brominated Biphenyl Amines in High-Performance OLEDs. (2026, January 24). Boronpharm. [Link]

• The Science Behind OLEDs: How 2-(3-Bromophenyl)triphenylene Enhances Performance. (2026, January 20). Boronpharm. [Link]

• Li, J., et al. (2019). Effects of Charge Transport Materials on Blue Fluorescent Organic Light-Emitting Diodes with a Host-Dopant System. Nanomaterials (Basel, Switzerland), 9(5), 785. [Link]

• Saleh, M. A., et al. (2019). Effect of the Host on Deep-Blue Organic Light-Emitting Diodes Based on a TADF Emitter for Roll-Off Suppressing. Polymers, 11(9), 1488. [Link]

• Kulkarni, A. P., Tonzola, C. J., Babel, A., & Jenekhe, S. A. (2004). Electron Transport Materials for Organic Light-Emitting Diodes. Chemistry of Materials, 16(23), 4556–4573. [Link]

• Zink, D. M., et al. (2012). Novel host materials for blue phosphorescent OLEDs. Proc. SPIE 8476, Organic Light Emitting Materials and Devices XVI, 84760J. [Link]

• Al-Attar, H. A., et al. (2012). A Review of Benzophenone-Based Derivatives for Organic Light-Emitting Diodes. Molecules, 27(23), 8565. [Link]

• Al-Asbahi, B. A. (2020). DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. Scientific Reports, 10(1), 10023. [Link]

• Zhu, M., et al. (2022). Highly Efficient and Stable Blue Organic Light‐Emitting Diodes based on Thermally Activated Delayed Fluorophor with Donor‐Void‐Acceptor Motif. Advanced Materials, 34(8), 2108190. [Link]

• Gärttner, S., et al. (2012). High‐Performance Deep‐Blue OLEDs Harnessing Triplet–Triplet Annihilation Under Low Dopant Concentration. Advanced Functional Materials, 22(20), 4345-4354. [Link]

• Chen, Y., et al. (2023). Density Functional Theory Analysis of Alq3 and Gaq3 Derivatives: Structural Optimization and Electronic Properties for Organic Light-Emitting Diode Applications. ACS Omega, 8(34), 30971–30981. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. Effects of Charge Transport Materials on Blue Fluorescent Organic Light-Emitting Diodes with a Host-Dopant System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ossila.com [ossila.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Effect of the Host on Deep-Blue Organic Light-Emitting Diodes Based on a TADF Emitter for Roll-Off Suppressing - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2,5-Dibromobiphenyl Detection

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and environmental analysis, the precise and reliable quantification of chemical entities is paramount. 2,5-Dibromobiphenyl, a member of the polybrominated biphenyl (PBB) family, presents a significant analytical challenge due to its potential toxicity and persistence. The validation of analytical methods for its detection is not merely a regulatory formality but a critical exercise in ensuring data integrity and, ultimately, public safety.

This guide provides an in-depth comparison of the primary analytical techniques for 2,5-Dibromobiphenyl detection—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). As a Senior Application Scientist, my focus extends beyond the mere recitation of procedural steps. Instead, this document elucidates the rationale behind methodological choices and embeds the principles of scientific integrity into every facet of the validation process.

The Analytical Imperative: Why Method Validation Matters

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1] This process is a cornerstone of good manufacturing practices (GMP) and is mandated by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[2] A validated method provides documented evidence that the procedure is reliable, reproducible, and accurate for the analysis of a specific analyte in a given matrix.

Core Analytical Techniques for 2,5-Dibromobiphenyl Analysis

The selection of an analytical technique for 2,5-Dibromobiphenyl is primarily dictated by its physicochemical properties. As a semi-volatile and thermally stable compound, it is amenable to both GC-MS and HPLC analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is a gold standard for the analysis of volatile and semi-volatile organic compounds.[3] GC separates compounds based on their boiling points and interaction with a stationary phase, while MS provides highly specific detection and structural information. For PBBs, GC-MS is a widely employed and robust method.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. While often used for less volatile or thermally labile compounds, HPLC with UV or MS detection can be a viable alternative for 2,5-Dibromobiphenyl analysis, particularly when dealing with complex matrices that may be challenging for GC.

A Comparative Overview: GC-MS vs. HPLC

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile/semi-volatile compounds in the gas phase.	Separation of compounds in the liquid phase.
Applicability to 2,5-Dibromobiphenyl	Highly suitable due to its volatility and thermal stability.	Suitable, but may require specific column chemistry and mobile phases.
Selectivity & Specificity	Excellent, especially with MS detection in Selected Ion Monitoring (SIM) mode.	Good with UV detection; excellent with MS detection (LC-MS).
Sensitivity	Generally very high, capable of trace-level detection.	Sensitivity is dependent on the detector; can be very high with MS.
Sample Throughput	Can be high with modern, rapid GC methods.	Can be high, with typical run times of 10-60 minutes.[5]
Cost & Complexity	Generally more cost-effective and simpler to operate for volatile compounds.[6]	Can be more complex and expensive due to high-pressure pumps and solvent consumption.[6]
Matrix Effects	Less prone to matrix effects compared to LC-MS, but can still be a factor.	Can be susceptible to matrix effects, especially with electrospray ionization (ESI) in LC-MS.[7][8]

The Validation Workflow: A Systematic Approach

A successful method validation follows a structured plan, addressing key performance characteristics as laid out in the ICH Q2(R2) guidelines.[9][10][11][12]

Caption: A generalized workflow for analytical method validation.

Key Validation Parameters Explained

The following sections detail the critical validation parameters and provide insights into their practical application for 2,5-Dibromobiphenyl analysis.

Specificity and Selectivity

Why it matters: Specificity ensures that the analytical signal is solely from the analyte of interest, without interference from other components in the sample matrix such as impurities, degradation products, or excipients.

Experimental Approach:

• GC-MS: The inherent selectivity of mass spectrometry, especially when operating in Selected Ion Monitoring (SIM) mode, provides a high degree of specificity. To demonstrate this, one would analyze a blank matrix (e.g., human plasma, wastewater extract), a matrix spiked with 2,5-Dibromobiphenyl, and a matrix spiked with potentially interfering compounds. The absence of a peak at the retention time of 2,5-Dibromobiphenyl in the blank and interference-spiked samples, and a clean peak in the analyte-spiked sample, confirms specificity.

• HPLC-UV: Specificity is demonstrated by showing that the peak for 2,5-Dibromobiphenyl is well-resolved from other peaks. A photodiode array (PDA) detector can further support specificity by confirming the spectral purity of the analyte peak.

Linearity

Why it matters: Linearity demonstrates a direct proportionality between the concentration of the analyte and the analytical signal over a defined range. This is crucial for accurate quantification.

Experimental Approach:

A series of at least five standard solutions of 2,5-Dibromobiphenyl spanning the expected concentration range of the samples are prepared and analyzed. The resulting data are subjected to linear regression analysis.

Acceptance Criteria: A correlation coefficient (R²) of ≥ 0.99 is generally considered acceptable.

Accuracy

Why it matters: Accuracy reflects the closeness of the measured value to the true value. It is a measure of the systematic error of the method.

Experimental Approach:

Accuracy is typically assessed by spiking a blank matrix with known concentrations of 2,5-Dibromobiphenyl at a minimum of three levels (e.g., 80%, 100%, and 120% of the expected sample concentration). The percentage recovery is then calculated.

Acceptance Criteria: Recovery values are typically expected to be within 80-120% for assays and 70-130% for impurity analysis, depending on the concentration.

Precision

Why it matters: Precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It reflects the random error of the method.

Levels of Precision:

• Repeatability (Intra-assay precision): The precision obtained under the same operating conditions over a short interval of time. This is typically assessed by performing at least six replicate measurements at 100% of the test concentration or a minimum of nine determinations across the specified range (e.g., three concentrations, three replicates each).

• Intermediate Precision: The precision obtained within the same laboratory but on different days, with different analysts, or on different equipment.

Acceptance Criteria: The relative standard deviation (RSD) should be within an acceptable limit, typically ≤ 2% for drug substance assays and may be higher for trace analysis.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Why it matters: The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.

Experimental Approach:

These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by analyzing a series of low-concentration samples and determining the concentration at which the signal-to-noise ratio is typically 3:1 for LOD and 10:1 for LOQ.

Robustness

Why it matters: Robustness is the ability of a method to remain unaffected by small, deliberate variations in method parameters.[8][9][11] It provides an indication of the method's reliability during normal usage.

Experimental Approach:

Key method parameters are intentionally varied within a small, predefined range. For a GC-MS method, this could include variations in the injection port temperature, oven temperature ramp rate, and carrier gas flow rate. For an HPLC method, parameters such as mobile phase composition, pH, and flow rate would be varied.[13][14]

Acceptance Criteria: The effect of these variations on the analytical results is evaluated. If the results remain within the acceptance criteria for accuracy and precision, the method is considered robust.

Proposed Experimental Protocols for Method Validation

The following are proposed, detailed protocols for the validation of GC-MS and HPLC methods for the determination of 2,5-Dibromobiphenyl. These are based on established methods for related compounds and should be fully validated before routine use.

Protocol 1: GC-MS Method for 2,5-Dibromobiphenyl in Human Plasma

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of human plasma, add an internal standard (e.g., a ¹³C-labeled 2,5-Dibromobiphenyl).

• Add 1 mL of formic acid and vortex for 30 seconds.

• Add 5 mL of a mixture of hexane and methyl tert-butyl ether (MTBE) (1:1, v/v).

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of toluene for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent Intuvo 9000 GC or equivalent.[4]

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Injector: Splitless mode at 280°C.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 2,5-Dibromobiphenyl: Monitor ions such as m/z 312, 310, 152.

  • Internal Standard: Monitor corresponding labeled ions.

3. Validation Experiments:

• Follow the validation workflow outlined above, performing experiments for specificity, linearity, accuracy, precision, LOD, LOQ, and robustness.

Protocol 2: HPLC-UV Method for 2,5-Dibromobiphenyl in Wastewater

1. Sample Preparation (Solid-Phase Extraction):

• Filter 500 mL of wastewater through a 0.45 µm glass fiber filter.

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 40% methanol in water.

• Elute the analyte with 5 mL of acetonitrile.

• Evaporate the eluate to dryness and reconstitute in 500 µL of the mobile phase.

2. HPLC Instrumentation and Conditions:

• HPLC System: Standard HPLC system with a UV or PDA detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

3. Validation Experiments:

• Conduct a full validation as described in the GC-MS protocol, paying close attention to potential matrix effects from the wastewater.

Visualization of Key Relationships

Caption: Interrelationship of key analytical method validation parameters.

Conclusion

The validation of analytical methods for 2,5-Dibromobiphenyl is a rigorous but essential process for ensuring the quality and reliability of analytical data. Both GC-MS and HPLC offer viable pathways for its determination, with the choice of method often depending on the specific application, matrix, and available instrumentation. By adhering to the principles outlined in this guide and the referenced international guidelines, researchers, scientists, and drug development professionals can develop and validate robust and defensible analytical methods. This commitment to scientific integrity is fundamental to advancing our understanding of this compound and protecting public health.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R2). [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Agilent Technologies. (n.d.). Rapid analysis of polybrominated biphenyls (PBBs) and polybrominated diphenyl ethers (PBDEs) with Agilent Intuvo 9000 GC/5977B s. [Link]

• Stüber, M., & Reemtsma, T. (2004). Matrix effects in the analysis of pharmaceuticals and personal care products in wastewater and surface water by LC-ESI-MS/MS. Analytical and Bioanalytical Chemistry, 378(4), 910–916.
• Dejaegher, B., & Vander Heyden, Y. (2007). Ruggedness and robustness testing.
• Bhatt, M., & Kulkarni, S. (2013). Validation and Experimental Design Assisted Robustness Testing of RPLC Method for the Simultaneous Analysis of Brinzolamide and Brimonidine Tartrate. Indian Journal of Pharmaceutical Sciences, 75(5), 539–546.

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. [Link]

• Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030.

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Shinde, S. S., & Khulbe, P. (2023). Analytical Method Validation: A Comprehensive Review of Current Practices. South Eastern European Journal of Public Health, 21.

• International Journal of Scientific & Technology Research. (2020). Hplc And Gc-Ms Analysis Of Bioactive Compounds In Embelia Tsjeriam-Cottam (Roem. & Schult.) A. Dc-A Threatened Species.[Link]

• Tentamus. (2025). Determination of Contaminants: HPLC vs. GC. [Link]

• Japanese Pharmacopoeia. (n.d.). 16. Validation of Analytical Procedures. [Link]

• Rivai, H., et al. (2016). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Der Pharmacia Lettre, 8(17), 158-164.
• Dinh, C. D., & Nguyen, N. Y. T. (2018). Optimizing the process of bromhexine determination in tablets by using the response surface methodology. Journal of Chemical and Pharmaceutical Research, 10(6), 1-6.
• Al-Rimawi, F. (2014).
• Souverain, S., Rudaz, S., & Veuthey, J. L. (2004). Sample preparation in analysis of pharmaceuticals. In Analysis of Drug Impurities (pp. 3-23).

• Chromedia. (n.d.). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. [Link]

• Chromedia. (n.d.). Robustness Tests. [Link]

• IntuitionLabs. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. [Link]

• Spectroscopy Online. (2016). Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters. [Link]

• MDPI. (2022). Development and Validation of an HPLC-UV Method for the Dissolution Studies of 3D-Printed Paracetamol Formulations in Milk-Containing Simulated Gastrointestinal Media. [Link]

• PubMed Central (PMC). (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. [Link]

• ResearchGate. (2019). An Overview of Matrix Effects in Liquid Chromatography-Mass Spectrometry. [Link]

• Separation Science. (n.d.). Implementing Robustness Testing for HPLC Methods. [Link]

• PubMed. (2022). The Validation of a Simple, Robust, Stability-Indicating RP-HPLC Method for the Simultaneous Detection of Lamivudine, Tenofovir Disoproxil Fumarate, and Dolutegravir Sodium in Bulk Material and Pharmaceutical Formulations. [Link]

• International Journal of Pharmacy and Biological Sciences. (2017). Analytical Method Development and Validation: A Concise Review. [Link]

• Journal of Chemical Health Risks. (2023). Development And Validation Of HPLC-UV Method For Prucalopride Succinate Quantification In Biological Samples. [Link]

• ResearchGate. (2014). Validation and Experimental Design Assisted Robustness Testing of RPLC Method for the Simultaneous Analysis of Brinzolamide and Brimonidine Tartrate. [Link]

• PubMed Central (PMC). (2011). Development and Validation of a HPLC and an UV Spectrophotometric Methods for Determination of Dexibuprofen in Pharmaceutical Preparations. [Link]

• ResearchGate. (2018). A new, rapid sensitive, simple and cost effective UV method was developed for the estimation of Rebamipide in bulk as well as in pharmaceutical formulations. [Link]

• ResearchGate. (2019). Comparison of results from GC, HPLC, IA-MS and elemental analysis methods. [Link]

• PubMed Central (PMC). (2012). Semi-automated non-target processing in GC × GC–MS metabolomics analysis: applicability for biomedical studies. [Link]

• ChemRxiv. (2024). Validation of a Rapid GC-MS Method for Forensic Seized Drug and Ignitable Liquid Screening Applications. [Link]

• MDPI. (2021). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. [Link]

• ResearchGate. (2023). Analytical Validation and Greenness Assessment of HPLC-DAD Method for Methylxanthines Analysis. [Link]

• ResearchGate. (2022). A validated GC-MS procedure for fast, simple, and cost-effective quantification of glycols and GHB in human plasma and their identification in urine and plasma developed for emergency toxicology. [Link]

• MDPI. (2025). Development and Validation of Targeted Metabolomics Methods Using Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) for the Quantification of 235 Plasma Metabolites. [Link]

• PubMed Central (PMC). (2022). Characterization of Pharmaceutical Tablets by X-ray Tomography. [Link]

• Frontiers. (2024). Advances in protein dot blot: principles, technical specifics, applications, and future perspectives. [Link]

• Utrecht University. (2024). Application. [Link]

• ResearchGate. (2023). Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry. [Link]

• CABI Digital Library. (n.d.). Matrix-effect free quantitative liquid chromatography mass spectrometry analysis in complex matrices using nanoflow liquid chromatography with integrated emitter tip and high dilution factors. [Link]

• Digital CSIC. (n.d.). Challenges and strategies of matrix effects using chromatography-mass spectrometry: An overview from research versus regulatory. [Link]

• HTDS. (n.d.). Pharmaceutical Analysis. [Link]

• Grupo Biomaster. (n.d.). Target GC-MS Analysis using Accelerated Column Heating and Interactive Deconvolution Software. [Link]

• ResearchGate. (2022). Development and validation of the analytical methods for determination of bromhexine hydrochloride and related impurities in novel orodispersible tablets. [Link]

• MDPI. (2022). Innovative Fatty Acid-Guided Biosensor Design for Neutrophil Gelatinase, a Prognostic and Diagnostic Biomarker for Chronic Kidney Disease. [Link]

• Huma-Net. (n.d.). LC-MS/MS analysis of drugs of abuse. [Link]

Sources

• 1. jchr.org [jchr.org]
• 2. ijpbs.com [ijpbs.com]
• 3. ijstr.org [ijstr.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. database.ich.org [database.ich.org]
• 10. ema.europa.eu [ema.europa.eu]
• 11. intuitionlabs.ai [intuitionlabs.ai]
• 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. The Validation of a Simple, Robust, Stability-Indicating RP-HPLC Method for the Simultaneous Detection of Lamivudine, Tenofovir Disoproxil Fumarate, and Dolutegravir Sodium in Bulk Material and Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Guide to Assessing the Purity of Synthesized 2,5-Dibromobiphenyl

For researchers, scientists, and professionals in drug development, the purity of a synthetic intermediate is not a trivial detail—it is the bedrock of reproducible, reliable, and safe outcomes. 2,5-Dibromobiphenyl, a key building block in organic synthesis and materials science, is no exception.[1] Impurities, even in trace amounts, can derail a multi-step synthesis, introduce unforeseen toxicological profiles, or alter the properties of a final product. This guide provides an in-depth, comparative analysis of the primary analytical methodologies for assessing the purity of 2,5-Dibromobiphenyl, grounded in field-proven insights and rigorous scientific principles.

The central challenge in analyzing 2,5-Dibromobiphenyl lies in effectively separating and quantifying structurally similar impurities. These often include regioisomers (e.g., 2,4'-, 3,4'-, or 4,4'-dibromobiphenyl), under- or over-brominated species (monobromobiphenyl, tribromobiphenyls), and unreacted starting materials. The choice of analytical technique is therefore a critical decision dictated by the specific purity requirements of the application.

Pillar 1: The Chromatographic Approaches - GC and HPLC

Chromatographic methods are the workhorses of purity assessment, offering exceptional resolving power for complex mixtures. The decision between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) hinges on the analyte's volatility and thermal stability. For 2,5-Dibromobiphenyl, a thermally stable compound, both are viable, yet they offer distinct advantages.

Gas Chromatography (GC): The Gold Standard for Volatile Analytes

GC is arguably the most powerful technique for separating isomers of polybrominated biphenyls (PBBs).[2] Its high efficiency is predicated on the compound's ability to be volatilized without degradation.

Causality Behind Experimental Choices:

• Detector Selection: While a Flame Ionization Detector (FID) is a universal detector for organic compounds, an Electron Capture Detector (ECD) offers vastly superior sensitivity for halogenated compounds like 2,5-Dibromobiphenyl. For unambiguous identification of unknown peaks, Mass Spectrometry (GC-MS) is the definitive choice, providing both retention time and mass fragmentation data.[2][3][4]

• Column Choice: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), provides excellent separation of PBB isomers based on their boiling points and subtle differences in their interaction with the stationary phase.

• Self-Validating Protocol: A robust GC method incorporates an internal standard for precise quantification, bracketing standards to correct for instrument drift, and regular system suitability checks to ensure consistent performance.

Detailed Experimental Protocol: GC-ECD Analysis

• Standard and Sample Preparation:

  • Accurately weigh approximately 10 mg of a 2,5-Dibromobiphenyl certified reference standard and dissolve in 10 mL of high-purity hexane or toluene to create a 1 mg/mL stock solution.[5]

  • Prepare a series of calibration standards by serial dilution (e.g., 0.1, 1, 5, 10, 50 µg/mL).

  • Prepare the synthesized 2,5-Dibromobiphenyl sample at a concentration of ~10 µg/mL in the same solvent.

  • Spike all standards and samples with an internal standard (e.g., tetrachlorobiphenyl) at a fixed concentration.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 or equivalent with an ECD.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.[6]

  • Injector: Split/splitless, 250°C, 1 µL injection volume, 50:1 split ratio.

  • Oven Program: Initial 150°C (hold 1 min), ramp at 10°C/min to 280°C (hold 5 min).[7]

  • Detector: ECD, 300°C.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against concentration.

  • Calculate the concentration of 2,5-Dibromobiphenyl and any identified impurities in the sample using the regression equation. Purity is reported as a percentage area of the main peak relative to the total area of all peaks.

High-Performance Liquid Chromatography (HPLC): Versatility for Broader Applications

While GC is often preferred, HPLC provides a powerful alternative, particularly when dealing with samples that may contain non-volatile impurities or when thermal degradation is a concern.[8]

Causality Behind Experimental Choices:

• Methodology: Reversed-phase HPLC is the mode of choice. Separation occurs based on the differential partitioning of the hydrophobic analytes between the non-polar stationary phase (e.g., C18) and the polar mobile phase.

• Mobile Phase: A gradient of acetonitrile and water is typically effective. Acetonitrile is a strong organic solvent that elutes the highly non-polar dibromobiphenyls from the C18 column.[9]

• Detector: A UV detector is standard, as the biphenyl system contains a strong chromophore. Diode Array Detection (DAD) is superior as it provides spectral data for each peak, aiding in peak identification and purity assessment.

Detailed Experimental Protocol: RP-HPLC-UV Analysis

• Standard and Sample Preparation:

  • Prepare stock solutions and dilutions as described in the GC protocol, but use an HPLC-grade acetonitrile/water mixture (e.g., 80:20) as the diluent.

• Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1260 Infinity II or equivalent with a DAD.

  • Column: C18 Luna or equivalent (e.g., 4.6 x 150 mm, 5 µm particle size).[9][10]

  • Mobile Phase A: Water (HPLC Grade)

  • Mobile Phase B: Acetonitrile (HPLC Grade)

  • Gradient: Start at 70% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: 254 nm.

• Data Analysis:

  • Quantification is performed similarly to the GC method, based on a calibration curve of peak area versus concentration. Purity is typically reported as % area.

Workflow for Chromatographic Purity Assessment

Caption: General workflow for purity analysis of 2,5-Dibromobiphenyl.

Pillar 2: The Spectroscopic Approach - NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled in its ability to provide definitive structural information. While chromatography excels at separation, NMR confirms identity. For purity assessment, it offers a direct, primary method of quantification (qNMR) without the need for identical reference standards for impurities.

Causality Behind Experimental Choices:

• ¹H NMR: This is the first-line NMR experiment. The proton spectrum provides information on the number of different types of protons, their chemical environment, and their neighboring protons through spin-spin coupling. Purity can be estimated by integrating the signals corresponding to the main compound versus those of impurities.

• ¹³C NMR: While less sensitive, the ¹³C spectrum reveals the number of unique carbon atoms in the molecule, providing complementary structural confirmation.

• Quantitative NMR (qNMR): By adding a certified internal standard of known concentration and purity, the absolute amount of 2,5-Dibromobiphenyl can be determined with high accuracy. This is a powerful self-validating system as the result is independent of the analyte's specific response factor.[11]

Detailed Experimental Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Accurately weigh ~15 mg of the synthesized 2,5-Dibromobiphenyl into an NMR tube.

  • Add ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • For qNMR, also add an accurately weighed amount of a suitable internal standard (e.g., maleic acid or 1,2,4,5-tetrachloro-3-nitrobenzene) that has singlet peaks in a clear region of the spectrum.

• Instrumentation and Data Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Experiment: Standard 1D Proton acquisition.

  • Key Parameters: Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of any proton being quantified (a D1 of 30 seconds is often a safe starting point for accurate integration). Use a calibrated 90° pulse.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signals corresponding to the aromatic protons of 2,5-Dibromobiphenyl.

  • Integrate signals that do not correspond to the main product or the solvent.

  • The molar purity can be calculated by comparing the integral of the analyte to the integral of the impurity signals, normalized for the number of protons each signal represents. For qNMR, the purity is calculated relative to the known amount of the internal standard.

Method Selection Guide

The choice of method is a balance of required information, available resources, and sample throughput.

Sources

• 1. CAS 57422-77-2: 2,5-dibromobiphenyl | CymitQuimica [cymitquimica.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2,5-Dibromobiphenyl [webbook.nist.gov]
• 4. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accustandard.com [accustandard.com]
• 6. mdpi.com [mdpi.com]
• 7. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 8. scielo.br [scielo.br]
• 9. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Introduction: Understanding the Risks of 2,5-Dibromobiphenyl

An In-Depth Guide to the Proper Disposal of 2,5-Dibromobiphenyl for Laboratory Professionals

2,5-Dibromobiphenyl is a member of the polybrominated biphenyl (PBB) class of compounds. PBBs are recognized for their environmental persistence and potential for bioaccumulation, posing a significant risk to ecosystems and human health.[1][2][3] Due to their chemical stability and hazardous nature, the disposal of 2,5-Dibromobiphenyl and other PBBs is a critical process that must be handled with meticulous attention to safety and regulatory compliance. Improper disposal can lead to long-term environmental contamination of soil, water, and air.[2][3]

This guide provides a comprehensive, step-by-step approach to the safe and compliant disposal of 2,5-Dibromobiphenyl, designed for researchers, scientists, and drug development professionals. By understanding the causality behind each procedural choice, laboratory personnel can ensure a self-validating system of safety and environmental responsibility.

PART 1: Pre-Disposal Planning and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 2,5-Dibromobiphenyl is essential. This initial assessment will inform the necessary safety precautions and the selection of the appropriate disposal route.

Hazard Identification and Classification

2,5-Dibromobiphenyl is classified as a hazardous substance with the potential for both acute and chronic effects. The following table summarizes its key hazard classifications based on available safety data sheets (SDS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[5]
Serious Eye Damage/Eye Irritation	Category 2	Causes serious eye irritation.[5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	May cause respiratory irritation.[4][5]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	May cause damage to organs through prolonged or repeated exposure.[4]
Hazardous to the Aquatic Environment, Acute	Category 1	Very toxic to aquatic life.[6]
Hazardous to the Aquatic Environment, Chronic	Category 1	Very toxic to aquatic life with long lasting effects.[6]
Carcinogenicity	Category 1B (Suspected)	This product is or contains a component that is classified as a possible cancer hazard.[4]

Personal Protective Equipment (PPE) and Handling

Given the hazardous nature of 2,5-Dibromobiphenyl, stringent adherence to safety protocols during handling and preparation for disposal is paramount.

• Engineering Controls : All handling of 2,5-Dibromobiphenyl should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[5][7]

• Personal Protective Equipment : The following PPE must be worn at all times when handling 2,5-Dibromobiphenyl:

  • Gloves : Wear protective gloves to prevent skin contact.[4]

  • Eye Protection : Chemical safety goggles or a face shield are necessary to protect against splashes and dust.[5][7]

  • Lab Coat : A lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[6]

  • Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[4]

PART 2: Step-by-Step Disposal Protocol

The proper disposal of 2,5-Dibromobiphenyl is governed by regulations for halogenated organic compounds, which are often similar to those for Polychlorinated Biphenyls (PCBs).[8] The following protocol outlines the necessary steps for compliant disposal.

Step 1: Waste Characterization and Segregation

• Identify and Quantify : Accurately identify all waste streams containing 2,5-Dibromobiphenyl. This includes pure compound, contaminated labware (e.g., glassware, pipette tips), and solutions.

• Segregate Waste : Do not mix 2,5-Dibromobiphenyl waste with other waste streams, especially non-hazardous waste. Halogenated waste must be segregated for specialized disposal.

• Concentration Matters : For solutions, determine the concentration of 2,5-Dibromobiphenyl. Waste containing concentrations greater than 50 ppm may be subject to specific regulations under the Toxic Substances Control Act (TSCA) or equivalent local regulations.[9][10]

Step 2: Waste Containment and Labeling

• Primary Container : Place the 2,5-Dibromobiphenyl waste in a chemically compatible, leak-proof container. Ensure the container is in good condition and can be securely sealed.

• Labeling : Clearly label the container with the following information:

  • "Hazardous Waste"

  • "2,5-Dibromobiphenyl"

  • The specific hazards (e.g., "Toxic," "Environmental Hazard")

  • The date of accumulation

  • The name and contact information of the generating laboratory or individual

Step 3: On-Site Storage

• Designated Area : Store the labeled waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from general laboratory traffic.

• Secondary Containment : It is best practice to place the primary waste container within a larger, secondary containment bin to prevent the spread of material in case of a leak.

• Incompatible Materials : Ensure that 2,5-Dibromobiphenyl waste is not stored with incompatible materials, such as strong oxidizing agents.[7]

Step 4: Arranging for Professional Disposal

• Contact Environmental Health and Safety (EHS) : Your institution's EHS department is the primary point of contact for arranging the disposal of hazardous waste. They will have established procedures and contracts with licensed waste disposal vendors.

• Engage a Licensed Disposal Facility : The disposal of 2,5-Dibromobiphenyl must be handled by a facility licensed to manage and dispose of halogenated organic waste.[6][11] These facilities are equipped to handle such materials in an environmentally sound manner.

• Manifesting : All shipments of hazardous waste, including 2,5-Dibromobiphenyl, must be accompanied by a hazardous waste manifest.[12] This document tracks the waste from the point of generation to its final disposal, ensuring a complete chain of custody.

Step 5: Approved Disposal Methods

The primary and most effective method for the disposal of PBBs is high-temperature incineration.

• High-Temperature Incineration : This is the preferred method for the complete destruction of halogenated organic compounds.[13][14] Incineration should be carried out at temperatures of 1200 °C or higher for a duration of at least 2 seconds to prevent the formation of toxic byproducts like brominated dibenzofurans.[1] The incinerator must be equipped with flue gas scrubbing technology to neutralize acidic gases produced during combustion.[1][6]

• Hazardous Waste Landfill : If high-temperature incineration is not available, the waste may be disposed of in a licensed hazardous waste landfill.[1] This is a less preferred option due to the persistence of PBBs in the environment. The landfill must be specifically approved to accept such waste.

The following diagram illustrates the decision-making workflow for the proper disposal of 2,5-Dibromobiphenyl.

Caption: Workflow for the Disposal of 2,5-Dibromobiphenyl.

PART 3: Emergency Procedures

In the event of a spill or accidental release of 2,5-Dibromobiphenyl, immediate and appropriate action is required to mitigate exposure and environmental contamination.

Spill Response

• Evacuate and Secure : Immediately evacuate all non-essential personnel from the affected area. Secure the area to prevent re-entry.

• Alert Personnel : Notify your supervisor and your institution's EHS department immediately.

• Ventilate : If it is safe to do so, increase ventilation in the area of the spill.

• Personal Protection : Do not attempt to clean up a spill without the appropriate PPE, including respiratory protection.

• Containment and Cleanup : For small spills, carefully sweep up the solid material and place it in a labeled hazardous waste container. Avoid creating dust. For liquid spills, use an inert absorbent material to contain the spill, then collect the absorbed material into a hazardous waste container.

• Decontamination : Decontaminate the spill area with an appropriate solvent, followed by soap and water. All materials used for cleanup must be disposed of as hazardous waste.

First Aid Measures

• Skin Contact : Immediately wash the affected area with plenty of soap and water.[6] Remove contaminated clothing. Seek medical attention if irritation develops or persists.[6]

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[6] Seek immediate medical attention.

• Ingestion : Do not induce vomiting.[6] Rinse the mouth with water. Seek immediate medical attention.

Conclusion

The proper disposal of 2,5-Dibromobiphenyl is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide, researchers and scientists can ensure the safety of themselves and their colleagues, protect the environment, and maintain compliance with all relevant regulations. A proactive and informed approach to hazardous waste management is fundamental to the principles of responsible scientific practice.

References

• Disposal Options and Requirements for Polychlorinated Biphenyl Waste | Washington State Department of Ecology. (2024, May 2). Washington State Department of Ecology. Retrieved from [Link]

• Polybrominated biphenyls (PBBs) (HSG 83, 1993). (1993). Inchem.org. Retrieved from [Link]

• Technical Fact Sheet – Polybrominated Diphenyl Ethers (PBDEs) and Polybrominated Biphenyls (PBBs). (n.d.). US EPA. Retrieved from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polybrominated Biphenyls. (n.d.). NCBI Bookshelf. Retrieved from [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017, June 4). ResearchGate. Retrieved from [Link]

• Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste. (2025, May 30). US EPA. Retrieved from [Link]

• Technical Fact Sheet – Polybrominated Biphenyls (PBBs). (n.d.). US EPA. Retrieved from [Link]

• Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. (n.d.). MDPI. Retrieved from [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017, May 10). Madridge Publishers. Retrieved from [Link]

• SAFETY DATA SHEET. (2024, January 28). Fisher Scientific. Retrieved from [Link]

• Dibromobiphenyl MSDS# 03885 Section 1 - Chemical Product and Company Identification MSDS Name. (n.d.). Exposome-Explorer. Retrieved from [Link]

• 9441.1996(08) MONTHLY HOTLINE REPORT September 1996 1. PCB Wastes as Hazardous Wastes Polychlorinated biphenyls (PCBs) are organ. (1996, September). US EPA. Retrieved from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polychlorinated Biphenyls (PCBs). (n.d.). NCBI. Retrieved from [Link]

• 4,4'-dibromobiphenyl. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• 40 CFR Part 761 -- Polychlorinated Biphenyls (PCBs) Manufacturing, Processing, Distribution in Commerce, and Use Prohibitions. (n.d.). eCFR. Retrieved from [Link]

• Polychlorinated Biphenyls (PCBs). (n.d.). US EPA. Retrieved from [Link]

• IDEM: Managing Waste: Polychlorinated Biphenyls and Other Toxic Substances. (n.d.). IN.gov. Retrieved from [Link]

Sources

• 1. Polybrominated biphenyls (PBBs) (HSG 83, 1993) [inchem.org]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. accustandard.com [accustandard.com]
• 5. fishersci.at [fishersci.at]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 9. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polychlorinated Biphenyls (PCBs) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. IDEM: Managing Waste: Polychlorinated Biphenyls and Other Toxic Substances [in.gov]
• 11. epa.gov [epa.gov]
• 12. epa.gov [epa.gov]
• 13. researchgate.net [researchgate.net]
• 14. madridge.org [madridge.org]

Personal protective equipment for handling 2,5-Dibromobiphenyl

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and Operational Protocols

The handling of halogenated organic compounds, such as 2,5-Dibromobiphenyl, in a laboratory setting demands a meticulous approach to safety. This guide provides an in-depth operational plan, grounded in established safety protocols, to ensure the protection of personnel and the environment. As a Senior Application Scientist, my objective is to offer not just a set of instructions, but a framework for understanding the causality behind these essential safety measures, fostering a culture of proactive risk mitigation.

Urgent Safety Briefing: Understanding the Hazards of 2,5-Dibromobiphenyl

2,5-Dibromobiphenyl (CAS No. 57422-77-2) is a solid organic compound that presents multiple health and environmental hazards. Immediate comprehension of these risks is the first line of defense.[1]

Primary Hazards:

• Carcinogenicity: This compound is classified as a possible cancer hazard.[1] Chronic exposure or improper handling can lead to long-term health consequences.

• Toxicity: It is harmful if swallowed.[1]

• Irritation: Causes skin and eye irritation, and may be irritating to the mucous membranes and upper respiratory system.[1]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1]

• Environmental Hazard: Very toxic to aquatic life, with the potential for long-term adverse effects in the aquatic environment.[1]

Hazard Classification	GHS Pictogram	Description
Carcinogenicity, Category 1B	May cause cancer.[1]
Acute Toxicity, Oral, Category 4	Harmful if swallowed.[1]
Skin Corrosion/Irritation, Category 2	Causes skin irritation.[1]
Eye Damage/Irritation, Category 2B	Causes eye irritation.[1]
Specific Target Organ Toxicity, Single Exposure, Category 3	May cause respiratory irritation.[1]
Specific Target Organ Toxicity, Repeated Exposure, Category 2	May cause damage to organs through prolonged or repeated exposure.[1]
Hazardous to the Aquatic Environment, Acute, Category 1	Very toxic to aquatic life.[1]
Hazardous to the Aquatic Environment, Chronic, Category 4	May cause long-term adverse effects in the aquatic environment.[1]

Personal Protective Equipment (PPE) Protocol: A Non-Negotiable Barrier

Given the carcinogenic and irritant nature of 2,5-Dibromobiphenyl, a comprehensive PPE strategy is mandatory. The principle of "as low as reasonably achievable" (ALARA) should be applied to minimize any potential exposure.

Minimum Required PPE:

• Respiratory Protection: For handling the solid compound, especially when generating dust is possible, a NIOSH/MSHA-approved air-purifying respirator with appropriate cartridges for organic vapors and particulates is recommended.[1][2] A full-face respirator offers the added benefit of eye and face protection.[1]

• Eye and Face Protection: Chemical safety goggles are the minimum requirement.[3][4] A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing or dust generation.

• Skin and Body Protection:

  • Gloves: Double gloving is recommended.[2] Use chemically resistant gloves (e.g., nitrile) as the inner layer and a second pair of the same or another appropriate glove type as the outer layer. Discard gloves immediately after handling the compound or if contamination is suspected.

  • Lab Coat: A fully fastened laboratory coat is essential.[2] Consider a disposable gown for procedures with a higher risk of contamination.

  • Full Body Protection: For larger quantities or procedures with a significant risk of exposure, disposable coveralls are advised.[5]

• Footwear: Closed-toe shoes are a standard laboratory requirement.[6]

Donning and Doffing PPE: A Critical Sequence

The order in which PPE is put on (donning) and taken off (doffing) is crucial to prevent cross-contamination.

Caption: The correct sequence for donning and doffing PPE to minimize exposure risk.

Chemical Handling and Storage Procedures: Engineering Controls and Best Practices

Engineering controls are the primary means of minimizing exposure. All handling of 2,5-Dibromobiphenyl solid should be conducted in a certified chemical fume hood to control the inhalation of dust particles.

Protocol for Weighing and Preparing a Solution of 2,5-Dibromobiphenyl

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

  • Assemble all necessary equipment (spatula, weigh boat, beaker, solvent, etc.) within the fume hood before introducing the chemical.

• Weighing:

  • Don all required PPE as per the protocol.

  • Carefully open the container of 2,5-Dibromobiphenyl inside the fume hood. Avoid creating dust.

  • Use a clean spatula to transfer the desired amount of solid to a weigh boat on a tared balance.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • Carefully add the weighed solid to the beaker containing the appropriate solvent.

  • Use a small amount of solvent to rinse the weigh boat and spatula to ensure a complete transfer.

  • Stir the solution until the solid is fully dissolved. Keep the beaker covered as much as possible.

• Storage:

  • Store 2,5-Dibromobiphenyl in a tightly closed, clearly labeled container.

  • Keep the container in a cool, dry, and well-ventilated area, segregated from incompatible materials such as strong oxidizing agents.[3]

  • The storage area should be designated for carcinogenic materials.

Decontamination and Waste Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal of 2,5-Dibromobiphenyl and any contaminated materials is critical to prevent environmental contamination and exposure to others. As a halogenated organic compound, it requires specific disposal procedures.

Decontamination

• Personnel: In case of skin contact, immediately wash the affected area with soap and plenty of water.[7] If eye contact occurs, flush with copious amounts of water for at least 15 minutes.[4] Seek medical attention for any exposure.

• Equipment and Surfaces: Decontaminate all surfaces and equipment that have come into contact with 2,5-Dibromobiphenyl. Use a suitable solvent (e.g., acetone, ethanol) followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal

All waste contaminated with 2,5-Dibromobiphenyl must be treated as hazardous waste. This includes:

• Excess solid 2,5-Dibromobiphenyl.

• Solutions containing 2,5-Dibromobiphenyl.

• Contaminated PPE (gloves, disposable lab coats, etc.).

• Contaminated lab supplies (weigh boats, pipette tips, absorbent paper, etc.).

Waste must be segregated into appropriate, clearly labeled containers for halogenated organic waste. Follow your institution's specific guidelines for hazardous waste disposal. The primary method of disposal for such compounds is typically high-temperature incineration by a licensed facility.[8]

Caption: A streamlined workflow for the proper segregation and disposal of 2,5-Dibromobiphenyl waste.

By adhering to these rigorous safety and handling protocols, researchers can effectively mitigate the risks associated with 2,5-Dibromobiphenyl, ensuring a safe and compliant laboratory environment.

References

• SAFETY DATA SHEET - Chem Service. (2014, August 26). Retrieved from [Link]

• Dehalogenation of Polychlorinated Biphenyls (PCBs) using chemical dechlorination - RACO. (n.d.). Retrieved from [Link]

• P - Personal protection - STOP Carcinogens at work. (n.d.). Retrieved from [Link]

• Protective clothing against chemical and biological hazards - OSHwiki | European Agency for Safety and Health at Work - EU-OSHA. (2012, November 5). Retrieved from [Link]

• Microbial reductive dehalogenation of polychlorinated biphenyls | FEMS Microbiology Ecology | Oxford Academic. (n.d.). Retrieved from [Link]

• Laboratory Safety Manual - Chapter 07: Highly Toxic Chemicals and Select Carcinogens. (2021, April 8). Retrieved from [Link]

• Simultaneous extraction and clean-up of polychlorinated biphenyls and their metabolites from small tissue samples using pressurized liquid extraction - NIH. (n.d.). Retrieved from [Link]

• Personal Protective Equipment (PPE) - CHEMM. (n.d.). Retrieved from [Link]

• Strategy for the Rapid Dechlorination of Polychlorinated Biphenyls (PCBs) by Dehalococcoides mccartyi Strains | Environmental Science & Technology - ACS Publications. (n.d.). Retrieved from [Link]

• 5 Types of PPE for Hazardous Chemicals | Hazmat School. (2022, December 7). Retrieved from [Link]

• • ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry | ATSDR. (n.d.). Retrieved from [Link]

Sources

• 1. accustandard.com [accustandard.com]
• 2. Laboratory Safety Manual - Chapter 07: Highly Toxic Chemicals and Select Carcinogens [policies.unc.edu]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. hazmatschool.com [hazmatschool.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]
• 8. echemi.com [echemi.com]